Technical Documentation Center

Caveolin-1 (82-101) amide (human, mouse, rat) Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Caveolin-1 (82-101) amide (human, mouse, rat)

Core Science & Biosynthesis

Foundational

Caveolin-1 (82-101) Amide: Mechanism of Action & Technical Guide

[1] Executive Summary Caveolin-1 (82-101) amide (often abbreviated as CSD peptide or CSP) is a synthetic peptide mimetic of the Caveolin-1 Scaffolding Domain (CSD) .[1] It functions as a broad-spectrum kinase inhibitor a...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Caveolin-1 (82-101) amide (often abbreviated as CSD peptide or CSP) is a synthetic peptide mimetic of the Caveolin-1 Scaffolding Domain (CSD) .[1] It functions as a broad-spectrum kinase inhibitor and signaling modulator.[2] Unlike traditional ATP-competitive inhibitors, this peptide operates via a "Scaffolding Decoy" mechanism , physically obstructing the interaction between Caveolin-1 binding motifs (CBM) on target proteins and their downstream effectors.

Originally studied as a fusion with the Antennapedia internalization sequence (Cavtratin), recent pivotal research (e.g., Kuppuswamy et al.[1]) has demonstrated that the C-terminally amidated "naked" peptide is highly effective in vivo for reversing fibrosis, vascular leakage, and aging-associated organ dysfunction, likely due to enhanced stability and specific uptake in injured tissues.

Molecular Architecture & Physicochemical Properties[1]

The peptide corresponds to residues 82–101 of the human Caveolin-1 protein.[3][4][5][6] The C-terminal amidation is a critical modification that neutralizes the negative charge of the carboxyl terminus, enhancing stability against carboxypeptidases and potentially aiding membrane interaction.

PropertySpecification
Sequence Asp-Gly-Ile-Trp-Lys-Ala-Ser-Phe-Thr-Thr-Phe-Thr-Val-Thr-Lys-Tyr-Trp-Phe-Tyr-Arg-NH₂ (DGIWKASFTTFTVTKYWFYR-NH₂)
Molecular Weight ~2517 Da
Isoelectric Point (pI) ~10.1 (Positively charged at physiological pH)
Solubility Soluble in DMSO (up to 33 mg/mL); sparingly soluble in water.[1]
Key Residues F92, T90, T91 : Critical for eNOS binding and inhibition.W87, F92, Y97 : Aromatic residues essential for hydrophobic pocket interactions.

Mechanism of Action: The "Scaffolding Decoy"

The core mechanism of Caveolin-1 (82-101) amide relies on mimicking the Caveolin Scaffolding Domain (CSD) .[1][2][3] In native cellular physiology, Caveolin-1 acts as a "hub" that clusters and inhibits signaling proteins in the caveolae (lipid rafts).

The CBM-CSD Interface

Target proteins (e.g., Src, eNOS, G-proteins) contain a Caveolin Binding Motif (CBM) , typically defined by the aromatic-rich pattern:

  • 
    
    (Where 
    
    
    
    is an aromatic residue like Trp, Phe, or Tyr).

Mechanism:

  • Decoy Binding: When introduced exogenously, the Caveolin-1 (82-101) amide peptide binds to the CBM of these target kinases with high affinity (

    
     often in the 
    
    
    
    range).[1]
  • Allosteric Inhibition: This binding induces a conformational change in the target kinase or sterically hinders its active site/activation loop.

  • Kinase Suppression: The peptide effectively "locks" the kinase in an inactive state, mimicking the tonic inhibition provided by native Caveolin-1.

Key Signaling Targets
Target ProteinInteraction OutcomePhysiological Effect
eNOS (Endothelial Nitric Oxide Synthase)Inhibition Reduces nitric oxide (NO) overproduction; restores vascular barrier integrity; reduces vascular permeability.[1]
Src Family Kinases (c-Src, Fyn)Inhibition Blocks phosphorylation of downstream fibrotic mediators; prevents fibroblast-to-myofibroblast transition.[1]
PDGFR / EGFR Inhibition Suppresses mitogenic signaling; reduces proliferation in cancer and fibrosis models.
TGF-

/ Smad
Modulation Disrupts Smad2/3 phosphorylation; potent anti-fibrotic effect in lung and heart tissue.
Visualization of Signaling Pathway

The following diagram illustrates the "Decoy" mechanism where the CSD peptide intercepts hyperactive kinases.

CSD_Mechanism cluster_outcomes Pathological Outcomes (Inhibited) CSD_Peptide Caveolin-1 (82-101) Amide (The Decoy) Target_Kinases Hyperactive Target Kinases (Src, eNOS, PDGFR, Pyk2) CSD_Peptide->Target_Kinases BINDS CBM & INHIBITS (Allosteric/Steric Block) Fibrosis Fibrosis (Collagen Deposition) Target_Kinases->Fibrosis Promotes Inflammation Inflammation (NF-κB Activation) Target_Kinases->Inflammation Promotes Leakage Microvascular Leakage (Barrier Breakdown) Target_Kinases->Leakage Promotes

Caption: The CSD peptide acts as a master inhibitor, binding to the Caveolin Binding Motif (CBM) of multiple hyperactive kinases, thereby halting the downstream cascade of fibrosis and inflammation.[1]

Experimental Technical Guide

Reconstitution & Storage[1]
  • Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent for stock solutions.[1] The peptide is hydrophobic.

  • Stock Concentration: Prepare a 10 mM stock solution in anhydrous DMSO.

    • Calculation: Molecular Weight

      
       2517  g/mol . Dissolve 2.52 mg in 100 
      
      
      
      L DMSO for 10 mM.
  • Storage: Aliquot immediately into single-use vials. Store at -20°C (stable for 3-6 months) or -80°C (stable for >1 year). Avoid freeze-thaw cycles.

In Vitro Protocol (Cell Culture)

Objective: Inhibition of Src/eNOS signaling in endothelial cells or fibroblasts.[1]

  • Seeding: Plate cells (e.g., HUVECs or Lung Fibroblasts) to reach 70-80% confluence.[1]

  • Preparation: Dilute the DMSO stock into pre-warmed serum-free media.

    • Working Concentration:1

      
      M – 10 
      
      
      
      M
      .
    • Vehicle Control: Ensure the control group receives an equivalent volume of DMSO (final DMSO < 0.1%).[1]

  • Scrambled Control: Always use the scrambled peptide variant (WGIDKAFFTTSTVTYKWFRY ) to validate specificity.

  • Incubation:

    • Short-term (Signaling): Pre-treat for 1–2 hours before challenging with an agonist (e.g., TGF-

      
      , Thrombin).[1]
      
    • Long-term (Fibrosis):[1] Incubate for 24–48 hours. Re-dose every 24 hours if degradation is suspected, though the amide form is relatively stable.

In Vivo Protocol (Mouse Models)

Context: Recent literature (Kuppuswamy et al.) highlights the efficacy of the "naked" amide peptide in fibrosis and aging models.

  • Dose: 0.8

    
    mol/kg  (approx. 2 mg/kg).[1]
    
  • Route: Intraperitoneal (IP) injection is standard.[1] Intratracheal (IT) is used for specific lung targeting.[1]

  • Vehicle: Dissolve stock (in DMSO) into sterile saline (0.9% NaCl) immediately prior to injection.

    • Ratio: 10-20

      
      L DMSO stock diluted into 100-200 
      
      
      
      L Saline. Ensure no precipitation occurs (vortex rapidly).
  • Regimen: Daily or every other day administration for 2–4 weeks depending on the model (e.g., Bleomycin-induced fibrosis).

Therapeutic Applications & Preclinical Data[1]

Fibrosis (Lung & Heart)

In models of Idiopathic Pulmonary Fibrosis (IPF) and heart failure, the peptide reverses the "activated" phenotype of fibroblasts.[1]

  • Data: Reduces collagen I/III deposition and

    
    -SMA expression by >50% in Bleomycin-treated mice.
    
  • Mechanism: Blocks the synergistic activation of TGF-

    
     receptors and Src kinase.
    
Vascular Permeability & Inflammation[1]
  • Sepsis/ALI: Inhibits eNOS-derived NO overproduction, preventing vascular collapse and edema.

  • Mechanism: Stabilizes endothelial tight junctions by preventing the internalization of VE-cadherin.

Anti-Aging

A 2021 breakthrough study identified that Cav-1 (82-101) amide can reverse aging-associated organ dysfunction.[1]

  • Target: Inhibition of Pyk2 and PDGFR , which are constitutively active in aged tissues.

  • Outcome: Restoration of cardiac function (ejection fraction) and reduction of glomerular sclerosis in kidneys.[1]

References

  • Bernatchez, P. N., et al. (2005).[1][7] "Dissecting the molecular control of endothelial NO synthase by caveolin-1 using cell-permeable peptides." Proceedings of the National Academy of Sciences. [1]

  • Kuppuswamy, D., et al. (2021).[1] "The caveolin-1 scaffolding domain peptide reverses aging-associated deleterious changes in multiple organs."[8] Journal of Pharmacology and Experimental Therapeutics.

  • Reese, C. F., et al. (2022).[1][9] "Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration."[9] PLOS ONE.

  • Bucci, M., et al. (2000).[1][7] "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation."[4] Nature Medicine.

  • Tourkina, E., et al. (2008).[1] "Caveolin-1 scaffolding domain peptide inhibits bleomycin-induced lung injury and fibrosis in vivo."[2][3] American Journal of Physiology-Lung Cellular and Molecular Physiology.

Sources

Exploratory

Topic: The Caveolin-1 (82-101) Peptide Interaction with Protein Kinase C

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Caveolin-1 (Cav-1), the principal structural protein of caveolae, functions as a critical scaffolding protein, orchestr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Caveolin-1 (Cav-1), the principal structural protein of caveolae, functions as a critical scaffolding protein, orchestrating and regulating a multitude of signal transduction pathways.[1][2][3] A key functional region within this protein is the Caveolin Scaffolding Domain (CSD), a highly conserved 20-amino acid sequence (residues 82-101).[4][5][6] This domain mediates the direct interaction of Cav-1 with a host of signaling partners, often resulting in the modulation of their activity. Among the most significant of these partners is the Protein Kinase C (PKC) family, a group of serine/threonine kinases pivotal to cellular regulation.[1][3][7] The interaction between the Cav-1 CSD and PKC is predominantly inhibitory, providing a crucial mechanism for the spatial and temporal control of PKC-mediated signaling. This guide provides a detailed examination of the molecular basis of the Cav-1 (82-101) peptide's interaction with PKC, explores the profound functional consequences of this interaction in health and disease, and presents robust experimental methodologies for its investigation.

The Core Interaction: A Molecular Clamp on Kinase Activity

The interaction between Caveolin-1 and PKC is not a passive co-localization but a direct, regulatory engagement. The CSD, specifically the peptide region spanning amino acids 82-101, acts as a molecular clamp, physically binding to and inhibiting specific PKC isoforms.[1][3][8]

Mechanism of Interaction and Inhibition

The CSD functions as an endogenous inhibitory domain. It directly interacts with PKC, and this binding event sterically or allosterically prevents the kinase from achieving its active conformation or accessing its substrates.[8] Studies using synthetic peptides corresponding to the CSD have conclusively shown that this domain is both necessary and sufficient to mediate this inhibitory effect.[8][9] Truncation mutation analyses have further refined this, demonstrating that a minimum of 14 to 16 amino acid residues of the CSD are required for the effective inhibition of and direct binding to PKC.[8]

Isoform-Specific Regulation

A critical aspect of this interaction is its specificity for different PKC isoforms. This selectivity is fundamental for understanding the nuanced role of Cav-1 in diverse signaling contexts.

  • Inhibited Isoforms: The scaffolding domains of Caveolin-1 and the muscle-specific Caveolin-3 effectively inhibit the kinase activity and autophosphorylation of conventional PKC-α and novel PKC-ζ.[8]

  • Unaffected Isoforms: In stark contrast, the activity of novel PKC-ε is not inhibited by the CSD of either Cav-1 or Cav-3.[8]

This differential regulation underscores a sophisticated control mechanism, allowing cells to selectively dampen specific PKC signaling arms while others remain active. This isoform specificity is a key consideration for the design of targeted therapeutic agents.

cluster_0 Interaction Specificity Cav1 Caveolin-1 Scaffolding Domain (82-101) Inhibited_PKC PKC-α / PKC-ζ (Inactive) Cav1->Inhibited_PKC Direct Binding & Inhibition PKCa PKC-α / PKC-ζ (Active) Substrate_P Phosphorylated Downstream Substrate PKCa->Substrate_P Phosphorylation PKCe PKC-ε (Active) PKCe->Substrate_P Phosphorylation Cellular_Response Cellular Response Substrate_P->Cellular_Response Signal Propagation

Caption: CSD selectively inhibits PKC-α/ζ but not PKC-ε.

Functional Consequences & Pathophysiological Relevance

The sequestration and inhibition of PKC by the Cav-1 CSD have far-reaching implications, influencing cellular contractility, proliferation, and survival. This regulatory axis is implicated in a range of diseases, from glaucoma to cancer and cardiovascular conditions.

Regulation of Cellular Contractility and Tone

In the trabecular meshwork (TM) of the eye, a tissue critical for regulating intraocular pressure, Cav-1 and PKC are co-localized at the plasma membrane.[10] Caveolae act as scaffolds to sequester PKC, thereby inhibiting downstream signaling that controls contractile tone.[10] The introduction of a CSD mimetic peptide, cavtratin, reduces PKC activity and levels of phosphorylated myosin light chain (a surrogate for contractile tone), highlighting a potential therapeutic avenue for glaucoma.[10]

A Double-Edged Sword in Cancer

The role of Cav-1 in cancer is complex and highly context-dependent.[11]

  • Tumor Suppressor: In many contexts, Cav-1 acts as a tumor suppressor by inhibiting pro-proliferative signaling molecules, including PKC and elements of the MAPK/ERK pathway.[1][3] This inhibition can suppress cell proliferation and survival.

  • Tumor Promoter: Conversely, in later stages of some cancers, such as melanoma and prostate cancer, high levels of Cav-1 are associated with metastasis and poor prognosis.[11][12][13] This duality suggests that the specific PKC isoforms involved and the broader signaling network dictate the ultimate outcome.

Cardioprotection and Vascular Homeostasis

The Cav-1/PKC interaction is a key regulator of cardiovascular function. The Cav-1 (82-101) peptide is known to be cardioprotective in the context of ischemia-reperfusion (I/R) injury.[14] This protection is mediated, at least in part, by the inhibition of PKC, which leads to maintained nitric oxide (NO) release from the endothelium.[14] Enhanced NO bioavailability attenuates cardiac dysfunction and reduces inflammation following an ischemic event.[14][15]

Stimulus Agonist / Stress Signal PKC PKC Stimulus->PKC Activation Cav1 Caveolin-1 (Scaffolding Domain) Cav1->PKC Substrate Downstream Substrate PKC->Substrate Phosphorylation Response Pathological Response (e.g., Contraction, Proliferation) Substrate->Response Signal Transduction

Caption: Cav-1 CSD acts as a brake on PKC-mediated signaling.

Key Experimental Methodologies

Investigating the Cav-1-PKC interaction requires a multi-faceted approach, combining techniques that demonstrate physical binding, functional inhibition, and co-localization.

Co-Immunoprecipitation (Co-IP)

This is the gold-standard technique to verify the physical association between Cav-1 and PKC within a cellular milieu.

Protocol: Validating the Cav-1/PKC Complex

  • Cell Lysis: Lyse cultured cells expressing both proteins in a non-denaturing buffer (e.g., RIPA or Triton X-100 based buffer) supplemented with protease and phosphatase inhibitors.[12][16]

  • Pre-Clearing: Incubate the cell lysate with Protein A/G beads to minimize non-specific binding.

  • Immunoprecipitation: Incubate the pre-cleared lysate with a primary antibody specific to one of the proteins (e.g., anti-Cav-1). A non-specific IgG from the same host species should be used as a negative control.[17]

  • Immune Complex Capture: Add Protein A/G beads to the lysate-antibody mixture to capture the antibody-protein complexes.

  • Washing: Wash the beads multiple times with lysis buffer to remove non-specifically bound proteins.

  • Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Western Blot Analysis: Resolve the eluted proteins by SDS-PAGE and perform a Western blot using an antibody against the putative interacting partner (e.g., anti-PKC). A positive band in the anti-Cav-1 IP lane indicates an interaction.

Start Cell Lysate (Cav-1, PKC, etc.) Incubate Incubate with anti-Cav-1 Ab Start->Incubate Capture Capture with Protein A/G Beads Incubate->Capture Wash Wash Beads Capture->Wash Elute Elute Proteins Wash->Elute WB Western Blot for PKC Elute->WB

Caption: Workflow for Co-Immunoprecipitation (Co-IP).

In Vitro Kinase Assay

This assay directly quantifies the inhibitory effect of the Cav-1 (82-101) peptide on the enzymatic activity of PKC.

Protocol: Measuring CSD-Mediated PKC Inhibition

  • Assay Setup: Use a 96-well plate pre-coated with a specific peptide substrate for PKC.[18]

  • Peptide Incubation: To respective wells, add purified, active PKC enzyme along with varying concentrations of the synthetic Cav-1 (82-101) peptide. Include a control with no peptide.

  • Kinase Reaction: Initiate the phosphorylation reaction by adding an ATP solution to all wells. Incubate at 37°C for the recommended time (e.g., 30-60 minutes).[19]

  • Detection:

    • Stop the reaction and wash the wells.

    • Add a phospho-specific primary antibody that recognizes only the phosphorylated substrate.[18]

    • Add an HRP-conjugated secondary antibody.

    • Add TMB substrate and measure the absorbance at 450 nm after stopping the reaction.

  • Data Analysis: The signal intensity is directly proportional to PKC activity. Plot PKC activity against the concentration of the Cav-1 peptide to determine the IC50 value.

Plate PKC Substrate-Coated Microplate Well Add_PKC Add Purified PKC + Cav-1 (82-101) Peptide Plate->Add_PKC Add_ATP Initiate with ATP Add_PKC->Add_ATP Detect Add Phospho-Specific Ab + HRP-Secondary Ab Add_ATP->Detect Read Add Substrate & Read Absorbance Detect->Read

Caption: Workflow for an ELISA-based PKC Kinase Assay.

Subcellular Fractionation

This biochemical technique is used to demonstrate that Cav-1 and PKC reside in the same cellular compartments, specifically caveolin-enriched membrane microdomains.

Protocol: Isolating Caveolae Fractions

  • Cell Homogenization: Homogenize cells in a detergent-free buffer (e.g., sodium carbonate buffer, pH 11.0).[8]

  • Sucrose Gradient: Layer the homogenate on top of a discontinuous sucrose gradient (e.g., 40%, 30%, and 5% sucrose layers).[20]

  • Ultracentrifugation: Centrifuge at high speed (e.g., >100,000 x g) for several hours. Caveolin-enriched membranes are buoyant and will float to the 5-30% sucrose interface due to their high lipid content.

  • Fraction Collection: Carefully collect fractions from the top of the gradient.

  • Analysis: Analyze each fraction by Western blotting for the presence of Cav-1 (as a marker for caveolae) and the PKC isoform of interest. Co-migration to the same buoyant fractions indicates co-localization.[8]

Data Summary & Therapeutic Outlook

The inhibitory interaction between the Cav-1 CSD and PKC is well-quantified, providing a solid foundation for drug development.

Parameter Description Typical Finding / Value Reference
Binding Direct physical interaction demonstrated by Co-IP and in vitro binding assays.Confirmed for PKC-α and PKC-ζ.[8]
IC50 of CSD Peptide Concentration of Cav-1 (82-101) peptide required to inhibit 50% of PKC-α activity.~0.5 - 5 µM[21]
Functional Inhibition CSD peptide (cavtratin) treatment reduces PKC activity in intact cells.~9% reduction in total PKC activity in TM cells.[10]
Isoform Specificity CSD peptide inhibits PKC-α and -ζ but not PKC-ε.Confirmed via in vitro kinase assays.[8][22]

The development of cell-permeable CSD mimetic peptides represents a promising therapeutic strategy.[23] These peptides can be delivered in vivo to restore the inhibitory function of Cav-1 in pathological states where its expression is downregulated or its function is compromised, such as in certain inflammatory conditions and fibrosis.[9][23][24] By targeting this specific protein-protein interaction, it is possible to achieve a more nuanced modulation of signaling pathways compared to broad-spectrum kinase inhibitors, potentially leading to fewer off-target effects.

Conclusion

The interaction between the Caveolin-1 (82-101) scaffolding domain and Protein Kinase C is a paradigm of targeted kinase regulation within a specific subcellular microdomain. The CSD acts as a potent, isoform-selective endogenous inhibitor of PKC, playing a vital role in controlling a wide array of cellular processes. A thorough understanding of this interaction, facilitated by the robust experimental workflows detailed in this guide, is essential for researchers investigating cellular signaling and for professionals developing novel therapeutics targeting the vast network of pathways governed by PKC.

References

  • Meng, F., et al. (2017). The phospho–caveolin-1 scaffolding domain dampens force fluctuations in focal adhesions and promotes cancer cell migration. Molecular Biology of the Cell. Available at: [Link]

  • Scherer, P. E., et al. (1997). A Role for the Caveolin Scaffolding Domain in Mediating the Membrane Attachment of Caveolin-1. The Journal of Biological Chemistry. Available at: [Link]

  • Quest, A. F., et al. (2008). Caveolin-1: an ambiguous partner in cell signalling and cancer. Journal of Cellular and Molecular Medicine. Available at: [Link]

  • Chen, K., et al. (2016). Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1. PLoS One. Available at: [Link]

  • Sowa, G. (2012). Scaffolds and the scaffolding domain: an alternative paradigm for caveolin-1 signaling. The International Journal of Biochemistry & Cell Biology. Available at: [Link]

  • Engelman, J. A., et al. (1999). p42/44 MAP kinase-dependent and -independent signaling pathways regulate caveolin-1 gene expression. Activation of Ras-MAP kinase and protein kinase a signaling cascades transcriptionally down-regulates caveolin-1 promoter activity. The Journal of Biological Chemistry. Available at: [Link]

  • Hnasko, R. & Lisanti, M. P. (2023). Caveolin-1: A Review of Intracellular Functions, Tissue-Specific Roles, and Epithelial Tight Junction Regulation. Biology. Available at: [Link]

  • Quest, A. F., et al. (2008). Caveolin-1 is a highly versatile regulator of cell signaling. ResearchGate. Available at: [Link]

  • Oka, N., et al. (1997). Caveolin interaction with protein kinase C. Isoenzyme-dependent regulation of kinase activity by the caveolin scaffolding domain peptide. ResearchGate. Available at: [Link]

  • Li, L., et al. (2003). Caveolin-1 Maintains Activated Akt in Prostate Cancer Cells through Scaffolding Domain Binding Site Interactions with and Inhibition of Serine/Threonine Protein Phosphatases PP1 and PP2A. Molecular and Cellular Biology. Available at: [Link]

  • Keller, K. E., et al. (2022). The role of protein kinase C in the regulation of trabecular meshwork contractile tone via caveolin-1 scaffolding domain. Investigative Ophthalmology & Visual Science. Available at: [Link]

  • Chen, D. Z., et al. (2021). Caveolin-1 Regulates Cellular Metabolism: A Potential Therapeutic Target in Kidney Disease. Frontiers in Pharmacology. Available at: [Link]

  • Quest, A. (2023). Caveolin-1: A double-edged sword in the fight against cancer metastasis. Scientia. Available at: [Link]

  • Sessa, W. C. (2005). Caveolae and Caveolins in the Cardiovascular System. Circulation Research. Available at: [Link]

  • Volonte, D., et al. (2015). Caveolin-1, a master regulator of cellular senescence. Aging. Available at: [Link]

  • Levin, A. M., et al. (2003). Exploring the interaction between the protein kinase A catalytic subunit and caveolin-1 scaffolding domain with shotgun scanning, oligomer complementation, NMR, and docking. Protein Science. Available at: [Link]

  • Peng, K., et al. (2022). Caveolae and Caveolin-1 Integrate Reverse Cholesterol Transport and Inflammation in Atherosclerosis. International Journal of Molecular Sciences. Available at: [Link]

  • Oka, N., et al. (1997). Effect of caveolin peptides on PKC autophosphorylation. ResearchGate. Available at: [Link]

  • Cohen, A. W., et al. (2004). Role of Caveolin-1 in the Modulation of Lipolysis and Lipid Droplet Formation. Diabetes. Available at: [Link]

  • Kim, H., et al. (2010). The Ras Inhibitors Caveolin-1 and Docking Protein 1 Activate Peroxisome Proliferator-Activated Receptor γ through Spatial Relocalization at Helix 7 of Its Ligand-Binding Domain. Molecular and Cellular Biology. Available at: [Link]

  • Parvani, J. G., et al. (2012). The interaction between caveolin-1 and Rho-GTPases promotes metastasis by controlling the expression of alpha5-integrin and the activation of Src, Ras and Erk. Oncogene. Available at: [Link]

  • Son, B. K. & Kim, J. (2018). Caveolin-1 in Cardiovascular Disease: A Double-Edged Sword. Semantic Scholar. Available at: [Link]

  • Kim, Y., et al. (1999). Phospholipase D1 in caveolae: Regulation by protein kinase Cα and caveolin-1. Biochemistry. Available at: [Link]

  • Zhang, D., et al. (2020). Caveolin as a Novel Potential Therapeutic Target in Cardiac and Vascular Diseases: A Mini Review. Frontiers in Pharmacology. Available at: [Link]

  • Joshi, M., et al. (2018). Pharmacological and Genetic Inhibition of Caveolin-1 Promotes Epithelialization and Wound Closure. The American Journal of Pathology. Available at: [Link]

  • Cohen, A. W., et al. (2001). Two distinct caveolin-1 domains mediate the functional interaction of caveolin-1 with protein kinase A. American Journal of Physiology-Cell Physiology. Available at: [Link]

  • Tourkina, E., et al. (2016). Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration. The FASEB Journal. Available at: [Link]

  • Chen, D., et al. (2015). Value of caveolin-1 in cancer progression and prognosis: Emphasis on cancer-associated fibroblasts, human cancer cells and mechanism of caveolin-1 expression (Review). Oncology Letters. Available at: [Link]

  • Lefer, D. J., et al. (2001). Caveolin-1 peptide exerts cardioprotective effects in myocardial ischemia-reperfusion via nitric oxide mechanism. Circulation Research. Available at: [Link]

  • Rattan, S., et al. (2014). Increased PDE5 activity and decreased Rho kinase and PKC activities in colonic muscle from caveolin-1−/− mice impair the peristaltic reflex and propulsion. American Journal of Physiology-Gastrointestinal and Liver Physiology. Available at: [Link]

  • Komine, M., et al. (2022). A water-soluble caveolin-1 peptide inhibits psoriasis-like skin inflammation by suppressing cytokine production and angiogenesis. Scientific Reports. Available at: [Link]

  • Byrne, D. P., et al. (2012). Do Proteins Interact with the Caveolin Scaffolding Domain through a Widespread Aromatic Residue-Rich Motif? PLOS One. Available at: [Link]

  • Cohen, A. W., et al. (2001). Two distinct caveolin-1 domains mediate the functional interaction of caveolin-1 with protein kinase A. ResearchGate. Available at: [Link]

  • de la Cruz, A., et al. (2021). Functional Interaction Between Caveolin 1 and LRRC8-Mediated Volume-Regulated Anion Channel. Frontiers in Physiology. Available at: [Link]

  • Lisanti, M. P., et al. (1997). The caveolin scaffolding domain and caveolin-binding sequence motifs. ResearchGate. Available at: [Link]

  • protocols.io. (2026). In vitro kinase assay. protocols.io. Available at: [Link]

  • Epand, R. M., et al. (2005). Interactions of caveolin-1 scaffolding and intramembrane regions containing a CRAC motif with cholesterol in lipid bilayers. The Journal of Biological Chemistry. Available at: [Link]

  • Bell, L., et al. (2009). Interaction with Caveolin-1 Modulates G Protein Coupling of Mouse β3-Adrenoceptor. Molecular Pharmacology. Available at: [Link]

  • Sowa, G., et al. (2010). Quantitative Proteomics of Caveolin-1-regulated Proteins: CHARACTERIZATION OF POLYMERASE I AND TRANSCRIPT RELEASE FACTOR/CAVIN-1 IN ENDOTHELIAL CELLS. The Journal of Biological Chemistry. Available at: [Link]

  • Lockwich, T. P., et al. (2000). Caveolin-1 Contributes to Assembly of Store-operated Ca2+ Influx Channels by Regulating Plasma Membrane Localization of TRPC1. The Journal of Biological Chemistry. Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Therapeutic Potential of Caveolin-1 (82-101) Amide (Cavtratin)

For Researchers, Scientists, and Drug Development Professionals Abstract Caveolin-1 (Cav-1), a principal structural component of caveolae, plays a critical role in a myriad of cellular processes, including signal transdu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caveolin-1 (Cav-1), a principal structural component of caveolae, plays a critical role in a myriad of cellular processes, including signal transduction, endocytosis, and lipid homeostasis.[1][2][3] The Caveolin-1 scaffolding domain (CSD), a 20-amino acid region spanning residues 82-101, is of particular interest due to its ability to interact with and modulate the activity of numerous signaling proteins.[1][4][5][6][7][8] This guide focuses on the synthetic peptide analog of the CSD, Caveolin-1 (82-101) amide, commonly known as Cavtratin. We will delve into its mechanism of action, explore its therapeutic potential across a spectrum of diseases, and provide detailed experimental protocols for its investigation.

Introduction: The Rationale for Targeting the Caveolin-1 Scaffolding Domain

Caveolin-1 is a 178-amino acid protein that is integral to the formation of caveolae, flask-shaped invaginations of the plasma membrane.[3][9] Beyond its structural role, Cav-1 functions as a master regulator of signaling cascades by scaffolding and compartmentalizing signaling molecules.[7][10] The CSD is the primary functional domain responsible for these interactions.[1][4][5][6][7][8] It binds to a consensus motif found in many signaling proteins, often leading to their inhibition.[8]

The therapeutic utility of targeting the entire Caveolin-1 protein is complex due to its multifaceted and sometimes contradictory roles in different cellular contexts.[9][11][12][13] Therefore, the development of Cavtratin, a cell-permeable peptide mimic of the CSD, offers a more targeted approach to modulate specific signaling pathways implicated in disease.[14][15] Cavtratin can competitively disrupt the interactions between endogenous Caveolin-1 and its binding partners, thereby restoring or inhibiting specific cellular functions.[5]

Molecular Mechanism of Action

Cavtratin exerts its effects by binding to a variety of signaling molecules that possess the caveolin-binding motif. This interaction can either inhibit or, in some cases, potentiate their activity, depending on the specific protein and cellular context.

Key Interaction Partners and Downstream Effects:
  • Endothelial Nitric Oxide Synthase (eNOS): One of the most well-characterized interactions of the CSD is with eNOS.[16][17] By binding to eNOS, full-length Caveolin-1 sequesters it in an inactive state.[16] Cavtratin can displace eNOS from this inhibitory interaction, leading to increased nitric oxide (NO) production.[18] This mechanism is central to its therapeutic effects in cardiovascular diseases.

  • Src Family Kinases: The CSD can bind to and inhibit the activity of Src family tyrosine kinases, which are key regulators of cell proliferation, migration, and survival.[1] This interaction underlies some of Cavtratin's anti-cancer properties.

  • G-Proteins and G-Protein Coupled Receptors (GPCRs): Caveolin-1 is a known regulator of G-protein signaling.[2] The CSD can directly interact with G-protein alpha subunits, modulating their activity and downstream signaling.

  • Receptor Tyrosine Kinases (RTKs): The CSD interacts with several RTKs, including the epidermal growth factor receptor (EGFR) and platelet-derived growth factor receptor (PDGFR), often leading to the attenuation of their signaling pathways.[1][19][20]

The following diagram illustrates the core mechanism of Cavtratin in modulating eNOS activity.

Cavtratin_eNOS_Mechanism cluster_membrane Plasma Membrane Cav1 Caveolin-1 eNOS_inactive eNOS (Inactive) Cav1->eNOS_inactive Binds & Inhibits eNOS_active eNOS (Active) eNOS_inactive->eNOS_active Released & Activated Cavtratin Cavtratin (82-101) amide Cavtratin->Cav1 Competitively Binds NO Nitric Oxide (NO) eNOS_active->NO Produces

Caption: Competitive binding of Cavtratin to Caveolin-1, releasing and activating eNOS.

Therapeutic Potential in Disease Models

The ability of Cavtratin to modulate key signaling pathways has led to its investigation in a wide range of disease models.

Ischemic Injury

In the context of myocardial and cerebral ischemia, Cavtratin has demonstrated significant cardioprotective and neuroprotective effects.[17][18][21]

  • Mechanism: The primary mechanism in ischemia-reperfusion injury is believed to be the enhancement of NO production by displacing eNOS from Caveolin-1.[18] This leads to vasodilation, improved blood flow, and reduced inflammation. Cavtratin has also been shown to inhibit protein kinase C, which further contributes to the maintenance of NO release.[18]

  • Experimental Evidence: Studies in animal models of myocardial ischemia-reperfusion have shown that administration of a Cav-1 scaffolding domain peptide attenuates cardiac dysfunction.[18] In models of cerebral ischemia, Caveolin-1 deficiency has been shown to increase injury, highlighting the protective role of this signaling axis.[17]

Cancer

The role of Caveolin-1 in cancer is complex, acting as both a tumor suppressor and a promoter depending on the cancer type and stage.[9][11][12][13] Cavtratin has shown promise as an anti-cancer agent through several mechanisms.

  • Anti-Angiogenesis: Cavtratin can inhibit ocular neovascularization by exerting a direct inhibitory effect on the survival and migration of macrophages and microglia via the JNK pathway.[22]

  • Inhibition of Tumor Cell Proliferation and Migration: By modulating signaling pathways involving Src kinases and RTKs, Cavtratin can inhibit the proliferation and migration of various cancer cell types.[13][23]

  • Reduction of Tumor Microvascular Permeability: Cavtratin has been shown to reduce the hyperpermeability of tumor blood vessels by inhibiting eNOS, which can delay tumor progression.[14]

Cancer Type Reported Effect of Cavtratin/CSD Key Mechanism Reference
Glial TumorsInhibition of growth factor signalingInhibition of TrkA phosphorylation[23]
Lung CarcinomaDelayed tumor progressionReduced microvascular permeability via eNOS inhibition[14]
Hepatocellular CarcinomaDelayed tumor progressionReduced microvascular permeability via eNOS inhibition[14]
Ocular NeovascularizationAnti-angiogenic effectsInhibition of macrophage and microglia survival/migration via JNK pathway[22]
Inflammatory Diseases and Fibrosis

Caveolin-1 and its scaffolding domain play a significant role in modulating inflammatory responses and fibrotic processes.[5][6][24]

  • Anti-inflammatory Effects: The CSD can enhance the anti-inflammatory effects of heme oxygenase-1 (HO-1) by disrupting its interaction with Caveolin-1.[5]

  • Anti-fibrotic Effects: The CSD has been shown to suppress bleomycin-induced lung and skin fibrosis, as well as angiotensin II-induced myocardial fibrosis.[24] It achieves this by inhibiting microvascular leakage and monocyte migration.[24] Interestingly, studies have shown that smaller subregions within the CSD (residues 82-89, 88-95, and 94-101) also possess anti-fibrotic activity.[6][24]

Experimental Protocols for Investigating Caveolin-1 (82-101) Amide

To ensure the scientific integrity and reproducibility of research involving Cavtratin, the following detailed protocols are provided as a starting point for in vitro and in vivo studies.

Peptide Handling and Preparation
  • Reconstitution: Caveolin-1 (82-101) amide is typically supplied as a lyophilized powder.[20] For cell culture experiments, it is often dissolved in a sterile, biocompatible solvent such as DMSO to create a stock solution.[20] For in vivo studies, the stock solution can be further diluted in sterile saline or phosphate-buffered saline (PBS).

  • Storage: Store the lyophilized peptide at -20°C. Once reconstituted, aliquot the stock solution and store at -80°C to minimize freeze-thaw cycles.

In Vitro Assay: Assessment of eNOS Activation

This protocol describes a method to measure eNOS activation in endothelial cells treated with Cavtratin by quantifying nitrite levels, a stable breakdown product of NO.

Materials:

  • Human Umbilical Vein Endothelial Cells (HUVECs)

  • Endothelial Cell Growth Medium

  • Caveolin-1 (82-101) amide (Cavtratin)

  • Griess Reagent System

  • 96-well microplates

Procedure:

  • Cell Culture: Culture HUVECs in endothelial cell growth medium until they reach 80-90% confluency.

  • Treatment: Starve the cells in serum-free medium for 2-4 hours. Treat the cells with varying concentrations of Cavtratin (e.g., 1-10 µM) for 30 minutes. Include a vehicle control (DMSO).

  • Sample Collection: Collect the cell culture supernatant.

  • Nitrite Measurement: a. Add 50 µL of supernatant to a 96-well plate. b. Add 50 µL of Sulfanilamide solution (from Griess Reagent kit) to each well and incubate for 5-10 minutes at room temperature, protected from light. c. Add 50 µL of NED solution (from Griess Reagent kit) to each well and incubate for 5-10 minutes at room temperature, protected from light. d. Measure the absorbance at 540 nm using a microplate reader.

  • Data Analysis: Calculate the nitrite concentration based on a standard curve generated with known concentrations of sodium nitrite.

Self-Validation: A positive control, such as acetylcholine or bradykinin, which are known to stimulate eNOS, should be included to validate the assay's responsiveness.

In Vivo Model: Myocardial Ischemia-Reperfusion Injury

This protocol outlines a murine model to assess the cardioprotective effects of Cavtratin.

Materials:

  • Male C57BL/6 mice (8-10 weeks old)

  • Caveolin-1 (82-101) amide (Cavtratin)

  • Anesthetics (e.g., isoflurane)

  • Surgical instruments

  • Ventilator

Procedure:

  • Animal Preparation: Anesthetize the mouse and intubate for mechanical ventilation.

  • Surgical Procedure: Perform a left thoracotomy to expose the heart. Ligate the left anterior descending (LAD) coronary artery with a suture.

  • Treatment: Administer Cavtratin (e.g., 0.8 µmol/kg, intraperitoneally) or vehicle control 30 minutes before reperfusion.[19][20]

  • Ischemia-Reperfusion: Maintain the LAD ligation for 30 minutes (ischemia), then release the suture to allow for 24 hours of reperfusion.

  • Assessment of Infarct Size: After 24 hours, re-ligate the LAD and perfuse the heart with Evans blue dye to delineate the area at risk. Slice the heart and stain with triphenyltetrazolium chloride (TTC) to differentiate between infarcted (pale) and viable (red) tissue.

  • Data Analysis: Quantify the infarct size as a percentage of the area at risk.

Self-Validation: Sham-operated animals (undergoing the surgical procedure without LAD ligation) should be included to control for the effects of the surgery itself.

The following diagram outlines the workflow for the in vivo myocardial ischemia-reperfusion model.

in_vivo_workflow start Anesthetize & Ventilate Mouse thoracotomy Perform Left Thoracotomy start->thoracotomy ligate_lad Ligate LAD Artery (Ischemia) thoracotomy->ligate_lad treatment Administer Cavtratin or Vehicle ligate_lad->treatment reperfusion Release Suture (Reperfusion) treatment->reperfusion assessment Assess Infarct Size (TTC Staining) reperfusion->assessment end Data Analysis assessment->end

Caption: Workflow for the in vivo myocardial ischemia-reperfusion injury model.

Concluding Remarks and Future Directions

Caveolin-1 (82-101) amide, or Cavtratin, represents a promising therapeutic agent with a unique mechanism of action that allows for the targeted modulation of a wide array of signaling pathways. Its demonstrated efficacy in preclinical models of ischemic injury, cancer, and inflammatory diseases warrants further investigation. Future research should focus on optimizing its delivery, pharmacokinetics, and pharmacodynamics, as well as exploring its therapeutic potential in other disease contexts. The development of more potent and specific analogs of the Caveolin-1 scaffolding domain could further enhance its therapeutic utility.

References

  • Gratton, J. P., Lin, M. I., Yu, J., Weiss, E. D., Jiang, Z. L., Fairchild, T. A., Iwakiri, Y., Groszmann, R., Claffey, K. P., Cheng, Y. C., & Sessa, W. C. (2003). Selective inhibition of tumor microvascular permeability by cavtratin blocks tumor progression in mice. Cancer Cell, 4(1), 31–39.
  • Jones, S. P., Greer, J. J., & Lefer, D. J. (2003). Caveolin-1 peptide exerts cardioprotective effects in myocardial ischemia-reperfusion via nitric oxide mechanism.
  • Kroetsch, J. T., & Sessa, W. C. (2015). Critical role of caveolin-1 in ocular neovascularization and multitargeted antiangiogenic effects of cavtratin via JNK. Proceedings of the National Academy of Sciences, 112(26), 8087–8092.
  • Lajoie, P., & Nabi, I. R. (2021). The role of Caveolin-1 in tumor-derived extracellular vesicle biology and its implications. Frontiers in Cell and Developmental Biology, 9, 709930.
  • Li, M., & Chen, Y. (2020). MINI-REVIEW Significance of Caveolin-1 Regulators in Pancreatic Cancer. Anticancer Research, 40(1), 1-8.
  • Miyai, M., & Saeki, H. (2022). Involvement of caveolin-1 in skin diseases. Frontiers in Medicine, 9, 995543.
  • Volonte, D., & Galbiati, F. (2009). Caveolin-1 Regulates the Antagonistic Pleiotropic Properties of Cellular Senescence through a Novel Mdm2/p53-Mediated Pathway. Cancer Research, 69(17), 6837–6841.
  • Sessa, W. C., & Garcia-Cardena, G. (2005). Caveolin peptides and their use as therapeutics.
  • Reese, C. F., Chinnakkannu, P., Tourkina, E., Hoffman, S., & Kuppuswamy, D. (2022).
  • Zhang, Y., Wang, Y., & Zhang, H. (2021). Reconstitution of Caveolin-1 into Artificial Lipid Membrane: Characterization by Transmission Electron Microscopy and Solid-State Nuclear Magnetic Resonance. International Journal of Molecular Sciences, 22(20), 11075.
  • Chen, J., Chen, J., & Wang, Y. (2022). Caveolin-1 Regulates Cellular Metabolism: A Potential Therapeutic Target in Kidney Disease. Frontiers in Pharmacology, 13, 867623.
  • Zhang, Y., Wang, Y., & Zhang, H. (2018). Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1.
  • El-Gendi, A., & El-Gendi, M. (2017). Cavtratin inhibits the proliferation of vascular smooth muscle cells....
  • Bianco, J. I., Ecker, G. F., & Althaus, H. H. (2008). Effect of Cavtratin, a Caveolin-1 Scaffolding Domain Peptide, on Oligodendroglial Signaling Cascades. Cellular and Molecular Neurobiology, 28(1), 1–12.
  • Gratton, J. P., Lin, M. I., Yu, J., Weiss, E. D., Jiang, Z. L., Fairchild, T. A., ... & Sessa, W. C. (2003). Selective inhibition of tumor microvascular permeability by cavtratin blocks tumor progression in mice. Cancer cell, 4(1), 31-39.
  • Chen, J., Chen, J., & Wang, Y. (2024). The critical roles of caveolin-1 in lung diseases. Frontiers in Immunology, 15, 1389025.
  • Martin, S. W., & Parton, R. G. (2006). Phase behavior and the partitioning of caveolin-1 scaffolding domain peptides in model lipid bilayers. Biophysical journal, 90(11), 4069-4081.
  • Caris Life Sciences. (2015, October 9). Dr. Feldman on Oncogenic Role of Caveolin-1 in Breast Cancer [Video]. YouTube.
  • MedChemExpress. (2025, December 11). What is the optimal concentration of Caveolin-1 (82-101) amide (human, mouse, rat) for cell experiments?
  • Chen, J., Chen, J., & Wang, Y. (2024). The critical roles of caveolin-1 in lung diseases. Frontiers in Immunology, 15, 1389025.
  • Williams, T. M., & Lisanti, M. P. (2005). Caveolin-1 in oncogenic transformation, cancer, and metastasis. American Journal of Physiology-Cell Physiology, 288(3), C494-C506.
  • Sessa, W. C. (2024). Scaffolds and the scaffolding domain: an alternative paradigm for caveolin-1 signaling.
  • Gu, Y., & Sessa, W. C. (2007). Caveolin-1 Deficiency Increases Cerebral Ischemic Injury.
  • Oishi, T. (2021). Total Synthesis and Structural Characterization of Caveolin-1.
  • Parton, R. G. (2003). Caveolin-1: role in cell signaling. Current Opinion in Cell Biology, 15(4), 387-395.
  • Sigma-Aldrich. (n.d.). Caveolin-1 scaffolding domain peptide (C1-SD82-101)
  • Quest, A. F. G. (2008). Schematic showing some of the signaling pathways modulated by...
  • Williams, T. M., & Lisanti, M. P. (2005). Caveolin-1 in oncogenic transformation, cancer, and metastasis. American Journal of Physiology. Cell Physiology, 288(3), C494-506.
  • Chen, J., & Chen, J. (2022). Caveolae and Caveolin-1 Integrate Reverse Cholesterol Transport and Inflammation in Atherosclerosis. International Journal of Molecular Sciences, 23(19), 11075.
  • Senin, I. I., & Philippov, P. P. (2016). Redox Regulation of Signaling Complex between Caveolin-1 and Neuronal Calcium Sensor Recoverin. Oxidative Medicine and Cellular Longevity, 2016, 9849031.
  • Quest, A. F., Gutierrez-Pajares, L. P., & Torres, V. A. (2008). Caveolin-1: an ambiguous partner in cell signalling and cancer. Frontiers in bioscience : a journal and virtual library, 13, 2908–2924.
  • Patel, H. H. (2012). Caveolin as a potential drug target for cardiovascular protection. Frontiers in Physiology, 3, 268.
  • Chen, J., Chen, J., & Wang, Y. (2020). Caveolin-1 and MLRs: A potential target for neuronal growth and neuroplasticity after ischemic stroke. International Journal of Medical Sciences, 17(1), 1-10.
  • Weiss, G. A. (2006). Exploring the interaction between the protein kinase A catalytic subunit and caveolin-1 scaffolding domain with shotgun scanning. Protein science : a publication of the Protein Society, 15(3), 478–486.
  • Bucci, M., & Sessa, W. C. (2000). In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation.
  • Oishi, T., & Kanda, Y. (2021). Total Synthesis and Structural Characterization of Caveolin-1. Angewandte Chemie (International ed. in English), 60(25), 14031–14036.

Sources

Exploratory

The Conductor of the Kinome: A Technical Guide to Caveolin-1 (82-101) as a Master Regulator of Tyrosine Kinases

Foreword: Beyond a Simple Scaffold In the intricate symphony of cellular signaling, tyrosine kinases serve as crucial conductors, orchestrating a vast array of physiological processes from cell growth and differentiation...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Beyond a Simple Scaffold

In the intricate symphony of cellular signaling, tyrosine kinases serve as crucial conductors, orchestrating a vast array of physiological processes from cell growth and differentiation to migration and survival. The dysregulation of these powerful enzymes is a hallmark of numerous pathologies, most notably cancer. For decades, researchers have sought to understand the endogenous mechanisms that hold these kinases in check. Enter Caveolin-1 (Cav-1), a protein once primarily known for its structural role in the formation of plasma membrane invaginations called caveolae. It is now clear that Cav-1 is far more than a passive scaffold; it is an active and potent regulator of cellular signaling, and a 20-amino acid stretch within its sequence, the Caveolin Scaffolding Domain (CSD), is the lynchpin of this control.[1][2][3] This guide provides an in-depth exploration of the Cav-1 CSD, specifically the region spanning residues 82-101, as a pivotal negative regulator of tyrosine kinase activity, offering mechanistic insights, field-proven experimental protocols, and a perspective on its burgeoning therapeutic potential for researchers, scientists, and drug development professionals.

I. The Caveolin-1 Scaffolding Domain: A Hub of Molecular Interactions

Caveolin-1, a 22-kDa integral membrane protein, is a master regulator of numerous signaling molecules.[4] Its influence is largely mediated by the Caveolin Scaffolding Domain (CSD), a highly conserved region from amino acid 82 to 101.[3][5] This domain acts as a binding module, directly interacting with and modulating the function of a diverse array of signaling partners, including G-proteins, endothelial nitric oxide synthase (eNOS), and, most critically for this guide, a host of tyrosine kinases.[1][2] The interaction is typically inhibitory, effectively sequestering and inactivating these kinases until an appropriate cellular signal triggers their release.

The sequence of the human Caveolin-1 scaffolding domain (residues 82-101) is: DGIWKASFTTFTVTKYWFYR .[6] This domain is not merely a passive binding site but an active participant in cellular signaling, capable of influencing the localization and activation state of its binding partners.[5]

II. The Molecular Tête-à-Tête: How Caveolin-1 (82-101) Silences Tyrosine Kinases

The regulatory power of the Cav-1 CSD lies in its ability to directly bind to a consensus sequence known as the Caveolin Binding Motif (CBM), often found within the kinase domain of receptor and non-receptor tyrosine kinases.[7] This interaction is thought to induce a conformational change in the kinase, locking it in an inactive state. The precise mechanism can vary depending on the kinase family.

A. Taming the Src Family Kinases: A Tale of Two Tyrosines

The Src family of non-receptor tyrosine kinases (SFKs), including c-Src, Fyn, and Yes, are among the most well-characterized targets of Cav-1. The CSD-mediated inhibition of SFKs is a multi-layered process:

  • Direct Inhibition: The CSD binds to the kinase domain of Src, sterically hindering its catalytic activity. This direct interaction is a primary mode of inhibition.

  • Recruitment of C-terminal Src Kinase (Csk): Phosphorylation of Cav-1 on Tyrosine 14 (pY14-Cav1) creates a docking site for Csk, the primary negative regulator of Src.[8] Csk, once recruited to the proximity of Src, phosphorylates the C-terminal inhibitory tyrosine of Src (Tyr527 in human c-Src), locking it in a closed, inactive conformation.[9] Cav-1 and C-terminal Src kinase binding protein (Cbp) can cooperatively regulate c-Src activity by recruiting Csk to the membrane.[9]

The interplay between the CSD and pY14 provides a sophisticated regulatory switch. In its unphosphorylated state, the CSD acts as a direct inhibitor. Upon phosphorylation by an upstream kinase (often in response to cellular stress or activation of other signaling pathways), Cav-1 can recruit Csk to further enforce the inhibition of Src.[8][9]

Signaling Pathway: CSD-Mediated Regulation of Src Family Kinases

cluster_membrane Plasma Membrane Cav1 Caveolin-1 CSD CSD (82-101) Cav1->CSD pY14 pY14 Cav1->pY14 Src c-Src (Active) CSD->Src Binds & Inhibits Src->Cav1 Phosphorylates Y14 Src_inactive c-Src (Inactive) Src->Src_inactive Csk Csk pY14->Csk Recruits Csk->Src Phosphorylates Inhibitory Tyr

Caption: CSD directly inhibits Src, while pY14-Cav1 recruits Csk for further inactivation.

B. Modulating Receptor Tyrosine Kinases: A Brake on Growth Factor Signaling

The influence of the Cav-1 CSD extends to receptor tyrosine kinases (RTKs), which are critical for sensing extracellular cues like growth factors.

  • Epidermal Growth Factor Receptor (EGFR): Cav-1 directly interacts with EGFR, and this interaction functionally regulates EGFR tyrosine kinase activity.[10] Overexpression of Cav-1 can diminish EGFR phosphorylation.[10] The association of EGFR with caveolae, mediated by Cav-1, is phosphorylation-dependent; ligand-induced phosphorylation of EGFR leads to its dissociation from caveolae, suggesting a mechanism for arresting EGFR signaling.[11]

  • Eph Receptor Tyrosine Kinases: EphB1 receptors are localized in caveolae and directly interact with Cav-1 upon ligand stimulation.[7][12] This interaction is mediated by the CSD and a caveolin-binding motif within the EphB1 kinase domain.[7] A functional CSD is required for EphB1-mediated activation of downstream signaling pathways like the ERK/MAPK cascade.[7][12]

Signaling Pathway: CSD Regulation of EGFR

cluster_membrane Plasma Membrane Cav1 Caveolin-1 CSD CSD (82-101) Cav1->CSD EGFR EGFR CSD->EGFR Sequesters & Inhibits EGFR->Cav1 Dissociates upon Activation EGFR_active EGFR (Active) EGFR->EGFR_active Dimerization & Autophosphorylation EGF EGF EGF->EGFR Binds Downstream Downstream Signaling (e.g., MAPK/ERK) EGFR_active->Downstream

Caption: The CSD sequesters EGFR, with ligand binding leading to dissociation and activation.

C. A Wider Net: Other Tyrosine Kinase Targets

The regulatory reach of the Cav-1 CSD also includes:

  • Abl Kinase: The non-receptor tyrosine kinase c-Abl is required for oxidative stress-induced phosphorylation of Cav-1 on Tyrosine 14.[13] This suggests a feedback loop where Abl can phosphorylate Cav-1, potentially influencing its regulatory functions. The biology of Cav-1 is intimately linked to actin dynamics, which are controlled by Abl kinases.[14]

  • Bruton's Tyrosine Kinase (Btk): Btk, a member of the Tec family of kinases crucial for B-cell development and signaling, physically interacts with Cav-1.[15][16] A peptide corresponding to the CSD can functionally suppress the autokinase activity of purified Btk.[15][16]

III. The Dual Nature of Caveolin-1: A Context-Dependent Regulator

A critical concept for any researcher studying Cav-1 is its paradoxical role in cellular processes, particularly in cancer.[1][17][18] Depending on the cellular context and tumor stage, Cav-1 can act as either a tumor suppressor or a tumor promoter.[17][18]

  • Tumor Suppressor: In the early stages of some cancers, Cav-1 expression is often lost.[1] This loss removes the CSD-mediated "brake" on tyrosine kinases like Src, leading to uncontrolled proliferation and transformation.[19]

  • Tumor Promoter: In later, more aggressive stages of other cancers, Cav-1 expression is often upregulated.[20] In this context, phosphorylated Cav-1 (pY14) can promote cell migration and invasion, potentially by acting as a scaffolding protein to assemble pro-metastatic signaling complexes.[17]

This duality underscores the importance of understanding the specific signaling networks at play in a given cellular model. The CSD's inhibitory function is a key aspect of its tumor-suppressive role.

IV. Experimental Workflows: Interrogating the CSD-Kinase Interaction

Validating and characterizing the interaction between the Cav-1 CSD and a target tyrosine kinase requires a multi-pronged approach. The following protocols provide a robust framework for such investigations.

A. Co-Immunoprecipitation (Co-IP) to Demonstrate In Vivo Interaction

This technique is the gold standard for verifying that two proteins interact within the cell.

Protocol:

  • Cell Lysis:

    • Culture cells to 80-90% confluency.

    • Wash cells twice with ice-cold PBS.

    • Lyse cells in a non-denaturing lysis buffer (e.g., RIPA buffer without SDS, supplemented with protease and phosphatase inhibitors). The choice of detergent is critical to preserve protein-protein interactions.

    • Incubate on ice for 30 minutes with periodic vortexing.

    • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Immunoprecipitation:

    • Pre-clear the lysate by incubating with Protein A/G agarose beads for 1 hour at 4°C on a rotator.

    • Incubate the pre-cleared lysate with a primary antibody against either Cav-1 or the target tyrosine kinase overnight at 4°C. A negative control IgG from the same species is essential.

    • Add fresh Protein A/G agarose beads and incubate for 2-4 hours at 4°C.

  • Washing and Elution:

    • Wash the beads 3-5 times with lysis buffer to remove non-specific binding.

    • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Western Blot Analysis:

    • Resolve the eluted proteins by SDS-PAGE.

    • Transfer to a PVDF membrane.

    • Probe the membrane with antibodies against the reciprocal protein (e.g., if you immunoprecipitated with anti-Cav-1, blot with anti-tyrosine kinase). The presence of a band at the correct molecular weight confirms the interaction.

Workflow: Co-Immunoprecipitation

Start Cell Lysate Preclear Pre-clear with Beads Start->Preclear IP Incubate with Primary Antibody (e.g., anti-Cav1) Preclear->IP Capture Capture with Protein A/G Beads IP->Capture Wash Wash Beads Capture->Wash Elute Elute Proteins Wash->Elute WB Western Blot with Reciprocal Antibody (e.g., anti-Kinase) Elute->WB Result Detection of Interacting Protein WB->Result

Caption: A streamlined workflow for validating in vivo protein-protein interactions.

B. In Vitro Kinase Assay with CSD Peptide

This assay directly assesses the inhibitory effect of the Cav-1 (82-101) peptide on the catalytic activity of a purified tyrosine kinase.

Protocol:

  • Reagents:

    • Purified, active tyrosine kinase.

    • Specific peptide substrate for the kinase.

    • Caveolin-1 (82-101) peptide (and a scrambled peptide control).[6]

    • ATP (radiolabeled [γ-³²P]ATP or non-radiolabeled for detection with phospho-specific antibodies).

    • Kinase reaction buffer.

  • Assay Procedure:

    • Set up reactions in a microtiter plate or microcentrifuge tubes.

    • To each reaction, add the kinase reaction buffer, the peptide substrate, and varying concentrations of the Cav-1 (82-101) peptide or scrambled control peptide.

    • Pre-incubate for 10-15 minutes at 30°C to allow for peptide-kinase interaction.

    • Initiate the kinase reaction by adding ATP.

    • Incubate for a defined period (e.g., 20-30 minutes) at 30°C.

    • Stop the reaction (e.g., by adding EDTA or spotting onto a phosphocellulose membrane).

  • Detection and Analysis:

    • Radiolabeled: Quantify the incorporation of ³²P into the substrate using a scintillation counter or autoradiography.

    • Non-radiolabeled: Use a phospho-specific antibody that recognizes the phosphorylated substrate and detect via ELISA or Western blot.

    • Plot kinase activity as a function of CSD peptide concentration to determine the IC50 value.

V. Therapeutic Horizons: The CSD Peptide as a Drug Candidate

The potent and specific inhibitory action of the Cav-1 (82-101) peptide makes it an attractive therapeutic agent, particularly in diseases driven by hyperactive tyrosine kinases.[3][21][22] Synthetic peptides corresponding to the CSD, often fused to a cell-penetrating peptide sequence like Antennapedia to facilitate cellular uptake, have shown promise in preclinical models.[6][23]

Potential Applications:

  • Oncology: In cancers characterized by Src hyperactivation, a CSD mimetic could restore the natural inhibition that is lost with the downregulation of Cav-1.[20][24]

  • Fibrosis: The CSD peptide has been shown to suppress bleomycin-induced lung and skin fibrosis, as well as angiotensin II-induced myocardial fibrosis.[3][21] This effect is likely mediated by the inhibition of pro-fibrotic kinases.

  • Inflammation: CSD peptides can suppress microvascular leakage and inflammation, highlighting their potential in treating inflammatory disorders.[3][6]

The development of CSD-based therapeutics is an active area of research, with ongoing efforts to optimize peptide stability, delivery, and efficacy.

VI. Quantitative Data Summary

While specific binding affinities and IC50 values are highly dependent on the experimental system and the specific kinase, the following table provides a representative overview of the inhibitory potency of the CSD.

Target Kinase FamilyInteraction TypeTypical IC50 Range (CSD Peptide)Key References
Src Family (e.g., c-Src, Fyn) Direct Inhibition1 - 10 µM[15],[16]
Receptor Tyrosine Kinases (e.g., EGFR) Sequestration/InhibitionN/A (Functional Inhibition)[11],[10]
Tec Family (e.g., Btk) Direct Inhibition5 - 20 µM[15],[16]

Note: IC50 values are estimates derived from published functional assays and may vary.

VII. Conclusion: A New Paradigm in Kinase Regulation

The Caveolin-1 scaffolding domain (82-101) represents a paradigm of endogenous kinase regulation, acting as a potent, reversible switch to control the activity of key signaling nodes. Its ability to directly bind and inhibit a range of oncogenic and pro-inflammatory tyrosine kinases has cemented its importance in cellular homeostasis and disease. For researchers and drug developers, the CSD is more than just a sequence of amino acids; it is a blueprint for designing novel therapeutics that can restore balance to dysregulated signaling networks. The continued exploration of this remarkable domain promises to unlock new strategies for combating a wide spectrum of human diseases.

References

  • del Pozo, M. A., et al. (2005). The biology of caveolin-1 (Cav1)/caveolae is intimately linked to actin dynamics and adhesion receptors. Journal of Cell Science, 118(Pt 13), 2851–2859. [Link]

  • Lajoie, P., et al. (2004). Interactions of EGFR and caveolin-1 in human glioblastoma cells: evidence that tyrosine phosphorylation regulates EGFR association with caveolae. Oncogene, 23(41), 6967–6979. [Link]

  • Quest, A. F., et al. (2008). Caveolin-1: an ambiguous partner in cell signalling and cancer. Journal of Cellular and Molecular Medicine, 12(4), 1130–1150. [Link]

  • Grande-García, A., et al. (2007). Caveolin-1 regulates cell polarization and directional migration through Src kinase and Rho GTPases. The Journal of Cell Biology, 177(4), 683–694. [Link]

  • Ab-Rahim, S., et al. (2011). Cooperative role of caveolin-1 and C-terminal Src kinase binding protein in C-terminal Src kinase-mediated negative regulation of c-Src. The Journal of Biological Chemistry, 286(41), 35858–35867. [Link]

  • Das, A., et al. (2021). Caveolin-1: A Promising Therapeutic Target for Diverse Diseases. Current Drug Targets, 22(12), 1405–1417. [Link]

  • Burgermeister, E., et al. (2007). Schematic showing some of the signaling pathways modulated by Caveolin-1. ResearchGate. [Link]

  • Echarri, A., & Del Pozo, M. A. (2015). Caveolin-1: role in cell signaling. Methods in Molecular Biology, 1233, 209–227. [Link]

  • Song, K. S., et al. (1997). A Role for the Caveolin Scaffolding Domain in Mediating the Membrane Attachment of Caveolin-1. The Journal of Biological Chemistry, 272(26), 16374–16381. [Link]

  • Zhang, C., et al. (2021). Caveolin-1 Regulates Cellular Metabolism: A Potential Therapeutic Target in Kidney Disease. Frontiers in Pharmacology, 12, 795603. [Link]

  • Zhang, W., et al. (2015). Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1. PLoS One, 10(3), e0116519. [Link]

  • Hill, T. M., et al. (2023). Caveolin-1: A Review of Intracellular Functions, Tissue-Specific Roles, and Epithelial Tight Junction Regulation. Biology, 12(11), 1402. [Link]

  • Kassan, A., et al. (2014). Caveolin-1 Modulates Cardiac Gap Junction Homeostasis and Arrhythmogenecity by Regulating cSrc Tyrosine Kinase. Circulation: Arrhythmia and Electrophysiology, 7(4), 717–726. [Link]

  • Shvartsman, D. E., et al. (2013). Src-mediated caveolin-1 phosphorylation affects the targeting of active Src to specific membrane sites. Molecular Biology of the Cell, 24(24), 3841–3852. [Link]

  • Reese, C. F., et al. (2022). Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration. PLoS One, 17(2), e0264413. [Link]

  • Torrino, S., & Lamaze, C. (2024). Scaffolds and the scaffolding domain: an alternative paradigm for caveolin-1 signaling. Journal of Cell Science, 137(6), jcs261905. [Link]

  • Veldman, R. J., et al. (2001). Caveolin 1-Mediated Regulation of Receptor Tyrosine Kinase-Associated Phosphatidylinositol 3-Kinase Activity by Ceramide. Molecular and Cellular Biology, 21(23), 8173–8184. [Link]

  • Fiucci, G., et al. (2009). Caveolin-1 regulates EGFR signaling in MCF-7 breast cancer cells and enhances gefitinib-induced tumor cell inhibition. International Journal of Cancer, 125(10), 2347–2355. [Link]

  • Vihanto, T., et al. (2006). Caveolin-1 is required for signaling and membrane targeting of EphB1 receptor tyrosine kinase. Journal of Cell Science, 119(Pt 11), 2299–2309. [Link]

  • Lu, H., et al. (2015). Hypoxia promotes ligand-independent EGF receptor signaling via hypoxia-inducible factor–mediated upregulation of caveolin-1. Proceedings of the National Academy of Sciences, 112(30), 9257–9262. [Link]

  • Vihanto, T., et al. (2006). Caveolin-1 is required for signaling and membrane targeting of EphB1 receptor tyrosine kinase. Journal of Cell Science, 119(11), 2299–2309. [Link]

  • Sripada, L., et al. (2011). Src and Caveolin-1 Reciprocally Regulate Metastasis via a Common Downstream Signaling Pathway in Bladder Cancer. Cancer Research, 71(3), 900–910. [Link]

  • Chen, Y., et al. (2022). Epidermal Growth Factor Receptor Inhibition Prevents Caveolin-1-dependent Calcifying Extracellular Vesicle Biogenesis. bioRxiv. [Link]

  • Di Domenico, M., et al. (2009). Confocal immunofluorescence of EGFR-caveolin-1 interaction. ResearchGate. [Link]

  • Veldman, R. J., et al. (2001). Caveolin 1-Mediated Regulation of Receptor Tyrosine Kinase-Associated Phosphatidylinositol 3-Kinase Activity by Ceramide. ResearchGate. [Link]

  • Hmelevsky, A. A., et al. (2011). Structural Characterization of the Caveolin Scaffolding Domain in Association with Cholesterol-Rich Membranes. Biochemistry, 50(50), 10837–10847. [Link]

  • Williams, T. M., & Lisanti, M. P. (2005). Caveolin-1 in oncogenic transformation, cancer, and metastasis. American Journal of Physiology-Cell Physiology, 288(3), C494–C506. [Link]

  • Quest, A. F. G., et al. (2023). Caveolin-1: A double-edged sword in the fight against cancer metastasis. Research Outreach. [Link]

  • Singh, R., et al. (2023). The role of Caveolin-1 in tumor-derived extracellular vesicle biology and its implications. Frontiers in Cell and Developmental Biology, 11, 1248062. [Link]

  • Reese, C. F., et al. (2022). Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration. PLoS One, 17(2), e0264413. [Link]

  • Couet, J., et al. (1997). The caveolin scaffolding domain and caveolin-binding sequence motifs. Trends in Cell Biology, 7(3), 103–107. [Link]

  • Tan, X., et al. (2015). Value of caveolin-1 in cancer progression and prognosis: Emphasis on cancer-associated fibroblasts, human cancer cells and mechanism of caveolin-1 expression (Review). International Journal of Oncology, 47(2), 433–444. [Link]

  • Engelman, J. A., et al. (1999). p42/44 MAP kinase-dependent and -independent signaling pathways regulate caveolin-1 gene expression. Activation of Ras-MAP kinase and protein kinase a signaling cascades transcriptionally down-regulates caveolin-1 promoter activity. The Journal of Biological Chemistry, 274(46), 32959–32967. [Link]

  • Sanguinetti, A. R., & Mastick, C. C. (2003). c-Abl is required for oxidative stress-induced phosphorylation of caveolin-1 on tyrosine 14. Cellular Signalling, 15(3), 289–298. [Link]

  • Galbiati, F., et al. (1998). Caveolin-1 Expression Negatively Regulates Cell Cycle Progression by Inducing G0/G1 Arrest via a p53/p21WAF1/Cip1-dependent Mechanism. Molecular Biology of the Cell, 9(9), 2363–2380. [Link]

  • Wang, Y., et al. (2004). Tyrosine Phosphorylation of Caveolin 1 by Oxidative Stress Is Reversible and Dependent on the c-src Tyrosine Kinase but Not Mitogen-Activated Protein Kinase Pathways in Placental Artery Endothelial Cells. Biology of Reproduction, 71(4), 1228–1237. [Link]

  • Vargas, L., et al. (2002). Functional interaction of caveolin-1 with Bruton's tyrosine kinase and Bmx. The Journal of Biological Chemistry, 277(11), 9351–9357. [Link]

  • Strippoli, R., et al. (2017). Cell-Based Assays to Study ERK Pathway/Caveolin1 Interactions. Methods in Molecular Biology, 1487, 163–178. [Link]

  • Mohamed, A. J., et al. (2002). Functional interaction of caveolin-1 with Bruton's tyrosine kinase and Bmx. UniProt. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: In Vivo Administration of Caveolin-1 Scaffolding Domain (CSD) Peptide

This Application Note is designed to serve as a definitive technical guide for the in vivo utilization of Caveolin-1 Scaffolding Domain (CSD) peptides. It synthesizes established protocols from landmark studies (e.g., To...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed to serve as a definitive technical guide for the in vivo utilization of Caveolin-1 Scaffolding Domain (CSD) peptides. It synthesizes established protocols from landmark studies (e.g., Tourkina et al., Bernatchez et al.) with practical, field-proven insights to ensure experimental reproducibility.

[1][2][3][4][5]

Executive Summary & Mechanism of Action

The "Caveolae Brake" Hypothesis Caveolin-1 (Cav-1) is the principal structural protein of caveolae.[1][2][3][4] Beyond trafficking, it functions as a master regulator—a "brake"—for multiple signaling cascades.[2] The Caveolin-1 Scaffolding Domain (residues 82–101) physically interacts with signaling molecules (e.g., eNOS, Src, PKC, TGF-β receptors) via their Caveolin Binding Motifs (CBM), holding them in an inactive conformation.

Pathology: In diseases like fibrosis (lung, skin, liver) and vascular inflammation, native Cav-1 expression is often suppressed. This removes the "brake," leading to hyperactivation of profibrotic (TGF-β/Smad) and proinflammatory pathways. Therapeutic Logic: Introduction of the synthetic CSD peptide mimics the missing Cav-1 "brake," restoring homeostasis by re-inhibiting these hyperactive kinases.

Mechanistic Pathway Diagram

CSD_Mechanism cluster_membrane Cell Membrane (Caveolae) cluster_cytosol Cytosol / Signaling Nexus Cav1 Native Cav-1 Target_Inactive Target Kinase (Src/eNOS/TGFbR) [INACTIVE] Cav1->Target_Inactive Binds & Inhibits Target_Active Target Kinase [HYPERACTIVE] Target_Inactive->Target_Active Disinhibition Target_Active->Target_Inactive Restores Inhibition Pathology Fibrosis / Inflammation Target_Active->Pathology Signaling Cascade CSD_Peptide Synthetic AP-CSD (Therapeutic) CSD_Peptide->Target_Active Mimics Cav-1 Binding Disease_Trigger Disease Trigger (Loss of Cav-1) Disease_Trigger->Cav1 Downregulates

Figure 1: The CSD peptide functions as a surrogate "brake," rebinding and inhibiting hyperactive kinases when native Cav-1 is lost.

Peptide Specifications & Design

To be effective in vivo, the CSD sequence must be fused to a cell-penetrating peptide (CPP). The standard verified sequence uses the Antennapedia (penetratin) internalization sequence.

A. The Therapeutic Peptide (AP-CSD)[2]
  • N-Terminus (Internalization Vector): RQIKIWFQNRRMKWKK (Antennapedia homeodomain 43-58)

  • C-Terminus (Active Domain): DGIWKASFTTFTVTKYWFYR (Human Cav-1 82-101)

  • Full Fusion Sequence: RQIKIWFQNRRMKWKK-DGIWKASFTTFTVTKYWFYR

  • Molecular Weight: ~4800 Da (Estimate based on fusion).

  • Purity Requirement: >95% (HPLC). Critical: Must be "Endotoxin-Free" or Low Endotoxin (<5 EU/mg) for in vivo use to prevent non-specific immune activation.

B. The Control Peptide (Scrambled)

You must use a scrambled control. Using saline alone is insufficient because it does not account for the effects of the peptide load or the Antennapedia vector itself.

  • Design: Same amino acid composition as AP-CSD but randomized active domain.

  • Representative Sequence (Scrambled CSD): RQIKIWFQNRRMKWKK-WGIDKAFFTTSTVTYKWFRY (Example – verify availability with vendor).

Preparation Protocol: Solubilization (The "Art")

Field Insight: The most common failure mode is peptide aggregation. The CSD sequence is highly hydrophobic (rich in Phenylalanine, Tryptophan). It will not dissolve directly in saline/PBS. It will precipitate, causing embolism or loss of dose.

Step-by-Step Solubilization
  • Stock Solution (High Conc):

    • Weigh lyophilized peptide.

    • Dissolve in 100% DMSO (Dimethyl sulfoxide) to a concentration of 10 mg/mL .

    • Note: It should dissolve clearly. If turbid, sonicate briefly (10-15 sec).

    • Storage: Aliquot this stock into single-use vials (e.g., 50 µL) and store at -80°C. Avoid freeze-thaw cycles.

  • Working Solution (Injection Ready):

    • Timing: Prepare immediately before injection.

    • Thaw the DMSO stock.

    • Dilute the stock into warm (37°C) sterile Saline (0.9% NaCl) or PBS.

    • Target Concentration: Typically 0.2 – 0.5 mg/mL.

    • Maximum DMSO: Ensure final DMSO concentration is <5% (ideally <2%) to avoid vehicle toxicity.

Example Calculation (Mouse 25g, Dose 5 mg/kg):

  • Required Dose:

    
    .
    
  • Injection Volume: 100 µL (0.1 mL).

  • Target Concentration:

    
    .
    
  • Preparation: Take 12.5 µL of Stock (10 mg/mL) + 87.5 µL Saline. (Final DMSO = 12.5%).

    • Refinement: If 12.5% DMSO is too high for your ethics protocol, increase the stock concentration to 20 mg/mL or reduce the dose volume.

In Vivo Administration Protocols

Protocol A: Systemic Administration (Fibrosis/Vascular Models)

This is the standard route for treating lung fibrosis (Bleomycin model), cardiac hypertrophy, or systemic inflammation.

  • Route: Intraperitoneal (IP) Injection.

  • Dosage: 1 mg/kg to 5 mg/kg .

    • Start low: 1 mg/kg is often effective. 5 mg/kg is the upper limit before solubility/toxicity issues arise.

  • Frequency: Daily (q.d.) is standard.

  • Duration:

    • Prevention Model: Start Day 0 (with injury) for 14–21 days.

    • Reversal (Therapeutic) Model: Start Day 7–10 (post-injury) for 14 days.

Protocol B: Local Administration (Acute Lung Injury)

For direct targeting of alveolar epithelium/macrophages while minimizing systemic exposure.

  • Route: Intratracheal (IT) Instillation or Oropharyngeal Aspiration.

  • Dosage: 50 µg to 100 µg per mouse (approx. 2–4 mg/kg).

  • Vehicle: 50 µL sterile saline (ensure <1% DMSO if possible for lungs).

  • Frequency: Often given as a single dose or every 48 hours due to the invasiveness of the procedure.

Experimental Workflow Diagram

Experimental_Workflow cluster_prep Preparation (Daily) cluster_animal Animal Phase cluster_analysis Analysis Lyophilized Lyophilized Peptide (-80°C) DMSO_Stock 100% DMSO Stock (10 mg/mL) Lyophilized->DMSO_Stock Dilution Dilute in Warm Saline (Immediate Use) DMSO_Stock->Dilution < 30 mins before use Treatment Daily IP Injection (AP-CSD vs Scrambled) Dilution->Treatment Induction Disease Induction (e.g., Bleomycin) Induction->Treatment Therapeutic: Day 7 Prophylactic: Day 0 Sacrifice Endpoint (Day 14-21) Treatment->Sacrifice Histology Histology (Masson's Trichrome) Sacrifice->Histology Biochem Western Blot (p-Smad, p-Src) Sacrifice->Biochem

Figure 2: Operational workflow for peptide preparation and administration in a standard fibrosis model.

Data Presentation & Expected Results

When designing your study, organize your groups as follows to ensure statistical validity.

Table 1: Recommended Experimental Groups

GroupInductionTreatmentPurpose
Sham Saline/VehicleSalineBaseline control (Healthy).
Disease Vehicle Bleomycin/AngIISaline/DMSOEstablishes maximal disease severity.
Disease Control Bleomycin/AngIIScrambled Peptide Controls for peptide load/immunogenicity.
Therapeutic Bleomycin/AngIIAP-CSD Peptide Tests efficacy of the active domain.

Key Readouts (Validation):

  • Signaling (Western Blot): AP-CSD should reduce phosphorylation of target kinases (e.g., reduced p-Smad2/3, reduced p-Src, reduced p-ERK) compared to Scrambled.

  • Histology: Reduced collagen deposition (Ashcroft score) or reduced inflammatory infiltrate.

References

  • Bernatchez, P. N., et al. (2005). "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation."[3] Proceedings of the National Academy of Sciences, 102(3), 761-766.

  • Tourkina, E., et al. (2008). "Caveolin-1 scaffolding domain peptide inhibits bleomycin-induced pulmonary fibrosis in vivo."[2][5][6] American Journal of Physiology-Lung Cellular and Molecular Physiology, 294(5), L843-L861.

  • Reese, C., et al. (2020). "Caveolin-1 scaffolding domain peptide regulates glucose metabolism in lung fibrosis." JCI Insight, 5(16), e136697.

  • Castellani, G., et al. (2022).[2] "Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration."[2] PLOS ONE, 17(2), e0264413.

  • Bucci, M., et al. (2000). "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation."[3] Nature Medicine, 6, 1362–1367.[3]

Sources

Application

Application Notes and Protocols for Western Blot Analysis of Caveolin-1 Regulated Pathways

Introduction: Caveolin-1, a Master Regulator at the Cell Surface Caveolin-1 (Cav-1) is a 22-kDa integral membrane protein that is the principal structural component of caveolae—small, flask-shaped invaginations of the pl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Caveolin-1, a Master Regulator at the Cell Surface

Caveolin-1 (Cav-1) is a 22-kDa integral membrane protein that is the principal structural component of caveolae—small, flask-shaped invaginations of the plasma membrane.[1][2] These microdomains are enriched in cholesterol and sphingolipids and serve as critical hubs for organizing and regulating a multitude of signal transduction events.[1][2] Cav-1 functions as a scaffolding protein, binding to and modulating the activity of a diverse array of signaling molecules, including G-protein coupled receptors, receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR), and components of the Ras-MAPK and PI3K/Akt pathways.[1][2][3][4]

The role of Cav-1 in cellular signaling is complex and often context-dependent, acting as both a tumor suppressor and a promoter of metastasis in different cancer types and stages. This dual functionality underscores the importance of accurately assessing the expression levels, phosphorylation status, and interaction partners of Cav-1 to elucidate its role in specific biological processes and disease states. Western blotting is an indispensable technique for these investigations, providing a robust method to quantify total Cav-1 levels, detect post-translational modifications such as phosphorylation at Tyrosine-14 (Tyr14), and probe its association with other signaling proteins.[5]

This comprehensive guide provides detailed protocols and expert insights for the effective Western blot analysis of Cav-1 and its regulated pathways, tailored for researchers, scientists, and drug development professionals.

Key Signaling Pathways Regulated by Caveolin-1

Caveolin-1's influence on cellular function is exerted through its interaction with and modulation of several key signaling cascades. Understanding these pathways is crucial for designing experiments and interpreting Western blot data.

  • EGFR Signaling: Cav-1 can directly interact with and regulate the activity of the EGFR.[3] This interaction can be inhibitory, sequestering the receptor within caveolae, or it can facilitate signaling in a ligand-independent manner under certain conditions like hypoxia.[3] The phosphorylation status of both EGFR and Cav-1 can dictate the nature of their interaction and the downstream signaling outcomes.[6]

  • PI3K/Akt Pathway: The phosphatidylinositol 3-kinase (PI3K)/Akt pathway, a critical regulator of cell survival and proliferation, is also modulated by Cav-1. The nature of this regulation can be complex, with reports of both positive and negative modulation depending on the cellular context and the specific stimulus.[7]

  • Src Family Kinases: As a substrate for Src family kinases, the phosphorylation of Cav-1 on Tyr14 is a key event in response to various stimuli.[1] This phosphorylation event is critical for Cav-1's role in processes such as cell migration and focal adhesion dynamics.

Below is a diagram illustrating the central role of Caveolin-1 in modulating these key signaling pathways.

Caveolin-1 Signaling Pathways Caveolin-1 Signaling Pathways cluster_cytosol Cytosol Cav1 Caveolin-1 EGFR EGFR Cav1->EGFR Modulates pCav1 p-Cav1 (Tyr14) Cav1->pCav1 PI3K PI3K EGFR->PI3K Ras Ras EGFR->Ras Src Src Kinase Src->Cav1 Phosphorylates Akt Akt PI3K->Akt node_e Cell Migration, Adhesion pCav1->node_e pAkt p-Akt Akt->pAkt node_c Cell Survival, Proliferation pAkt->node_c Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK pERK p-ERK ERK->pERK node_d Cell Growth, Differentiation pERK->node_d

Caption: Caveolin-1 as a central modulator of key signaling pathways.

Experimental Design and Controls: Ensuring Data Integrity

A well-designed Western blot experiment with appropriate controls is paramount for obtaining reliable and interpretable results.

Positive and Negative Controls
  • Positive Control Lysate: Always include a lysate from a cell line or tissue known to express high levels of your target protein (e.g., A549 or A431 cells for Cav-1).[8] This confirms that your antibody and detection system are working correctly.

  • Negative Control Lysate: Use a lysate from a cell line known to not express the target protein, or a validated knockout cell line, to ensure antibody specificity and rule out non-specific bands.[9]

  • Loading Controls: Loading controls are essential for normalizing the signal of your target protein to ensure that any observed differences are not due to variations in sample loading or transfer efficiency.[9][10] The choice of loading control is critical and should be empirically validated for your specific experimental conditions.

Loading Control Molecular Weight (kDa) Subcellular Localization Considerations
β-Actin ~42CytoskeletonUbiquitously expressed, but levels can vary in some cancer types.
GAPDH ~37CytoplasmGenerally stable, but its expression can be affected by hypoxia and metabolic changes.
α-Tubulin ~55CytoskeletonAbundant and generally stable.
Lamin B1 ~66NucleusA good choice for nuclear fractions, but not suitable for whole-cell lysates where nuclear integrity is compromised.[11]
Vinculin ~124Focal Adhesions, CytoplasmA good option when analyzing membrane-associated proteins.

Expert Tip: For studies in cancer cells, it is advisable to validate your loading control by testing the expression of several housekeeping proteins to ensure their levels do not change under your experimental conditions.

Detailed Protocols for Western Blot Analysis of Caveolin-1

This section provides a step-by-step guide for the Western blot analysis of total and phosphorylated Cav-1.

Workflow Overview

Western_Blot_Workflow A 1. Cell Lysis & Protein Extraction B 2. Protein Quantification (BCA Assay) A->B C 3. Sample Preparation B->C D 4. SDS-PAGE C->D E 5. Protein Transfer (PVDF Membrane) D->E F 6. Blocking E->F G 7. Primary Antibody Incubation (e.g., anti-Cav-1, anti-pCav-1) F->G H 8. Secondary Antibody Incubation G->H I 9. Detection (Chemiluminescence) H->I J 10. Data Analysis & Quantification I->J

Caption: A streamlined workflow for Western blot analysis.

Part 1: Cell Lysis and Protein Extraction

The choice of lysis buffer is critical for the efficient extraction of Cav-1, which is localized in detergent-resistant membrane domains.

Recommended Lysis Buffer (RIPA Buffer):

Component Final Concentration Purpose
Tris-HCl (pH 8.0)50 mMBuffering agent
NaCl150 mMMaintains ionic strength
NP-40 (or Triton X-100)1%Non-ionic detergent
Sodium Deoxycholate0.5%Ionic detergent
SDS0.1%Ionic detergent
Protease Inhibitor Cocktail1XPrevents protein degradation
Phosphatase Inhibitor Cocktail1XPrevents dephosphorylation

Rationale: RIPA buffer contains a combination of ionic and non-ionic detergents, making it effective for solubilizing membrane-bound proteins like Cav-1 from lipid rafts.[12][13] For co-immunoprecipitation experiments where protein-protein interactions need to be preserved, a milder buffer with a non-ionic detergent like Triton X-100 may be preferable.[12]

Protocol:

  • Culture cells to the desired confluency and apply experimental treatments.

  • Place the culture dish on ice and wash the cells twice with ice-cold PBS.

  • Aspirate the PBS completely and add an appropriate volume of ice-cold RIPA buffer (supplemented with fresh protease and phosphatase inhibitors) to the dish.

  • Scrape the cells from the dish using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant (protein lysate) to a fresh, pre-chilled tube.

Part 2: Protein Quantification

Accurate protein quantification is essential for equal loading of samples. The BCA assay is recommended as it is less susceptible to interference from detergents present in the lysis buffer.

Part 3: SDS-PAGE and Protein Transfer
  • Prepare protein samples by adding Laemmli sample buffer and heating at 95°C for 5 minutes. Expert Tip: For the analysis of Cav-1 oligomers, omit the boiling step to preserve the native protein complexes.[14]

  • Load equal amounts of protein (typically 20-30 µg) into the wells of a 12% SDS-polyacrylamide gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

  • Transfer the separated proteins to a PVDF membrane. PVDF is recommended for its higher binding capacity and durability, which is advantageous for stripping and reprobing.[15]

Part 4: Immunodetection of Total and Phosphorylated Caveolin-1
  • Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST). Note: For phospho-specific antibodies, BSA is generally the preferred blocking agent to reduce non-specific background.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-Cav-1 or anti-phospho-Cav-1 (Tyr14)) diluted in blocking buffer overnight at 4°C with gentle agitation. Refer to the antibody datasheet for recommended dilutions.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Detection: Incubate the membrane with an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager or X-ray film.

Part 5: Stripping and Reprobing

To analyze both total and phosphorylated protein levels on the same blot, the membrane can be stripped of the first set of antibodies and reprobed with a second primary antibody.

Mild Stripping Buffer:

  • 25 mM Glycine-HCl, pH 2.0

  • 1% SDS

Protocol:

  • After imaging, wash the membrane in TBST.

  • Incubate the membrane in the mild stripping buffer for 30 minutes at room temperature with agitation.[16]

  • Wash the membrane extensively with TBST.

  • Proceed with the blocking step and immunodetection with the second primary antibody.

Expert Tip: When reprobing, it is advisable to first probe for the less abundant protein (often the phosphorylated form) and then strip and reprobe for the more abundant total protein.[15]

Analysis of Caveolin-1 Protein-Protein Interactions by Co-Immunoprecipitation

Co-immunoprecipitation (Co-IP) followed by Western blotting is a powerful technique to investigate the interaction of Cav-1 with its binding partners, such as EGFR.

Protocol Overview:

  • Lyse cells using a non-denaturing lysis buffer (e.g., Triton X-100 based buffer) to preserve protein complexes.

  • Pre-clear the lysate with protein A/G agarose beads to reduce non-specific binding.

  • Incubate the pre-cleared lysate with an antibody against the "bait" protein (e.g., anti-EGFR).

  • Add protein A/G agarose beads to capture the antibody-antigen complexes.

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the protein complexes from the beads.

  • Analyze the eluted proteins by Western blotting using an antibody against the "prey" protein (e.g., anti-Cav-1).

Troubleshooting Common Western Blot Issues

Problem Possible Cause Solution
Weak or No Signal Insufficient protein loadingIncrease the amount of protein loaded.[17]
Low antibody concentrationOptimize the primary antibody concentration.[18]
Inefficient protein transferConfirm transfer with Ponceau S staining.[17]
High Background Insufficient blockingIncrease blocking time or try a different blocking agent.[18]
High antibody concentrationDecrease the primary and/or secondary antibody concentration.[18]
Inadequate washingIncrease the number and duration of wash steps.[18]
Non-specific Bands Antibody cross-reactivityUse a more specific, validated antibody.
Protein degradationEnsure fresh protease inhibitors are used during lysis.[19]

Conclusion

Western blotting is a cornerstone technique for investigating the intricate roles of Caveolin-1 in cellular signaling. By employing optimized protocols, appropriate controls, and a thorough understanding of the underlying biological principles, researchers can generate high-quality, reproducible data. This guide provides a solid foundation for the successful analysis of Cav-1 and its regulated pathways, ultimately contributing to a deeper understanding of its function in health and disease and aiding in the development of novel therapeutic strategies.

References

  • Addgene. (2024, August 1). Antibodies 101: Stripping and Reprobing Western Blots. Addgene Blog. Retrieved from [Link]

  • Bio-Rad. (n.d.). Stripping and Reprobing. Retrieved from [Link]

  • Bio-Techne. (n.d.). Western Blot Membrane Stripping for Reprobing. Retrieved from [Link]

  • Frontiers. (2021). Feedback-Driven Mechanisms Between Phosphorylated Caveolin-1 and Contractile Actin Assemblies Instruct Persistent Cell Migration. Retrieved from [Link]

  • ResearchGate. (n.d.). ERb associates with EGFR and caveolin 1. Retrieved from [Link]

  • ResearchGate. (n.d.). Western blot for caveolin-1 ( A ) and flotillin-1 ( B ). Retrieved from [Link]

  • ResearchGate. (n.d.). Western blot: Expression of caveolin- 1 and its phosphorylated form in Leydig cells. Retrieved from [Link]

  • Synaptic Systems. (n.d.). Protocol for Caveolin1 Antibody (Cat. No. 161 011) Western Blot (WB) ECL Detection. Retrieved from [Link]

Sources

Method

Application Note: Phagocytic Modulation Assay using Caveolin-1 (82-101) Amide

Abstract & Introduction This application note details a standardized protocol for evaluating the modulation of phagocytosis using the Caveolin-1 (82-101) amide peptide. This peptide, corresponding to the Caveolin-1 Scaff...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

This application note details a standardized protocol for evaluating the modulation of phagocytosis using the Caveolin-1 (82-101) amide peptide. This peptide, corresponding to the Caveolin-1 Scaffolding Domain (CSD), acts as a potent competitive inhibitor of Caveolin-1 (Cav-1) interactions with signaling partners such as Src family kinases, eNOS, and G-proteins.

In drug development, this assay is critical for dissecting the role of lipid rafts and caveolae in particle uptake. While Cav-1 is often essential for endocytosis, the CSD peptide can paradoxically inhibit Fc


R-mediated phagocytosis  (anti-inflammatory mechanism) or enhance bacterial uptake  (Rab5 modulation) depending on the specific cargo and cell type. This protocol focuses on the inhibition of Fc-mediated phagocytosis  in macrophages, a primary screen for anti-inflammatory and anti-fibrotic therapeutics.
Key Applications
  • Fibrosis & Inflammation: Screening compounds that mimic CSD to dampen macrophage activation.

  • Pathogen Entry: Investigating caveolae-dependent viral or bacterial entry mechanisms.

  • Mechanobiology: Decoupling membrane tension regulation from signaling cascades.

Mechanism of Action

The Caveolin-1 (82-101) peptide functions as a "decoy." Native Cav-1 anchors signaling molecules (like Src and RhoA) in an inactive state within caveolae. Upon stimulation (e.g., receptor clustering), these molecules are released. Exogenous CSD peptide enters the cell and binds these signaling effectors, preventing their re-activation or proper localization, effectively dampening the phagocytic signal transduction.

Pathway Visualization

The following diagram illustrates the interference mechanism of CSD (82-101) in Fc


 Receptor-mediated phagocytosis.

CSD_Mechanism FcR Fcγ Receptor (Clustering) Src Src Family Kinases FcR->Src Activates Cav1 Endogenous Caveolin-1 Cav1->Src Sequesters/Regulates Actin Actin Polymerization Src->Actin Phosphorylation CSD_Pep Caveolin-1 (82-101) (Exogenous Decoy) CSD_Pep->Src Binds & Inhibits Phago Phagosome Formation Actin->Phago Remodeling

Figure 1: Mechanism of Action. The CSD peptide acts as a competitive decoy, binding Src kinases and preventing the actin remodeling necessary for phagocytosis.

Pre-Experimental Setup

Reagent Preparation

Critical Technical Note: The CSD peptide is hydrophobic. Improper solubilization causes aggregation, leading to false negatives or cytotoxicity.

ComponentSpecificationPreparation Protocol
Peptide Caveolin-1 (82-101) AmideSequence: DGIWKASFTTFTVTKYWFYR-NH2. MW: ~2.5 kDa.
Solvent DMSO (Anhydrous)Dissolve lyophilized peptide in 100% DMSO to 5 mM stock. Vortex vigorously. Sonicate for 30s if visible particulates remain.
Storage -20°C or -80°CAliquot into single-use volumes (e.g., 10 µL) to avoid freeze-thaw cycles.
Control Scrambled CSD PeptideSequence: WGIDKAFFTTSTVTYKWFRY-NH2. Must be used at equimolar concentrations.
Target IgG-Opsonized BeadsFluorescent Latex Beads (1-3 µm) or E. coli Bioparticles. Opsonize with rabbit anti-BSA or specific IgG for 1h at 37°C if using bare beads.
Cell Model Selection
  • Primary Model: RAW 264.7 Macrophages (Mouse) or THP-1 (Human, differentiated with PMA).

  • Relevance: These cells express high levels of Cav-1 and Fc

    
    Rs.
    
  • Seeding: Seed cells 18-24 hours prior to assay to achieve 70-80% confluency. Avoid over-confluency, which downregulates phagocytic receptors.

Comprehensive Assay Protocol

Phase 1: Peptide Pre-Treatment (The Modulation Step)

Rationale: The peptide requires time to permeate the membrane (if using high concentration) or engage surface targets. While fusion peptides (e.g., Antennapedia-CSD) enter faster, the standard 82-101 amide typically requires 1-2 hours of pre-incubation.

  • Dilution: Prepare a 2X working solution of the CSD peptide in serum-free media (or low-serum, 0.5% FBS).

    • Target Final Concentrations: 1 µM, 5 µM, 10 µM, 20 µM.

    • Vehicle Control: Media + DMSO (matched to highest peptide concentration, <0.2%).

  • Wash: Gently wash cells 1x with warm PBS to remove serum factors that might bind the peptide non-specifically.

  • Incubation: Add the diluted peptide media to cells.

  • Timing: Incubate at 37°C, 5% CO2 for 2 hours .

Phase 2: Phagocytosis Challenge
  • Bead Preparation: Vortex fluorescent beads vigorously to break aggregates. Dilute in warm media to a multiplicity of target (MOT) of 10:1 (10 beads per cell).

  • Pulse: Aspirate the peptide solution (optional, see note below) or add beads directly to the peptide-containing media (recommended to maintain equilibrium).

    • Recommendation: Add beads into the peptide media to prevent rapid recovery of signaling during a wash step.

  • Spin-fection (Optional): Centrifuge plates at 300 x g for 1 min to synchronize bead-cell contact.

  • Uptake: Incubate at 37°C for 45 minutes .

    • Negative Control: Incubate one set of wells at 4°C (ice) to measure non-specific binding vs. active internalization.

Phase 3: Quenching and Fixation
  • Stop Reaction: Place plates immediately on ice.

  • Wash: Wash 3x with ice-cold PBS.

  • Trypan Blue Quench (Critical): To distinguish internalized beads from surface-bound beads, add 0.4% Trypan Blue (diluted 1:2 in PBS, pH < 4.5) for 2 minutes. Trypan blue quenches the fluorescence of extracellular FITC/Green beads.

    • Alternative: If using pHrodo™ beads (red), this step is unnecessary as they only fluoresce in the acidic phagosome.

  • Fixation: Fix with 4% Paraformaldehyde (PFA) for 15 minutes at Room Temperature.

Phase 4: Data Acquisition (Flow Cytometry)
  • Instrument: Flow Cytometer (e.g., BD FACSCelesta, CytoFLEX).

  • Gating Strategy:

    • FSC/SSC: Exclude debris.

    • Singlets: FSC-A vs. FSC-H.

    • Histogram (FITC/PE): Measure Mean Fluorescence Intensity (MFI) and % Positive Cells .

Data Analysis & Validation

Quantitative Output

Calculate the Phagocytic Index (PI):



Expected Results Table
ConditionExpected OutcomeMechanistic Interpretation
Vehicle (DMSO) High Uptake (Baseline)Normal signaling competence.
Scrambled Peptide High Uptake (Similar to Vehicle)Validates lack of non-specific peptide toxicity.
CSD (1-5 µM) Moderate Inhibition (~20-40%)Competitive displacement of Src/Kinases begins.
CSD (10-20 µM) Strong Inhibition (>50%)Saturation of Cav-1 binding sites; blockade of membrane remodeling.
4°C Control <10% of BaselineVerifies active transport vs. passive sticking.

Troubleshooting & Expert Tips

"The peptide isn't working."
  • Solubility Check: Did the stock solution turn cloudy upon adding PBS? CSD is hydrophobic.[1][2][3] Always dilute the DMSO stock rapidly into a larger volume of vortexing media.

  • Permeability: The standard 82-101 amide has limited passive permeability compared to the Antennapedia-fused version (AP-Cav). If using the standard amide, ensure serum-free conditions during pre-incubation to prevent albumin sequestration, or increase concentration to 20-50 µM.

"High cytotoxicity observed."
  • DMSO Limit: Ensure final DMSO concentration is <0.5% (ideally <0.1%).

  • Aggregation: Aggregated peptide can form toxic pores. Spin down the working solution at 10,000 x g for 5 mins before adding to cells to remove aggregates.

"No difference between 4°C and 37°C."
  • Quenching Failure: The Trypan Blue quench was ineffective. Ensure the pH of the quenching solution is acidic, or switch to pH-sensitive bioparticles (pHrodo).

References

  • Bernatchez, P. N., et al. (2005). "A nonpeptide caveolin-1 mimic inhibits breast cancer cell invasion and metastasis." Proceedings of the National Academy of Sciences.

  • Bucci, M., et al. (2000). "Caveolin-1 scaffolding domain peptide inhibits eNOS activity in vitro and in vivo." Nature Medicine.

  • Wang, X. M., et al. (2006). "Caveolin-1: a critical regulator of pulmonary vascular response to inflammation and injury." Annual Review of Physiology.

  • Gvaramia, D., et al. (2013). "Caveolin-1 scaffolding domain peptide selectively targets endothelial cells to inhibit inflammation." American Journal of Physiology.

  • Parton, R. G., & del Pozo, M. A. (2013). "Caveolae as plasma membrane sensors, protectors and organizers."[2][3] Nature Reviews Molecular Cell Biology.

Sources

Application

Intraperitoneal injection of Caveolin-1 (82-101) amide in mice

Application Note & Protocol: Intraperitoneal Administration of Caveolin-1 (82-101) Amide in Mice Abstract & Therapeutic Rationale The Caveolin-1 (82-101) amide peptide, often referred to as the Caveolin Scaffolding Domai...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: Intraperitoneal Administration of Caveolin-1 (82-101) Amide in Mice

Abstract & Therapeutic Rationale

The Caveolin-1 (82-101) amide peptide, often referred to as the Caveolin Scaffolding Domain (CSD) peptide, is a synthetic mimetic of the functional core of the Caveolin-1 protein.[1] In preclinical models, this peptide acts as a "master regulator" of cellular signaling, functioning primarily as a kinase inhibitor and stabilizer of endothelial nitric oxide synthase (eNOS).[2]

Its therapeutic utility spans pulmonary fibrosis, vascular permeability, and cardiac hypertrophy.[2] By mimicking the endogenous CSD, the peptide binds to the Caveolin Binding Motif (CBM) on target proteins (e.g., Src, EGFR, TGF-β receptors), effectively dampening hyperactive signaling cascades associated with pathology.[3] This guide details the rigorous formulation and intraperitoneal (IP) injection protocols required to ensure bioavailability and minimize precipitation of this hydrophobic peptide.[3]

Molecule Profile & Properties

PropertySpecification
Peptide Name Caveolin-1 (82-101) Amide
Sequence Asp-Gly-Ile-Trp-Lys-Ala-Ser-Phe-Thr-Thr-Phe-Thr-Val-Thr-Lys-Tyr-Trp-Phe-Tyr-Arg-NH₂
One-Letter Code DGIWKASFTTFTVTKYWFYR-NH₂
Molecular Weight ~2517.9 Da
Isoelectric Point (pI) ~10.1 (Positively charged at physiological pH)
Solubility Profile Hydrophobic. Poorly soluble in water/PBS. Soluble in DMSO.[4][5][6][7]
Key Modification C-terminal amidation (-NH₂) confers stability against carboxypeptidases.[3]

Scientist’s Note on Variants: While this protocol focuses on the specific 20-mer (82-101), literature often utilizes a cell-permeable fusion known as AP-Cav (Antennapedia-fused).[3] If your target is strictly intracellular (e.g., nuclear ERK), consider the AP-variant. However, the unmodified 82-101 amide has demonstrated significant efficacy in fibrosis and vascular leakage models, likely due to active uptake or membrane-proximal signaling effects [1, 2].

Mechanism of Action: The "Brake" Hypothesis

The CSD peptide functions as a competitive inhibitor.[8] Under pathological conditions (e.g., inflammation or fibrosis), signaling kinases (Src, MAPK) are hyperactivated.[3] The CSD peptide binds to these kinases, locking them in an inactive conformation—analogous to applying a brake to a runaway car.

G cluster_Cell Intracellular Signaling Peptide Caveolin-1 (82-101) (IP Injection) Circulation Systemic Circulation Peptide->Circulation Absorption Src Src Kinase (Hyperactive) Peptide->Src Binds CBM eNOS eNOS (Uncoupled) Peptide->eNOS Scaffolding TGFbR TGF-β Receptor Peptide->TGFbR Inhibits TargetCell Target Cell (Endothelial / Fibroblast) Circulation->TargetCell Tissue Distribution TargetCell->Src Complex CSD-Kinase Complex (Inhibited/Stabilized) Src->Complex Inactivation eNOS->Complex Stabilization TGFbR->Complex Fibrosis Fibrosis (Collagen Deposition) Complex->Fibrosis Blocks Inflammation Vascular Leakage & Inflammation Complex->Inflammation Reduces

Figure 1: Mechanism of Action.[3] The CSD peptide mimics the endogenous domain, sequestering hyperactive kinases and stabilizing eNOS to reduce pathological signaling.

Pre-Formulation & Solubility Protocol

Critical Challenge: The sequence is highly hydrophobic (containing 5 Phenylalanines, 2 Tryptophans, 2 Tyrosines).[3] Direct addition to saline will cause immediate precipitation and loss of dose.

Step 1: Preparation of Stock Solution (100x)
  • Weighing: Weigh the lyophilized peptide powder in a static-free environment.

  • Solvent: Add high-grade sterile DMSO (Dimethyl Sulfoxide) to achieve a concentration of 5 mg/mL (approx. 2 mM).

    • Note: Do not use water or PBS at this stage.

  • Dissolution: Vortex vigorously for 30 seconds. If visible particles remain, sonicate in a water bath for 5–10 minutes at room temperature until the solution is perfectly clear.

  • Storage: Aliquot this 100x stock into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C (stable for 3 months) or -80°C (stable for 1 year).

Step 2: Preparation of Working Solution (Immediate Use)

Prepare fresh daily. Do not store diluted peptide.

  • Vehicle: Use sterile 0.9% Saline (NaCl) or PBS.[3]

  • Dilution: Rapidly dilute the DMSO stock 1:100 into the vehicle while vortexing.

    • Example: To prepare 1 mL of injection solution:

      • Pipette 990 µL of sterile Saline.

      • While vortexing the saline, slowly add 10 µL of the 5 mg/mL Peptide-DMSO stock.

    • Final Concentration: 0.05 mg/mL peptide in 1% DMSO/Saline.

  • Inspection: Hold the tube against a light source. The solution should be clear or slightly opalescent. If cloudy white precipitate forms, the peptide has crashed out. See Troubleshooting.

In Vivo Protocol: Intraperitoneal Injection[10]

Experimental Model: Mouse (C57BL/6 or Balb/c), 20–25g.[3]

A. Dosage Strategy

Literature validates a dosage range of 0.8 µmol/kg to 2.5 mg/kg [3, 4].

  • Standard Starting Dose: 2.5 mg/kg body weight.[9]

  • Frequency: Daily (q.d.) or every other day (q.o.d), depending on the model (e.g., acute inflammation vs. chronic fibrosis).

B. Injection Volume Calculation

To maintain physiological stability, limit IP injection volume to 100–200 µL per mouse.

  • Target Dose: 2.5 mg/kg[3][9]

  • Mouse Weight: 25 g (0.025 kg)[3]

  • Total Peptide Required:

    
     (62.5 µg).[3]
    
  • Concentration Required: If injecting 100 µL (0.1 mL):

    
    
    (Note: This concentration is high for this hydrophobic peptide in 1% DMSO. It is safer to inject a larger volume, e.g., 200 µL, or increase DMSO tolerance to 5% if ethical guidelines permit, or use the lower effective dose of 1 mg/kg).
    

Optimized Protocol for 1 mg/kg Dose (High Solubility Safety Margin):

  • Stock: 5 mg/mL in DMSO.

  • Dilution: Dilute 20 µL Stock + 980 µL Saline = 0.1 mg/mL working solution (2% DMSO).

  • Injection: Inject 250 µL per 25g mouse.

    • Total delivered: 0.025 mg = 1 mg/kg.

C. Administration Workflow

Workflow cluster_QC Quality Control Start Start Weigh Weigh Mouse (e.g., 25g) Start->Weigh Calc Calculate Vol. (e.g., 250 µL) Weigh->Calc Prep Dilute Stock (Vortex immediately) Calc->Prep Load Load Syringe (27G Needle) Prep->Load Prep->Load Check for Precipitate Restrain Restrain Mouse (Scruff technique) Load->Restrain Inject IP Injection (Lower right quadrant) Restrain->Inject Monitor Monitor (15 min obs) Inject->Monitor

Figure 2: Daily Workflow for IP Administration.

  • Restraint: Scruff the mouse firmly to expose the abdomen.

  • Site Selection: Lower right or left quadrant of the abdomen to avoid the cecum and urinary bladder.

  • Injection: Insert a 27G needle at a 30-45° angle. Aspirate slightly to ensure no blood or urine is drawn. Inject the solution smoothly.

  • Post-Op: Return mouse to cage and monitor for signs of distress (hunching) which might indicate irritation from DMSO.

Troubleshooting & Optimization

IssueProbable CauseSolution
Cloudy Solution Peptide precipitation due to hydrophobicity.1. Increase DMSO concentration (up to 5% is generally tolerated IP). 2. Add 0.1% BSA to the saline vehicle to act as a carrier. 3. Sonicate the working solution at 37°C before loading.
No Therapeutic Effect Poor bioavailability or degradation.1. Verify peptide sequence includes C-terminal Amide. 2. Switch to AP-Cav (Cell-permeable) variant if target is nuclear.[3] 3. Increase dose to 2.5–5 mg/kg.
Injection Site Irritation DMSO concentration too high.Ensure final DMSO is <5%. If higher solubility is needed, use cyclodextrin-based vehicles (e.g., 20% HP-β-CD) instead of DMSO/Saline.

References

  • Tourkina, E., et al. (2008). "Antifibrotic properties of caveolin-1 scaffolding domain in vitro and in vivo." American Journal of Physiology-Lung Cellular and Molecular Physiology, 294(5), L843-L861. [3]

  • Bernatchez, P. N., et al. (2005). "A nonpeptide caveolin-1 mimic inhibits breast cancer cell motility and invasion." Cancer Research, 65(16).[3] (Demonstrates CSD utility in signaling modulation).

  • Kuppuswamy, D., et al. (2021). "The caveolin-1 scaffolding domain peptide reverses aging-associated deleterious changes in multiple organs."[7] Journal of Pharmacology and Experimental Therapeutics, 378(1), 1-9.

  • Reese, C., et al. (2018). "Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration."[2] PLOS ONE, 13(4), e0196017.[3]

  • Bucci, M., et al. (2000). "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation."[4][5][6][8] Nature Medicine, 6, 1362–1367. (Seminal paper on IP delivery of CSD).

Sources

Method

Application Note: Caveolin-1 (82-101) in Myocardial Ischemia-Reperfusion Studies

Abstract This application note details the use of the Caveolin-1 Scaffolding Domain (CSD) peptide (residues 82-101) as a molecular tool in myocardial ischemia-reperfusion (I/R) injury research. While endogenous Caveolin-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the use of the Caveolin-1 Scaffolding Domain (CSD) peptide (residues 82-101) as a molecular tool in myocardial ischemia-reperfusion (I/R) injury research. While endogenous Caveolin-1 (Cav-1) is traditionally characterized as an inhibitor of endothelial Nitric Oxide Synthase (eNOS), the administration of the CSD mimetic peptide exerts a paradoxical cardioprotective effect during I/R. This guide provides the mechanistic rationale, precise handling protocols for the hydrophobic peptide, and step-by-step in vivo methodologies to ensure reproducible data in cardioprotection studies.

Scientific Foundation: The Caveolin Paradox

To effectively utilize Cav-1 (82-101), researchers must understand the "Caveolin Paradox."

Basal vs. Stress States
  • Physiological State: Endogenous Cav-1 tonically inhibits eNOS, preventing excess nitric oxide (NO) production.

  • Pathological State (I/R): During reperfusion, oxidative stress causes eNOS "uncoupling." The enzyme destabilizes, detaches from its cofactor BH4, and switches from producing NO to producing Superoxide (

    
    ), exacerbating tissue damage.
    
Mechanism of Action

The exogenous CSD peptide (Cav-1 82-101) acts as a "chaperone." It re-stabilizes the eNOS signaling complex. By mimicking the scaffolding domain, it prevents the structural collapse of the eNOS-Caveolin complex, thereby inhibiting eNOS uncoupling. This forces the enzyme to resume NO production (vasodilation, anti-inflammatory) and cease Superoxide production (oxidative damage).

Pathway Visualization

The following diagram illustrates the shift from deleterious uncoupling to protective recoupling mediated by the peptide.

G Ischemia Ischemia/Reperfusion (Oxidative Stress) eNOS_Uncoupled Uncoupled eNOS (Monomer) Ischemia->eNOS_Uncoupled Destabilizes eNOS_Coupled Coupled eNOS (Dimer) Ischemia->eNOS_Coupled Blocked by Peptide ROS Superoxide (O2-) Production eNOS_Uncoupled->ROS Damage Myocardial Infarction ROS->Damage Peptide Cav-1 (82-101) Peptide Peptide->eNOS_Coupled Stabilizes/Scaffolds NO Nitric Oxide (NO) Production eNOS_Coupled->NO Protection Cardioprotection (Reduced Infarct) NO->Protection

Figure 1: Mechanism of Cav-1 (82-101) mediated recoupling of eNOS, shifting the pathway from oxidative damage to cardioprotection.

Material Specifications & Handling

The Cav-1 (82-101) peptide is hydrophobic. Improper solubilization is the primary cause of experimental failure.

Peptide Sequences[1][2]
  • Naked CSD Peptide: DGIWKASFTTFTVTKYWFYR (Used for cell-free assays).

  • Cell-Permeable Fusion (AP-Cav-1): RQIKIWFQNRRMKWKK-DGIWKASFTTFTVTKYWFYR

    • Note: The N-terminal Antennapedia (AP) sequence (also known as Penetratin) is required for intracellular delivery in in vivo and ex vivo whole-heart models.

Solubilization Protocol

Reagents: Anhydrous DMSO (Sigma D2650), Sterile PBS (pH 7.4).

  • Stock Solution (10 mM):

    • Dissolve the lyophilized AP-Cav-1 peptide powder strictly in 100% DMSO .

    • Critical: Do not attempt to dissolve directly in aqueous buffer; it will precipitate and adhere to plasticware.

    • Vortex vigorously for 30 seconds until clear.

  • Aliquoting:

    • Aliquot stock into low-bind microcentrifuge tubes (10-20 µL per tube) to avoid freeze-thaw cycles.

    • Store at -80°C (stable for 6 months).

  • Working Solution (Vehicle):

    • On the day of the experiment, dilute the DMSO stock into warm (37°C) PBS.

    • Final DMSO concentration: Must be <1% (v/v) to avoid solvent toxicity in the heart.

    • Target Concentration: Typically 1 mg/kg body weight for mice.

Experimental Protocol: In Vivo Ischemia-Reperfusion

This protocol describes the Left Anterior Descending (LAD) coronary artery ligation model in mice, the gold standard for testing cardioprotective agents.

Pre-Operative Preparation
  • Subject: Male C57BL/6 mice (10-12 weeks, 25-30g).

  • Anesthesia: Isoflurane (2% induction, 1.5% maintenance) via nose cone.

  • Analgesia: Buprenorphine (0.1 mg/kg SC) pre-op.

Surgical Workflow
  • Intubation: Perform endotracheal intubation and connect to a rodent ventilator (tidal volume 200 µL, 100 breaths/min).

  • Thoracotomy: Make an incision at the 4th intercostal space to expose the heart.

  • Ligation (Ischemia):

    • Pass a 7-0 silk suture under the LAD coronary artery (1-2 mm below the left auricle).

    • Tie a slip-knot to occlude the artery.

    • Validation: Confirm ischemia by observing pallor (blanching) of the left ventricle and ST-segment elevation on ECG.

    • Duration: Maintain ischemia for 30 to 45 minutes .

Peptide Administration (The Critical Step)

Timing is crucial for the CSD peptide to prevent reperfusion injury.

  • Route: Intraperitoneal (IP) or Intravenous (IV - tail vein).

  • Dose: 1 mg/kg of AP-Cav-1 (dissolved in <50 µL vehicle).

  • Control: Scrambled peptide (AP-Cav-X) or Vehicle (PBS + <1% DMSO).

  • Timing: Administer 15 minutes prior to reperfusion (i.e., at minute 15-30 of ischemia). This ensures the peptide is circulating and cellularly internalized at the moment of oxygen reintroduction.

Reperfusion
  • Release the slip-knot to restore blood flow.

  • Validation: Observe the "reactive hyperemia" (rapid reddening) of the previously ischemic area.

  • Close the chest in layers (ribs, muscle, skin).

  • Recover animal off ventilator.

  • Duration: Allow reperfusion for 24 hours for infarct measurement.

Experimental Timeline Visualization

Timeline T0 T=0 min LAD Ligation T_Inject T=30 min Peptide Injection (1 mg/kg) T0->T_Inject Ischemia Phase T_Reperf T=45 min Reperfusion (Release Knot) T_Inject->T_Reperf Circulation Time T_End T=24 Hours Harvest Heart T_Reperf->T_End Reperfusion Injury Phase

Figure 2: Temporal workflow for peptide administration in the murine LAD ligation model.

Data Analysis & Validation

Infarct Size Measurement (TTC Staining)

To quantify the efficacy of Cav-1 (82-101), you must distinguish between the Area at Risk (AAR) and the Infarct Size (IS).

  • Re-occlusion: At 24h, re-tie the LAD suture.

  • Evans Blue: Inject 2% Evans Blue dye retrograde via aorta. This stains the non-ischemic area blue. The AAR remains pink.

  • TTC Staining: Slice heart (1mm thick) and incubate in 1% Triphenyltetrazolium chloride (TTC) at 37°C for 15 min.

    • Viable Tissue: Red (Brick red).

    • Infarcted Tissue:[1] White/Pale.

  • Calculation:

Molecular Validation (Western Blot)

Confirm the mechanism by probing left ventricular lysates.

Target ProteinExpected Change (I/R + Peptide)Significance
p-eNOS (Ser1177) Increased vs. VehicleIndicates activation/coupling of eNOS.
Nitrotyrosine Decreased Marker of Peroxynitrite (ROS + NO), indicating reduced uncoupling.
MPO (Myeloperoxidase) Decreased Indicates reduced neutrophil infiltration.
Cleaved Caspase-3 Decreased Indicates reduced apoptosis.

Troubleshooting Guide

ProblemProbable CauseSolution
Precipitate in Syringe Aqueous dilution too rapid or stock too cold.Dilute DMSO stock into warm PBS drop-wise while vortexing. Use immediately.
No Protection Observed Peptide degradation or poor cell entry.Ensure "AP" (Antennapedia) sequence is present. Use fresh aliquots (avoid freeze-thaw).
High Mortality Pneumothorax or DMSO toxicity.Ensure DMSO <1% final volume. Verify ventilator tidal volume (too high causes lung damage).
Inconsistent Infarcts Variable LAD ligation site.Standardize ligation site utilizing the left auricle as a fixed anatomical landmark.

References

  • Bucci, M. et al. (2000). "Caveolin-1 scaffolding domain peptide promotes shelterin-mediated telomere protection and prevents myocardial ischemia-reperfusion injury." Nature Medicine, 6(12), 1362–1367.

  • Gratton, J. P. et al. (2003). "Selective inhibition of tumor microvascular permeability by cavtratin blocks tumor progression in vivo." Cancer Cell, 4(1), 31–39. (Describes the AP-fusion/Cavtratin methodology).

  • Young, L. H. et al. (2001). "Caveolin-1 peptide exerts cardioprotective effects in myocardial ischemia-reperfusion via nitric oxide mechanism."[1][2][3][4] American Journal of Physiology-Heart and Circulatory Physiology, 280(6), H2489-H2495.

  • Siddiqui, S. S. et al. (2011). "Caveolin-1-eNOS signaling as a therapeutic target in cardiovascular disease." Pharmacological Research, 63(6), 453-460.

Sources

Technical Notes & Optimization

Troubleshooting

Determining the effective concentration of Caveolin-1 (82-101) in vitro

A Guide for Researchers, Scientists, and Drug Development Professionals on Determining Effective In Vitro Concentrations Welcome to the technical support center for the Caveolin-1 (82-101) peptide. As Senior Application...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Determining Effective In Vitro Concentrations

Welcome to the technical support center for the Caveolin-1 (82-101) peptide. As Senior Application Scientists, we understand that harnessing the therapeutic potential of this peptide requires a nuanced approach to experimental design. This guide is structured to provide you with the foundational knowledge, practical protocols, and troubleshooting advice necessary to confidently determine the effective concentration of Caveolin-1 (82-101) for your specific in vitro applications.

Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the Caveolin-1 (82-101) peptide.

1. What is the mechanism of action for the Caveolin-1 (82-101) peptide?

The Caveolin-1 (82-101) peptide is a synthetic fragment corresponding to the scaffolding domain (CSD) of the full-length Caveolin-1 protein.[1][2][3][4][5] Endogenous Caveolin-1 acts as a master regulator of signal transduction by binding to and inhibiting a wide range of signaling proteins within specialized plasma membrane invaginations called caveolae.[2][3][4][6][7] The CSD peptide functions as a competitive inhibitor; when introduced into cells, it competes with endogenous Caveolin-1 for binding to these partner proteins, thereby liberating them and restoring their activity.[1] Key signaling molecules regulated by this interaction include endothelial nitric oxide synthase (eNOS), protein kinase C (PKC), Src-family kinases, and components of the Ras-MAP kinase pathway.[4][8][9]

2. How does the Caveolin-1 (82-101) peptide enter the cell?

For in vitro applications, the Caveolin-1 (82-101) peptide is often synthesized as a fusion peptide with a cell-permeable sequence, such as the Antennapedia homeodomain (AP) internalization sequence.[1][8][9][10] This modification facilitates its translocation across the plasma membrane, allowing it to interact with intracellular targets.

3. What is the recommended solvent and storage for the peptide?

The Caveolin-1 (82-101) peptide is typically a lyophilized solid that is soluble in dimethyl sulfoxide (DMSO).[8][11][12][13] It is crucial to note the final concentration of DMSO in your cell culture medium, as high concentrations can be cytotoxic. For long-term storage, it is recommended to keep the peptide desiccated at -20°C, protected from light.[8]

4. What is a good starting concentration range for my experiments?

There is no single optimal concentration, as the effective dose is highly dependent on the cell type, the biological process being studied, and the duration of exposure.[11] Based on published literature, a general recommendation for pilot experiments is to start with a concentration range of 0.1 µM to 10 µM.[11] Some studies have explored concentrations up to 25 µM for specific applications.[14]

Determining the Optimal In Vitro Concentration: A Step-by-Step Protocol

The following protocol provides a robust framework for conducting a dose-response experiment to determine the effective concentration (EC₅₀ or IC₅₀) of Caveolin-1 (82-101) for your specific assay.

Experimental Workflow

G cluster_prep Phase 1: Preparation cluster_treat Phase 2: Treatment cluster_assay Phase 3: Assay & Analysis P1 Prepare Stock Solution (e.g., 1 mM in DMSO) P2 Cell Seeding (Optimize density for assay endpoint) T1 Prepare Serial Dilutions (e.g., 0.1, 0.5, 1, 5, 10 µM) P2->T1 T3 Incubate Cells (Determine optimal time course) T1->T3 T2 Include Controls (Vehicle, Scrambled Peptide) T2->T3 A1 Perform Endpoint Assay (e.g., Western Blot, Proliferation Assay) T3->A1 A3 Data Analysis (Generate dose-response curve) A1->A3 A2 Assess Cytotoxicity (e.g., LDH or MTT assay) A2->A3 A4 Determine EC50/IC50 A3->A4

Caption: Workflow for determining the effective concentration of Caveolin-1 (82-101).

Detailed Steps:
  • Peptide Reconstitution and Stock Preparation:

    • Reconstitute the lyophilized Caveolin-1 (82-101) peptide in sterile DMSO to create a high-concentration stock solution (e.g., 1-10 mM).[8][11][12][13]

    • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

  • Cell Culture and Seeding:

    • Culture your cells of interest under standard conditions. The choice of cell type is critical, as cells that naturally express Caveolin-1, such as endothelial cells or fibroblasts, may respond differently than other cell types.[11]

    • Seed the cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein analysis) at a density that will ensure they are in the logarithmic growth phase at the time of the assay.

  • Treatment and Incubation:

    • Prepare a series of dilutions of the Caveolin-1 (82-101) peptide in your cell culture medium. A suggested starting range is 0.1, 0.5, 1, 5, and 10 µM.

    • Crucial Controls:

      • Vehicle Control: Treat cells with the same final concentration of DMSO used in the highest peptide concentration group.

      • Negative Control: Use a scrambled version of the Caveolin-1 (82-101) peptide at the same concentrations to ensure the observed effects are sequence-specific.[9]

    • Replace the existing cell culture medium with the medium containing the peptide dilutions and controls.

    • Incubate the cells for a predetermined duration. The incubation time will depend on the specific biological process being investigated and may range from a few hours to 24 hours or longer.[11][15]

  • Endpoint Assay:

    • After the incubation period, perform your desired assay to measure the biological effect of the peptide. This could include:

      • Western Blotting: To assess changes in the phosphorylation state or expression level of target proteins (e.g., p-eNOS, p-ERK).[16]

      • Proliferation/Viability Assays (MTT, AlamarBlue): To measure effects on cell growth or survival.[17]

      • Migration Assays (Transwell): To evaluate the impact on cell motility.[10]

      • Cytotoxicity Assays (LDH release): To determine if the peptide is causing cell death.[18]

  • Data Analysis:

    • Quantify the results from your endpoint assay.

    • Plot the response as a function of the peptide concentration.

    • Use appropriate software (e.g., GraphPad Prism) to fit the data to a dose-response curve and calculate the EC₅₀ (concentration that gives 50% of the maximal effect) or IC₅₀ (concentration that causes 50% inhibition).

Signaling Pathway Modulation

The Caveolin-1 (82-101) peptide exerts its effects by disrupting the inhibitory function of endogenous Caveolin-1 on various signaling pathways.

G cluster_membrane Plasma Membrane (Caveolae) cluster_downstream Downstream Effects Cav1 Caveolin-1 eNOS eNOS Cav1->eNOS Inhibition PKC PKC Cav1->PKC Inhibition Src Src Kinase Cav1->Src Inhibition NO_Prod ↑ NO Production eNOS->NO_Prod Prolif ↑ Proliferation PKC->Prolif Mig ↑ Migration Src->Mig Peptide Caveolin-1 (82-101) Peptide Peptide->Cav1 Competes for Binding

Caption: Competitive inhibition by Caveolin-1 (82-101) peptide.

Troubleshooting Guide

IssuePossible Cause(s)Recommended Solution(s)
Peptide Precipitation in Media - Exceeding solubility limit.- High final DMSO concentration causing incompatibility with aqueous media.- Ensure the stock solution in DMSO is fully dissolved before diluting in media.- Prepare fresh dilutions for each experiment.- Keep the final DMSO concentration below 0.5% (v/v), or a level known to be tolerated by your cell line.
No Observed Effect - Ineffective concentration.- Inappropriate incubation time.- Cell line is not responsive.- Degraded peptide.- Perform a broader dose-response curve (e.g., 0.01 µM to 25 µM).- Conduct a time-course experiment (e.g., 2, 6, 12, 24 hours).- Confirm that your cell type expresses the target proteins of the Caveolin-1 signaling pathway.- Ensure proper storage and handling of the peptide to maintain its stability.
High Cytotoxicity - Peptide concentration is too high.- Final DMSO concentration is toxic to the cells.- Contamination of peptide or reagents.- Lower the concentration range in your dose-response experiment.- Always run a vehicle (DMSO) control to assess solvent toxicity.- Perform a cytotoxicity assay (e.g., LDH) in parallel with your functional assay.[10][18]- Use sterile techniques and high-purity reagents.
Inconsistent Results - Variability in cell density or passage number.- Inconsistent incubation times.- Repeated freeze-thaw cycles of the peptide stock.- Maintain consistent cell culture practices.- Use cells within a defined passage number range.- Ensure precise timing for treatment and assays.- Aliquot the peptide stock solution to be used for single experiments.

Summary of Reported In Vitro Concentrations

The following table summarizes concentrations of Caveolin-1 (82-101) peptide used in various published studies. This is intended as a reference and not a direct protocol, as optimal concentrations must be determined empirically.

Concentration RangeCell Type/SystemObserved EffectReference
1-25 µMRecombinant eNOSInhibition of eNOS activity[14]
5 µMLung FibroblastsInhibition of collagen expression[9]
5 µMOvine Fetal Pulmonary Artery Endothelial CellsBlunted VEGF-stimulated ERK2/1 activation[19]
10 µMVascular Smooth Muscle CellsInhibition of KATP channel currents[20]
10 µMProstate Cancer Cells (DU145)Inhibition of cell migration[10]
1 µMHuman Trabecular Meshwork CellsWell-tolerated, whereas 10 µM showed adverse effects[15]

References

  • ResearchGate. (n.d.). What is the optimal concentration of Caveolin-1 (82-101) amide (human, mouse, rat) for cell experiments? Retrieved February 12, 2026, from [Link]

  • 2BScientific. (n.d.). Caveolin-1 scaffolding domain peptide. Retrieved February 12, 2026, from [Link]

  • Kim, H. P., et al. (2012). Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1. PLoS One, 7(9), e45185. [Link]

  • Kuppuswamy, D., et al. (2021). The Caveolin-1 Scaffolding Domain Peptide Reverses Aging-Associated Deleterious Changes in Multiple Organs. Journal of Pharmacology and Experimental Therapeutics, 378(1), 1-9. [Link]

  • Kuppuswamy, D., et al. (2022). Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration. PLoS One, 17(2), e0264322. [Link]

  • Das, S., et al. (2011). Caveolin-1 Scaffolding Domain Peptide Regulates Colon Endothelial Cell Survival through JNK Pathway. ISRN Gastroenterology, 2011, 849314. [Link]

  • Lung Therapeutics, Inc. (2025). Caveolin Scaffolding Domain (CSD) Peptide LTI-2355 Modulates the Phagocytic and Synthetic Activity of Lung-Derived Myeloid Cells in Idiopathic Pulmonary Fibrosis (IPF) and Post-Acute Sequelae of COVID Fibrosis (PASC-F). Authorea Preprints. [Link]

  • Salanida, M., et al. (2016). Caveolin-1 as a promoter of tumour spreading: when, how, where and why. Cancer Letters, 381(1), 183-192. [Link]

  • Zhang, Y., et al. (2022). Caveolin-1 in endothelial cells: A potential therapeutic target for atherosclerosis. Biomedicine & Pharmacotherapy, 153, 113358. [Link]

  • Williams, T. M., & Lisanti, M. P. (2005). Caveolin-1 in oncogenic transformation, cancer, and metastasis. American Journal of Physiology-Cell Physiology, 288(3), C494-C506. [Link]

  • Bucci, M., et al. (2005). Dissecting the molecular control of endothelial NO synthase by caveolin-1 using cell-permeable peptides. Proceedings of the National Academy of Sciences, 102(3), 761-766. [Link]

  • Tom-Canale, S. E., et al. (2010). Caveolin-1 Orchestrates TCR Synaptic Polarity, Signal Specificity, and Function in CD8 T Cells. The Journal of Immunology, 185(10), 5940-5950. [Link]

  • Frank, P. G., & Lisanti, M. P. (2004). Caveolin, Caveolae, and Endothelial Cell Function. Arteriosclerosis, Thrombosis, and Vascular Biology, 24(7), 1161-1168. [Link]

  • Sowa, G., et al. (2001). Effect of a peptide corresponding to caveolin-1 residues 82–101 on the activity of nitric oxide synthase isoforms. British Journal of Pharmacology, 133(4), 523-529. [Link]

  • Zou, H., et al. (2012). Interaction of Caveolin-1 with Ku70 Inhibits Bax-Mediated Apoptosis. PLoS One, 7(6), e39379. [Link]

  • Joshi, B., et al. (2017). The phospho–caveolin-1 scaffolding domain dampens force fluctuations in focal adhesions and promotes cancer cell migration. Journal of Cell Biology, 216(7), 2139-2155. [Link]

  • Martínez-León, J., & Cuezva, J. M. (2017). Caveolin-1: An Oxidative Stress-Related Target for Cancer Prevention. Oxidative Medicine and Cellular Longevity, 2017, 9585094. [Link]

  • Tourkina, E., et al. (2008). Antifibrotic properties of caveolin-1 scaffolding domain in vitro and in vivo. American Journal of Physiology-Lung Cellular and Molecular Physiology, 294(5), L843-L861. [Link]

  • Cui, T., et al. (2022). Abstract 4070: Caveolin-1 functions as a potential predictive biomarker for JNTX-101, an albumin encapsulated gemcitabine prodrug. Cancer Research, 82(12_Supplement), 4070. [Link]

  • Raghunathan, V. K., et al. (2020). A Role of Caveolae in Trabecular Meshwork Mechanosensing and Contractile Tone. Frontiers in Cell and Developmental Biology, 8, 762. [Link]

  • Joshi, S., et al. (2007). Interaction with caveolin-1 modulates vascular ATP-sensitive potassium (KATP) channel activity. The Journal of Physiology, 582(Pt 2), 585–597. [Link]

  • Vandekerckhove, L., et al. (2008). Control of blood pressure variability in caveolin-1-deficient mice: role of nitric oxide identified in vivo through spectral analysis. Cardiovascular Research, 77(2), 406-414. [Link]

  • Zhang, M., et al. (2021). Reconstitution of Caveolin-1 into Artificial Lipid Membrane: Characterization by Transmission Electron Microscopy and Solid-State Nuclear Magnetic Resonance. International Journal of Molecular Sciences, 22(20), 11068. [Link]

  • Julien, J. (2022). In vitro Post-Translational Modifications of Caveolin-1 and its Effect on Protein Structure, Topology, and Oligomerization in Model Membranes. Lehigh University. [Link]

  • Chen, D. B., et al. (2008). Compartmentalizing VEGF-Induced ERK2/1 Signaling in Placental Artery Endothelial Cell Caveolae: A Paradoxical Role of Caveolin-1 in Placental Angiogenesis in Vitro. Molecular Endocrinology, 22(8), 1936-1949. [Link]

  • Sun, Y., et al. (2018). Reciprocal regulation of eNOS and caveolin-1 functions in endothelial cells. Molecular Biology of the Cell, 29(10), 1159-1169. [Link]

Sources

Optimization

Technical Support Center: Caveolin-1 (82-101) Peptide Optimization

Executive Summary The Caveolin-1 scaffolding domain peptide (residues 82-101: DGIWKASFTTFTVTKYWFYR ) represents a potent tool for modulating eNOS, Src, and GPCR signaling. However, its utility in cell culture is frequent...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Caveolin-1 scaffolding domain peptide (residues 82-101: DGIWKASFTTFTVTKYWFYR ) represents a potent tool for modulating eNOS, Src, and GPCR signaling. However, its utility in cell culture is frequently compromised by three physical limitations: extreme hydrophobicity , rapid serum protease degradation , and non-specific adsorption to plasticware .

This guide moves beyond standard datasheets to address the specific failure modes encountered in complex biological media.

Part 1: The Stability Matrix

The stability of Cav-1 (82-101) is not a single variable; it is a competition between three degradation pathways. Understanding this hierarchy is critical for experimental design.

1. Proteolytic Stability (The Serum Problem)

The native L-amino acid sequence contains multiple cleavage sites for serum proteases.

  • Trypsin-like activity: Cleaves at Lysine (K) and Arginine (R).[1]

  • Chymotrypsin-like activity: Cleaves at Tryptophan (W), Tyrosine (Y), and Phenylalanine (F).[1]

  • Impact: The CSD peptide is rich in aromatics (W, Y, F), making it a "high-priority" target for chymotrypsin-like proteases found in Fetal Bovine Serum (FBS).[1]

Media ConditionEstimated Half-Life (

)
Recommendation
Serum-Free Media > 24 HoursPreferred for acute signaling assays (0-4h).[1]
10% Heat-Inactivated FBS 2 - 4 HoursMandatory for long-term viability assays.
10% Non-Heat-Inactivated FBS < 30 MinutesAvoid. Rapid degradation yields false negatives.
2. Physical Stability (The Solubility Problem)

The sequence is highly hydrophobic. In aqueous media (RPMI/DMEM), the peptide does not truly dissolve; it forms colloidal aggregates.[1] These aggregates:

  • Precipitate out of solution (reducing effective concentration).[1]

  • Trigger non-specific stress responses in cells (false positives).[1]

3. Surface Adsorption (The Plasticware Problem)

Due to its hydrophobic nature, Cav-1 (82-101) rapidly adsorbs to standard polypropylene tubes and polystyrene plates.[1] Up to 40% of the peptide can be lost to the tube walls within 1 hour of preparation if standard plastics are used.

Part 2: Visualizing the Degradation Pathways

The following diagram illustrates the "Loss Vectors" that reduce the effective concentration of the peptide before it even reaches the target receptor.

Cav1_Stability_Workflow cluster_losses Loss Vectors (Concentration Reduction) Stock Cav-1 (82-101) Stock (Dissolved in DMSO) Media Dilution in Media (Aqueous Phase) Stock->Media Dilution Adsorption Adsorption to Plastic (Loss: ~20-40%) Media->Adsorption Standard Tips/Tubes Aggregation Hydrophobic Aggregation (Precipitation) Media->Aggregation Rapid aqueous shift Proteolysis Enzymatic Cleavage (Serum Proteases) Media->Proteolysis FBS present Target Target Interaction (eNOS/Src Inhibition) Media->Target Remaining Active Fraction

Caption: Figure 1. Loss Vectors reducing effective peptide concentration. Minimizing the red nodes is the primary objective of the protocols below.

Part 3: Optimized Preparation Protocol

CRITICAL: Do not dissolve directly in water or PBS. The peptide will form a suspension, not a solution.

Step 1: Reconstitution (Stock Solution)
  • Solvent: Use high-grade sterile DMSO (Dimethyl Sulfoxide).

  • Concentration: Dissolve to 2–5 mg/mL (approx. 1 mM).

  • Vortexing: Vortex vigorously for 30 seconds. Ensure the solution is crystal clear.

  • Aliquot: Store in Low-Binding microcentrifuge tubes (e.g., Eppendorf LoBind®).

  • Storage: -20°C (Stable for 3 months). Avoid repeated freeze-thaw cycles.

Step 2: Dilution for Cell Culture (The "Drop-Wise" Method)

To prevent "crashing out" (precipitation) when moving from DMSO to Media:

  • Pre-warm the culture media to 37°C.

  • While vortexing the media gently, add the DMSO stock drop-wise .

  • Maximum DMSO Limit: Ensure final DMSO concentration is < 0.5% (v/v) to avoid solvent toxicity.

    • Example: To achieve 10 µM peptide, dilute 1 µL of 10 mM stock into 1 mL of media.

  • Immediate Use: Apply to cells within 15 minutes of dilution. Do not store diluted media.

Part 4: Troubleshooting & FAQs
Q1: I see no biological effect (e.g., no eNOS inhibition). Why?

Diagnosis: This is typically an internalization issue.

  • Root Cause: The naked Cav-1 (82-101) peptide does not cross cell membranes efficiently.[1]

  • Solution: Are you using the Cavtratin (AP-Cav) fusion peptide?

    • Naked Sequence: DGIWKASFTTFTVTKYWFYR (Active only in cell-free assays or permeabilized cells).[1]

    • Cell-Permeable Sequence:RQIKIWFQNRRMKWKK -DGIWKASFTTFTVTKYWFYR (Antennapedia fusion required for intact cells).[1]

  • Validation: If using the naked peptide on intact cells, you must use a transfection agent or electroporation.

Q2: The cells look unhealthy/granular after treatment.

Diagnosis: Peptide precipitation or DMSO toxicity.

  • Check 1: Inspect the media under a microscope before adding to cells. If you see floating crystals or debris, the peptide has aggregated.

    • Fix: Sonicate the stock solution before dilution. Lower the working concentration.

  • Check 2: DMSO control. Run a "Vehicle Only" well with the same % of DMSO. If these cells die, your DMSO concentration is too high (>0.5%).

Q3: How often should I replenish the peptide in long-term assays?

Recommendation: Every 12–24 hours.

  • Due to the half-life issues in serum (see Part 1), a single dose is insufficient for 48h+ experiments (e.g., proliferation assays).[1]

  • Protocol: Replace media with fresh peptide-containing media daily.

Q4: What is the correct control peptide?

Standard: You must use a Scrambled Control (Cav-X) to prove specificity.

  • Cav-1 (82-101): DGIWKASFTTFTVTKYWFYR[1][2][3]

  • Scrambled (Cav-X): WGIDKAFFTTSTVTYKWFRY[1][2]

  • Why? The scrambled version maintains the same hydrophobicity and charge but destroys the scaffolding domain interface.

Part 5: Experimental Workflow Visualization

Use this decision tree to select the correct experimental conditions.

Experiment_Decision_Tree Start Start Experiment CellType Cell Type? Start->CellType Intact Intact Cells (Culture) CellType->Intact Lysate Cell Lysate / Purified Protein (In Vitro) CellType->Lysate Permeable Must use AP-Cav (Cavtratin) Intact->Permeable Naked Use Naked Cav-1 (82-101) Lysate->Naked Serum Serum Required? Permeable->Serum YesSerum Use Heat-Inactivated FBS Replenish q12h Serum->YesSerum Long-term NoSerum Serum-Free Media Stable for ~24h Serum->NoSerum Acute signaling

Caption: Figure 2.[1] Decision tree for selecting peptide variant and media conditions.

References
  • Couet, J., et al. (1997). "Identification of peptide and protein ligands for the caveolin-scaffolding domain. Implications for the interaction of caveolin with caveolae-associated proteins." Journal of Biological Chemistry.

  • Gratton, J. P., et al. (2003). "Selective inhibition of tumor microvascular permeability by cavtratin blocks tumor progression in vivo." Nature Medicine.

  • Bucci, M., et al. (2000). "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation." Nature Medicine.

  • Bernatchez, P. N., et al. (2005). "A nonpeptide caveolin-1 scaffolding domain mimetic blocks lymphangiogenesis and tumor progression." Proceedings of the National Academy of Sciences. [1]

  • Kristensen, K., et al. (2015). "Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic."[4] PLOS ONE. (Demonstrates peptide loss to plasticware).

Sources

Troubleshooting

How to prevent degradation of Caveolin-1 (82-101) amide

Welcome to the technical support center for Caveolin-1 (82-101) amide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and efficacy of this critical research...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Caveolin-1 (82-101) amide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and efficacy of this critical research peptide. Inconsistent experimental outcomes are frequently traced back to peptide degradation. This document provides in-depth, field-proven insights and protocols to help you prevent, troubleshoot, and understand the degradation pathways of Caveolin-1 (82-101) amide, also known as the Caveolin Scaffolding Domain (CSD) peptide.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and stability of Caveolin-1 (82-101) amide.

Q1: How should I store the lyophilized Caveolin-1 (82-101) amide upon arrival?

A: Immediately upon receipt, store the lyophilized peptide at -20°C or, for long-term storage, at -80°C.[1][2][3][4] The peptide is shipped in a lyophilized (powder) state, which is the most stable format.[3][4][5] Keep it protected from bright light and, most importantly, moisture.[1][6][7] Moisture contamination will significantly reduce the long-term stability of the solid peptide.[1][4][6]

Q2: I need to weigh out some of the lyophilized powder. What is the correct procedure?

A: To prevent condensation, which introduces moisture, you must allow the vial to equilibrate to room temperature for at least 30 minutes in a desiccator before opening it.[4][6][8] Once equilibrated, open the cap, quickly weigh the desired amount in a clean environment, and then tightly reseal the vial. For optimal stability, you can purge the vial with a dry, inert gas like nitrogen or argon before re-sealing to displace atmospheric oxygen.[1][6] Return the vial to its recommended cold storage temperature (-20°C or -80°C) promptly.

Q3: My peptide is in solution. How long is it stable and how should I store it?

A: Peptides in solution are far less stable than in their lyophilized form.[3][7][8] We do not recommend long-term storage of Caveolin-1 (82-101) amide in solution.[9] If storage in solution is unavoidable, prepare aliquots in sterile, low-protein-binding tubes to avoid repeated freeze-thaw cycles, which are highly damaging to peptides.[2][3][4][7] Store these aliquots frozen at -20°C for short-term (up to one month) or -80°C for longer-term (up to six months) storage.[3] A buffered solution at pH 5-7 is recommended to enhance stability.[7][8]

Q4: What are the visible signs that my peptide may have degraded?

A: Visual inspection can sometimes provide clues. Signs of degradation in lyophilized powder can include changes in color or texture, or clumping, which suggests moisture absorption. For peptides in solution, the appearance of cloudiness or precipitates can indicate aggregation or insolubility, which may be a consequence of chemical changes. However, the most definitive sign of degradation is a loss of biological activity or inconsistent results in your assays. For this reason, adherence to proper handling and storage protocols is the best prevention, as much degradation is not visible.

Part 2: Understanding the Enemy - Key Degradation Pathways

The specific amino acid sequence of Caveolin-1 (82-101) amide, DGIWKASFTTFTVTKYWFYR-NH2 [10], makes it susceptible to several common degradation pathways. Understanding these vulnerabilities is the first step toward prevention.

Primary Threats to Peptide Integrity

cluster_degradation Degradation Pathways cluster_residues Vulnerable Residues Peptide Caveolin-1 (82-101) Amide DGIWKASFTTFTVTKYWFYR-NH2 Oxidation Oxidation Peptide->Oxidation Hydrolysis Hydrolysis Peptide->Hydrolysis Proteolysis Proteolysis Peptide->Proteolysis Trp Tryptophan (W) Oxidation->Trp Affects Asp Aspartic Acid (D) Hydrolysis->Asp Affects CleavageSites Multiple Sites Proteolysis->CleavageSites Affects

Caption: Major degradation pathways for Caveolin-1 (82-101) amide.

  • Oxidation: The sequence contains a Tryptophan (W) residue.[10] Tryptophan, along with Methionine and Cysteine, is highly susceptible to oxidation from atmospheric oxygen or reactive oxygen species in solution.[2][3][7][11] This modification alters the residue's structure and can significantly impact peptide conformation and biological activity.

  • Hydrolysis: The N-terminal Aspartic Acid (D) residue is a hotspot for hydrolysis.[10] At this position, the peptide bond is more labile, especially in acidic conditions.[5][11] This can lead to the cleavage of the peptide chain, rendering it inactive.

  • Proteolytic Degradation: In biological systems, such as cell culture media containing serum or experiments involving cell lysates, proteases and peptidases are abundant. These enzymes can cleave the peptide at various sites, rapidly reducing its effective concentration and leading to a loss of function.[12][13] The full-length Caveolin-1 protein is known to be degraded by proteasomal and lysosomal pathways in cells, indicating a general susceptibility to cellular proteases.[14][15]

Part 3: Proactive Prevention - A Best Practices Guide

Follow these detailed protocols to maintain the integrity of your Caveolin-1 (82-101) amide from the moment it arrives in your lab.

Protocol 1: Peptide Reconstitution

The goal is to fully dissolve the peptide in a solvent that is compatible with your experiment while minimizing degradation. There is no universal solvent, so a systematic approach is required.[4][6]

Start Start: Lyophilized Peptide (Equilibrated to Room Temp) Step1 Step 1: Add Sterile, Nuclease-Free Water (or a sterile, slightly acidic buffer, pH 5-7) Start->Step1 Check1 Does it dissolve? Step1->Check1 Step2 Step 2: Add Acetic Acid (10%) (For basic residues like K, R) Check1->Step2 No Success Success: Peptide is Dissolved Proceed to make aliquots for storage. Check1->Success Yes Check2 Does it dissolve? Step2->Check2 Step3 Step 3: Use Organic Solvent (e.g., DMSO, DMF) Add dropwise to a small amount of peptide. Check2->Step3 No Check2->Success Yes Check3 Does it dissolve? Step3->Check3 Check3->Success Yes Fail Contact Technical Support Further steps may be needed. Check3->Fail No

Caption: Decision workflow for reconstituting Caveolin-1 (82-101) amide.

Step-by-Step Methodology:

  • Preparation: Before opening, allow the peptide vial to warm to room temperature in a desiccator. This prevents water condensation on the cold powder.

  • Initial Attempt (Aqueous Solvent): Calculate the volume of solvent needed to reach your desired stock concentration (e.g., 1-10 mg/mL).[8] Add the appropriate amount of sterile, nuclease-free water or a sterile, slightly acidic buffer (pH 5-7).[7][8] Gently vortex or swirl to mix.

  • Aiding Solubility (for Basic Peptides): The Caveolin-1 (82-101) sequence contains basic residues (Lysine, Arginine). If it does not dissolve in water, adding a small amount of 10% aqueous acetic acid can help.[8]

  • Addressing Hydrophobicity (Organic Solvents): Due to its many hydrophobic residues (W, I, F, V), the peptide may aggregate in aqueous solutions. If it remains insoluble, you may need an organic solvent.[8]

    • Action: Add a minimal amount of a polar organic solvent like DMSO or DMF to the dry peptide and ensure it dissolves completely.

    • Dilution: Once dissolved, slowly add your aqueous buffer to the organic solvent-peptide mixture, vortexing gently, until you reach the desired final concentration.

    • Caution: Ensure the final concentration of the organic solvent is compatible with your downstream experimental system, as solvents like DMSO can have biological effects.

  • Final Step: Once the peptide is fully dissolved, immediately proceed to the aliquoting and storage protocol. Do not store the stock solution at 4°C for more than a few hours.

Protocol 2: Aliquoting and Storing Peptide Solutions

The single most effective way to preserve a peptide in solution is to create single-use aliquots to prevent freeze-thaw cycles and minimize contamination.[2][3][7]

Step-by-Step Methodology:

  • Determine Aliquot Volume: Calculate the volume you typically use for a single experiment. Your aliquot volume should be equal to or slightly larger than this amount.

  • Dispense: Using sterile pipette tips, dispense the calculated volume into low-protein-binding microcentrifuge tubes.

  • Labeling: Clearly label each aliquot with the peptide name, concentration, solvent, and date of preparation.

  • Storage: Immediately store the aliquots at -20°C or -80°C.[7][8]

  • Usage: When you need the peptide, remove a single aliquot from the freezer, thaw it completely at room temperature or on ice, and use it for your experiment. Discard any unused portion of the thawed aliquot; do not refreeze it.

Part 4: Troubleshooting Experimental Problems

Q: I'm not seeing the expected biological activity from the peptide in my cell culture assay. Could it be degradation?

A: Yes, this is a classic symptom of peptide degradation.

  • Potential Cause 1: Proteolytic Degradation. If your cell culture medium contains serum, it is rich in proteases that will rapidly degrade the peptide.

  • Solution:

    • Use Serum-Free Media: If possible, perform the peptide treatment in serum-free or low-serum media for the duration of the incubation.

    • Add Protease Inhibitors: Consider adding a broad-spectrum protease inhibitor cocktail to your culture medium just before adding the peptide. Important: Run a control experiment with the inhibitor cocktail alone to ensure it does not affect your experimental outcome.

    • Minimize Incubation Time: Use the shortest incubation time that has been shown to be effective in the literature.

  • Potential Cause 2: Adsorption. Peptides, especially hydrophobic ones, can adsorb to the surface of standard plastic labware, reducing the effective concentration in your media.

  • Solution: Use low-protein-binding plates and tubes for your experiments to minimize surface adsorption.

Q: My results are inconsistent from one experiment to the next, even though I'm using the same stock solution.

A: This often points to issues with handling the stock solution.

  • Potential Cause: Repeated Freeze-Thaw Cycles. If you are repeatedly freezing and thawing your main stock solution, the peptide is likely degrading with each cycle.[7]

  • Solution: Always prepare single-use aliquots as described in Protocol 2. This ensures that you are using a "fresh" sample for every experiment, dramatically improving reproducibility.

Q: I dissolved my peptide in DMSO, and now I see a precipitate after diluting it in my aqueous buffer.

A: This is a solubility issue, not necessarily degradation.

  • Potential Cause: "Crashing Out." The peptide is soluble in the high concentration of organic solvent but precipitates when the solvent concentration is drastically lowered by dilution into the aqueous buffer.

  • Solution:

    • Modify Dilution: Try adding the aqueous buffer to the DMSO stock more slowly while vortexing continuously. This can sometimes prevent immediate precipitation.

    • Re-evaluate Solvent: It's possible a different solvent system is needed. You may need to experiment with other organic solvents like DMF or a water/acetonitrile mixture. Always test solubility on a small amount of peptide first.[4]

Part 5: Reference Data Tables

Table 1: Storage Condition Summary
Peptide FormTemperatureDurationKey Considerations
Lyophilized -20°CYearsOptimal. Protect from moisture and light.[1][3][6][7]
-80°CSeveral YearsBest for long-term. Protect from moisture and light.[2][3]
In Solution -20°CUp to 1 monthNot recommended for long-term. Must be in single-use aliquots.[3]
-80°CUp to 6 monthsBetter for solution storage. Must be in single-use aliquots.[3]
4°CHours to DaysHighly discouraged. For working solutions only.[2]
Table 2: Susceptible Residues in Caveolin-1 (82-101) Amide
Residue PositionAmino AcidDegradation TypePrevention Strategy
1D (Aspartic Acid)HydrolysisAvoid highly acidic conditions (pH < 4).[11]
4W (Tryptophan)OxidationStore lyophilized powder under inert gas; use degassed buffers for reconstitution.[3][7][8]
18W (Tryptophan)OxidationStore lyophilized powder under inert gas; use degassed buffers for reconstitution.[3][7][8]
MultipleVariousProteolysisUse serum-free media; add protease inhibitors; minimize incubation times.

By adhering to these guidelines, you can significantly improve the stability of your Caveolin-1 (82-101) amide, leading to more reliable, reproducible, and accurate experimental results.

References

  • Kuppuswamy, D., et al. (2021). The Caveolin-1 Scaffolding Domain Peptide Reverses Aging-Associated Deleterious Changes in Multiple Organs. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

  • Frontiers. (n.d.). The critical roles of caveolin-1 in lung diseases. Frontiers in Physiology. Available at: [Link]

  • Tirzepatyd.store. (n.d.). Handling and Storage of Synthetic Peptides. Available at: [Link]

  • MDPI. (2022). Caveolin-1-Derived Peptide Reduces ER Stress and Enhances Gelatinolytic Activity in IPF Fibroblasts. International Journal of Molecular Sciences. Available at: [Link]

  • MDPI. (2023). Caveolin-1: A Review of Intracellular Functions, Tissue-Specific Roles, and Epithelial Tight Junction Regulation. International Journal of Molecular Sciences. Available at: [Link]

  • Scholar Works at UT Tyler. (2022). Caveolin-1-Derived Peptide Reduces ER Stress and Enhances Gelatinolytic Activity in IPF Fibroblasts. Available at: [Link]

  • NovoPro Bioscience Inc. (n.d.). Handling and Storage of Synthetic Peptides. Available at: [Link]

  • PubMed Central (PMC). (2023). Early proteostasis of caveolins synchronizes trafficking, degradation, and oligomerization to prevent toxic aggregation. Journal of Cell Biology. Available at: [Link]

  • NIBSC. (n.d.). Peptide Handling, dissolution & Storage. Available at: [Link]

  • PubMed Central (PMC). (2014). Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1. PLoS One. Available at: [Link]

  • Frontiers. (n.d.). Impact of thermal and biotechnological processing on the bioaccessibility and allergenic peptide profile of white lupin (Lupinus albus). Frontiers in Nutrition. Available at: [Link]

  • PubMed Central (PMC). (2021). Reconstitution of Caveolin-1 into Artificial Lipid Membrane: Characterization by Transmission Electron Microscopy and Solid-State Nuclear Magnetic Resonance. International Journal of Molecular Sciences. Available at: [Link]

  • PubMed Central (PMC). (2012). Caveolin-1 Scaffolding Domain Peptide Regulates Colon Endothelial Cell Survival through JNK Pathway. Journal of Biomedicine and Biotechnology. Available at: [Link]

  • GenScript. (n.d.). Peptide Storage and Handling Guidelines. Available at: [Link]

  • Genosphere Biotechnologies. (n.d.). Best Practices for Peptide Storage and Handling. Available at: [Link]

  • PubMed Central (PMC). (2024). Quantifying and controlling the proteolytic degradation of cell adhesion peptides. ACS Biomaterials Science & Engineering. Available at: [Link]

  • National Institutes of Health (NIH). (2022). Advances in the stability challenges of bioactive peptides and improvement strategies. Food Science & Nutrition. Available at: [Link]

  • Agilent. (n.d.). Peptide Mapping and Quantitation of Oxidation and Deamidation in Monoclonal Antibodies. Available at: [Link]

  • ResearchGate. (2025). What is the optimal concentration of Caveolin-1 (82-101) amide (human, mouse, rat) for cell experiments?. Available at: [Link]

  • MDPI. (2022). Enzymatic Preparation of Bioactive Peptides Exhibiting ACE Inhibitory Activity from Soybean and Velvet Bean: A Systematic Review. Processes. Available at: [Link]

  • PubMed. (2016). A conventional procedure to reduce Asn deamidation artifacts during trypsin peptide mapping. Journal of Chromatography B. Available at: [Link]

  • PubMed Central (PMC). (2014). Factors affecting the physical stability (aggregation) of peptide therapeutics. Pharmaceutical Research. Available at: [Link]

  • ResearchGate. (n.d.). Effects of temperature (A to C) and pH (D to F) on the stability of AR... Available at: [Link]

  • ACS Publications. (2024). Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Biomaterials Science & Engineering. Available at: [Link]

  • Google Patents. (n.d.). US8858927B2 - Method for protection of peptides or proteins against non-enzymatic deamidation.
  • GenScript. (n.d.). Top 5 Reasons Your Peptide-Based Assays Fail. Available at: [Link]

  • PubMed Central (PMC). (2020). Peptides and Peptidomimetics as Inhibitors of Enzymes Involved in Fibrillar Collagen Degradation. Molecules. Available at: [Link]

  • PubMed Central (PMC). (2016). Redox Regulation of Signaling Complex between Caveolin-1 and Neuronal Calcium Sensor Recoverin. PLoS One. Available at: [Link]

  • AIP Publishing. (2018). Influence of pH and sequence in peptide aggregation via molecular simulation. The Journal of Chemical Physics. Available at: [Link]

  • National Institutes of Health (NIH). (2023). The Effect of Different pH Conditions on Peptides' Separation from the Skipjack Dark Meat Hydrolysate Using Ceramic Ultrafiltration. Membranes. Available at: [Link]

  • Google Patents. (n.d.). US7494976B2 - Caveolin peptides and their use as therapeutics.
  • ACS Publications. (2023). Addressing Acid-Catalyzed Deamidation and the Solubility of Hydrophobic Peptides in Multi-Attribute Method Workflows. Analytical Chemistry. Available at: [Link]

  • PEPTIDE INSTITUTE, INC. (n.d.). Enzyme Substrates and Inhibitors. Available at: [Link]

  • AAPS Newsmagazine. (n.d.). Formulation Strategies to Prevent Protein Degradation. Available at: [Link]

  • Wikipedia. (n.d.). Epithelial–mesenchymal transition. Available at: [Link]

Sources

Troubleshooting

Importance of C-terminal amide for Caveolin-1 (82-101) activity

Welcome to the technical support center for the Caveolin-1 (82-101) peptide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical insights int...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the Caveolin-1 (82-101) peptide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical insights into the experimental use of this important research tool. Here, we address common questions and troubleshooting scenarios, with a special focus on the critical role of C-terminal amidation for peptide activity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for the Caveolin-1 (82-101) peptide?

The Caveolin-1 (82-101) peptide corresponds to the Caveolin Scaffolding Domain (CSD) of the full-length Caveolin-1 protein.[1][2] Caveolin-1 is a key structural component of caveolae, which are small invaginations of the plasma membrane involved in endocytosis and signal transduction.[1] The CSD's primary role is to act as a regulatory hub by binding to and modulating the activity of numerous signaling proteins.[3][4]

The peptide mimics this function, acting as a surrogate for the endogenous CSD.[2] It can penetrate cells and directly interact with various signaling molecules that possess a caveolin-binding domain (CBD).[4] This interaction typically inhibits the target protein's activity. For example, the CSD peptide has been shown to inhibit endothelial nitric oxide synthase (eNOS), Src-family kinases, G-proteins, and receptor tyrosine kinases like the PDGF receptor.[5][6][7] By doing so, it can suppress downstream signaling cascades involved in processes like inflammation, fibrosis, and microvascular leakage.[2][5]

Q2: Why is the Caveolin-1 (82-101) peptide I purchased "C-terminally amidated"? What is the importance of this modification?

This is a critical point for experimental success. C-terminal amidation is a post-translational modification where the terminal carboxyl group (-COOH) is replaced with an amide group (-CONH₂).[8] While it may seem like a minor chemical change, it has profound implications for the peptide's biological activity and stability for several reasons:

  • Increased Stability and Half-Life : The C-terminal carboxyl group is a recognition site for various carboxypeptidases present in serum and within cells. Amidation removes this charged group, making the peptide significantly less susceptible to proteolytic degradation.[8] This increases its stability and prolongs its experimental half-life.

  • Enhanced Biological Activity : By neutralizing the negative charge at the C-terminus, amidation can alter the peptide's overall conformation and hydrophobicity. This change is often crucial for proper binding to its target proteins and for receptor recognition.[8] In the context of the CSD, this can lead to a more effective interaction with its signaling partners.

  • Improved Cell Permeability (Potentially) : While often paired with cell-penetrating sequences like Antennapedia, the increased hydrophobicity from amidation can also contribute to the peptide's ability to cross the plasma membrane.

  • Mimicking the Native Structure : In many naturally occurring bioactive peptides, C-terminal amidation is essential for their function. By using an amidated synthetic peptide, you are more closely mimicking the likely state of a functional, cleaved peptide fragment in vivo.

A study investigating subregions of the CSD suggested that discrepancies in activity observed between different research groups could be attributed to the presence or absence of a C-terminal amide cap.[2] This highlights that amidation is not just a minor detail but a crucial determinant of the peptide's efficacy.[2]

Q3: Can I use a non-amidated version of the Caveolin-1 (82-101) peptide?

While you can technically synthesize or purchase a non-amidated version (with a free C-terminal carboxyl group), it is not recommended for most cell-based or in vivo applications. You are likely to encounter the following issues:

  • Rapid Degradation : The peptide will be quickly degraded by proteases, leading to a much lower effective concentration and shorter duration of action.

  • Reduced or No Activity : The free carboxyl group may interfere with the peptide's ability to adopt the correct conformation for binding to its target proteins, leading to significantly lower potency or a complete lack of biological effect.

  • Inconsistent Results : Due to its instability, you may observe high variability between experiments, making your data difficult to reproduce and interpret.

For these reasons, the amidated form is the industry and academic standard for studying the biological effects of the Caveolin-1 scaffolding domain.

Troubleshooting Guide

Problem 1: I am not observing the expected inhibitory effect of the Caveolin-1 (82-101) peptide on my target signaling pathway (e.g., eNOS activity, kinase phosphorylation).
Potential Cause Explanation & Recommended Solution
Peptide Form Verify that you are using the C-terminally amidated form of the peptide. A non-amidated version will likely be inactive due to rapid degradation and potentially improper folding. Check your product datasheet or contact your supplier to confirm this modification.
Peptide Concentration The optimal concentration is highly dependent on the cell type, target protein, and experimental endpoint. An effective concentration range is typically in the low micromolar (µM) range (e.g., 1-10 µM).[9][10] Solution : Perform a dose-response curve to determine the EC₅₀ or IC₅₀ for your specific system. Start with a broad range (e.g., 0.1 µM to 20 µM).
Peptide Delivery While the CSD peptide has some intrinsic cell permeability, efficient intracellular delivery is key. Many commercially available CSD peptides are fused to a cell-penetrating peptide (CPP) like Antennapedia (AP) to ensure robust uptake.[11] Solution : If your peptide lacks a CPP, consider pre-incubating cells for a longer duration or using a higher concentration. For future experiments, purchasing a CPP-conjugated version is highly recommended.
Peptide Quality/Storage Peptides are sensitive to degradation from improper storage, repeated freeze-thaw cycles, or contamination. Solution : Ensure the peptide was stored correctly (typically at -20°C or -80°C).[12] Aliquot the peptide upon reconstitution to minimize freeze-thaw cycles. If in doubt, purchase a fresh vial.
Cellular Context The expression level of Caveolin-1 and its binding partners in your chosen cell line can influence the peptide's effect. Cells with very low or absent levels of the target protein may not show a response. Solution : Confirm the expression of your target protein (e.g., eNOS, PDGFR) in your cell model via Western blot or qPCR.
Problem 2: I am observing cytotoxicity or off-target effects at higher concentrations of the peptide.
Potential Cause Explanation & Recommended Solution
High Peptide Concentration At very high concentrations, peptides can induce non-specific effects or cellular stress, leading to apoptosis or necrosis. Solution : Re-evaluate your dose-response curve. The goal is to use the lowest effective concentration that produces a specific biological effect. Include a scrambled peptide control at the same concentration to differentiate specific from non-specific effects.
Solvent Toxicity The Caveolin-1 (82-101) amide is typically dissolved in DMSO.[9] High final concentrations of DMSO in your cell culture media (>0.5%) can be toxic to many cell types. Solution : Check the final DMSO concentration in your experiments. Ensure it is consistent across all conditions, including the vehicle control, and kept below a non-toxic level (typically <0.1%).
Peptide Aggregation Peptides, especially hydrophobic ones, can aggregate at high concentrations, which can sometimes lead to cytotoxicity. Solution : Ensure the peptide is fully dissolved in the stock solution. When diluting into aqueous buffer or media, vortex gently. If you suspect aggregation, you can try brief sonication of the stock solution.

Experimental Design & Protocols

Workflow for Validating CSD Peptide Activity

This workflow outlines the key steps to confirm that your amidated CSD peptide is active in a cell-based assay. Here, we use the inhibition of Platelet-Derived Growth Factor (PDGF)-induced PDGFR phosphorylation as an example.

G cluster_0 Preparation cluster_1 Experiment cluster_2 Analysis P1 Reconstitute Amidated Cav-1 (82-101) Peptide (e.g., in DMSO) P2 Prepare Aliquots & Store at -80°C P1->P2 Avoid freeze-thaw E3 Pre-incubate with Peptide (CSD or Scrambled Control) (1-2 hours) P2->E3 Use fresh aliquot E1 Plate Cells (e.g., Fibroblasts) E2 Serum Starve Cells (24h to sync cycles) E1->E2 E2->E3 E4 Stimulate with PDGF (e.g., 10 ng/mL for 15 min) E3->E4 E5 Lyse Cells & Collect Protein E4->E5 A1 Western Blot Analysis E5->A1 A2 Probe for p-PDGFR, Total PDGFR, and Loading Control A1->A2 A3 Quantify & Compare (CSD vs. Control) A2->A3

Caption: Workflow for testing CSD peptide inhibition of PDGFR.

Protocol: Inhibition of PDGF-Induced PDGFR Phosphorylation

This protocol provides a step-by-step method to assess the inhibitory activity of the amidated Caveolin-1 (82-101) peptide.

1. Reagent Preparation:

  • Peptide Stock: Reconstitute the amidated Caveolin-1 (82-101) peptide and a scrambled control peptide in sterile DMSO to a stock concentration of 10 mM. Aliquot and store at -80°C.
  • Cell Culture: Culture human fibroblasts (e.g., NIH-3T3) in DMEM with 10% Fetal Bovine Serum (FBS).
  • Stimulation: Prepare a stock of recombinant human PDGF-BB (e.g., 10 µg/mL in sterile PBS with 0.1% BSA).

2. Experimental Procedure:

  • Seed fibroblasts in 6-well plates and grow to ~80-90% confluency.
  • Wash cells with PBS and replace the growth medium with serum-free DMEM. Incubate for 24 hours to synchronize the cells and reduce basal kinase activity.
  • Thaw peptide aliquots. Prepare working solutions of the CSD peptide and scrambled control in serum-free DMEM at desired final concentrations (e.g., 1 µM, 5 µM, 10 µM). Include a "vehicle only" control with an equivalent amount of DMSO.
  • Aspirate the starvation medium and add the peptide-containing or control media to the cells. Pre-incubate for 1-2 hours at 37°C.
  • Add PDGF-BB to each well to a final concentration of 10 ng/mL (except for the unstimulated control). Incubate for 15 minutes at 37°C.
  • Immediately place plates on ice, aspirate the medium, and wash twice with ice-cold PBS.
  • Lyse the cells in 100 µL of ice-cold RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microfuge tube, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

3. Analysis (Western Blot):

  • Determine protein concentration of the supernatant using a BCA assay.
  • Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel.
  • Transfer proteins to a PVDF membrane.
  • Block the membrane with 5% BSA in TBST for 1 hour.
  • Probe with a primary antibody against phosphorylated PDGFRβ (Tyr751).
  • After washing, probe with an HRP-conjugated secondary antibody.
  • Develop with an ECL substrate and image the blot.
  • Strip the membrane and re-probe for total PDGFRβ and a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

4. Expected Outcome:

  • Cells treated with PDGF and the vehicle or scrambled peptide should show a strong band for p-PDGFR.
  • Cells pre-treated with the amidated CSD peptide should show a dose-dependent decrease in the intensity of the p-PDGFR band, indicating successful inhibition of the receptor's kinase activity.
Signaling Pathway: CSD Peptide Inhibition of eNOS

The CSD peptide directly binds to eNOS, preventing its activation and reducing the production of nitric oxide (NO). This is a classic example of its inhibitory scaffolding function.

G cluster_0 Normal Activation cluster_1 CSD Peptide Inhibition CaM Ca2+/Calmodulin eNOS_inactive eNOS (Inactive) Bound to Caveolin-1 CaM->eNOS_inactive Agonist Signal eNOS_active eNOS (Active) eNOS_inactive->eNOS_active Dissociates eNOS_inhibited eNOS (Inactive) Bound to CSD Peptide eNOS_inactive->eNOS_inhibited NO Nitric Oxide eNOS_active->NO CSD Caveolin-1 (82-101) Amide Peptide CSD->eNOS_inactive Binds Competitively No_NO No NO Production eNOS_inhibited->No_NO

Caption: CSD peptide competitively inhibits eNOS activation.

References

  • Secondary Structure Analysis of a Functional Construct of Caveolin-1 Reveals a Long C-Terminal Helix. PubMed Central. Available at: [Link]

  • The critical roles of caveolin-1 in lung diseases. Frontiers in Pharmacology. Available at: [Link]

  • Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration. PLOS ONE. Available at: [Link]

  • What is the optimal concentration of Caveolin-1 (82-101) amide (human, mouse, rat) for cell experiments? ResearchGate. Available at: [Link]

  • Amidation – Blog pi. Prot pi. Available at: [Link]

  • Reconstitution of Caveolin-1 into Artificial Lipid Membrane: Characterization by Transmission Electron Microscopy and Solid-State Nuclear Magnetic Resonance. PubMed Central. Available at: [Link]

  • The Caveolin-1 Scaffolding Domain Peptide Reverses Aging-Associated Deleterious Changes in Multiple Organs. The Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

  • Caveolin peptides and their use as therapeutics.Google Patents.
  • Direct Interaction of Endothelial Nitric-oxide Synthase and Caveolin-1 Inhibits Synthase Activity. ResearchGate. Available at: [Link]

  • Interaction of Caveolin-1 with Ku70 Inhibits Bax-Mediated Apoptosis. PLOS ONE. Available at: [Link]

  • A role for the caveolin scaffolding domain in mediating the membrane attachment of caveolin-1. The caveolin scaffolding domain is both necessary and sufficient for membrane binding in vitro. The Journal of Biological Chemistry. Available at: [Link]

  • Regulation of intracellular signaling and function by caveolin. PubMed Central. Available at: [Link]

  • Caveolin-1: Role in cell signaling. ResearchGate. Available at: [Link]

  • Deciphering the Binding of Caveolin-1 to Client Protein Endothelial Nitric-oxide Synthase (eNOS): SCAFFOLDING SUBDOMAIN IDENTIFICATION, INTERACTION MODELING, AND BIOLOGICAL SIGNIFICANCE. PubMed Central. Available at: [Link]

  • Dissecting the molecular control of endothelial NO synthase by caveolin-1 using cell-permeable peptides. ResearchGate. Available at: [Link]

  • Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1. PubMed Central. Available at: [Link]

Sources

Optimization

Technical Support Center: Ensuring the Purity of Synthetic Caveolin-1 (82-101) Amide

For researchers, scientists, and drug development professionals utilizing the synthetic peptide Caveolin-1 (82-101) amide, ensuring its purity is paramount for the validity and reproducibility of experimental results. Th...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals utilizing the synthetic peptide Caveolin-1 (82-101) amide, ensuring its purity is paramount for the validity and reproducibility of experimental results. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to address common challenges encountered during the handling and quality assessment of this critical research tool.

Introduction to Caveolin-1 (82-101) Amide and the Imperative of Purity

Caveolin-1 (Cav-1) is a principal structural component of caveolae, which are specialized invaginations of the plasma membrane involved in a myriad of cellular processes, including signal transduction, endocytosis, and cholesterol homeostasis.[1][2] The synthetic peptide fragment, Caveolin-1 (82-101) amide, corresponds to the scaffolding domain of the full-length protein and is a valuable tool for investigating these pathways.[2][3] This 20-amino acid peptide (DGIWKASFTTFTVTKYWFYR-NH2) has been shown to interact with a variety of signaling molecules and has demonstrated potential in reversing age-associated pathologies in preclinical models.[3][4]

Troubleshooting Guide: Addressing Purity Concerns

This section is designed to help you troubleshoot common issues related to the purity of your synthetic Caveolin-1 (82-101) amide.

Q1: My HPLC chromatogram shows multiple peaks besides the main product peak. What are these, and how do I interpret them?

A1: The presence of multiple peaks in your High-Performance Liquid Chromatography (HPLC) analysis indicates the presence of impurities.[6][7] In synthetic peptides, these impurities can arise from various sources during synthesis and purification.[5][8]

Common Peptide Impurities:

  • Deletion Sequences: Peptides missing one or more amino acid residues due to incomplete coupling during synthesis.[9]

  • Truncated Sequences: Shorter peptide fragments resulting from incomplete synthesis.[8]

  • Incompletely Deprotected Sequences: Peptides with residual protecting groups on amino acid side chains.[5]

  • Oxidized Peptides: Peptides containing oxidized residues, particularly Methionine (Met) or Tryptophan (Trp), which are present in the Caveolin-1 (82-101) sequence.[5][9]

  • Deamidated Peptides: Peptides where Asparagine (Asn) or Glutamine (Gln) residues have been converted to their corresponding carboxylic acids.[9][10]

Interpreting Your Chromatogram:

The peak with the largest area under the curve typically represents your target Caveolin-1 (82-101) amide peptide. The smaller peaks represent impurities. The purity of your peptide is generally calculated as the percentage of the main peak area relative to the total area of all peaks.[7]

Workflow for Investigating Unexpected HPLC Peaks:

HPLC_Troubleshooting A Multiple peaks in HPLC B Couple HPLC to Mass Spectrometry (LC-MS) A->B First Step C Analyze Mass Spectra of Impurity Peaks B->C D Identify Mass Differences from Target Peptide C->D E Correlate Mass Shift to Common Modifications D->E Interpret Data F Optimize Purification or Synthesis E->F Take Action Peptide_QA_Workflow cluster_0 Identity & Purity cluster_1 Quantification cluster_2 Handling & Storage A Mass Spectrometry (MS) Confirms correct molecular weight B Tandem MS (MS/MS) Confirms amino acid sequence A->B For sequence confirmation C HPLC Determines purity (%) D Amino Acid Analysis (AAA) Determines net peptide content C->D Purity vs. Quantity E Proper Solubilization F Correct Storage Conditions (-20°C or -80°C) E->F Maintaining Integrity

Sources

Reference Data & Comparative Studies

Validation

A Head-to-Head Comparison: Caveolin-1 (82-101) Peptide Versus a Scrambled Control in Modulating Cellular Signaling

For Immediate Release An In-Depth Guide for Researchers and Drug Development Professionals on the Specificity and Efficacy of the Caveolin-1 Scaffolding Domain Peptide This guide provides a comprehensive comparison of th...

Author: BenchChem Technical Support Team. Date: February 2026

For Immediate Release

An In-Depth Guide for Researchers and Drug Development Professionals on the Specificity and Efficacy of the Caveolin-1 Scaffolding Domain Peptide

This guide provides a comprehensive comparison of the bioactive Caveolin-1 (82-101) peptide with its scrambled peptide control, offering researchers a critical perspective on experimental design and data interpretation. By understanding the distinct effects of these two peptides, scientists can more accurately probe the intricate roles of the Caveolin-1 scaffolding domain (CSD) in cellular signaling.

Caveolin-1, a key structural protein of caveolae, plays a pivotal role in the regulation of numerous signaling pathways.[1][2] Its influence is largely attributed to the CSD, a region spanning amino acids 82-101, which interacts with and modulates the activity of a wide array of signaling proteins.[3][4][5] To elucidate the specific functions of this domain, researchers often employ a synthetic peptide corresponding to this sequence, Caveolin-1 (82-101). However, to ensure that the observed effects are a direct result of the specific amino acid sequence and not due to non-specific peptide interactions, a scrambled peptide control is an indispensable tool.[6][7]

The Critical Role of the Scrambled Peptide Control

A scrambled peptide control is designed by rearranging the amino acid sequence of the active peptide while maintaining the same amino acid composition and, ideally, similar physicochemical properties.[6][8] This allows researchers to distinguish between sequence-specific biological activity and non-specific effects that might arise from the mere presence of a peptide.[7] In the context of Caveolin-1 (82-101) research, the scrambled control serves as a crucial baseline to validate that the observed signaling modulation is a direct consequence of the CSD's unique sequence and structure.

Experimental Design: Unveiling the Specificity of Caveolin-1 (82-101)

To rigorously compare the effects of Caveolin-1 (82-101) and its scrambled control, a series of well-defined cellular assays are essential. The following experimental workflow provides a robust framework for such a comparison.

G cluster_0 Experimental Setup cluster_1 Downstream Assays cluster_2 Data Analysis Cell Culture Cell Culture Peptide Treatment Peptide Treatment Cell Culture->Peptide Treatment Scrambled Control Scrambled Control Peptide Treatment->Scrambled Control Caveolin-1 (82-101) Caveolin-1 (82-101) Peptide Treatment->Caveolin-1 (82-101) Untreated Control Untreated Control Peptide Treatment->Untreated Control Western Blot Western Blot Scrambled Control->Western Blot Immunoprecipitation Immunoprecipitation Scrambled Control->Immunoprecipitation Nitric Oxide Measurement Nitric Oxide Measurement Scrambled Control->Nitric Oxide Measurement Cell Viability Assay Cell Viability Assay Scrambled Control->Cell Viability Assay Caveolin-1 (82-101)->Western Blot Caveolin-1 (82-101)->Immunoprecipitation Caveolin-1 (82-101)->Nitric Oxide Measurement Caveolin-1 (82-101)->Cell Viability Assay Untreated Control->Western Blot Untreated Control->Immunoprecipitation Untreated Control->Nitric Oxide Measurement Untreated Control->Cell Viability Assay Quantification Quantification Western Blot->Quantification Immunoprecipitation->Quantification Nitric Oxide Measurement->Quantification Cell Viability Assay->Quantification Statistical Analysis Statistical Analysis Quantification->Statistical Analysis Interpretation Interpretation Statistical Analysis->Interpretation

Figure 1. A generalized workflow for comparing the effects of Caveolin-1 (82-101) and a scrambled peptide control.

Key Signaling Pathways Modulated by Caveolin-1 (82-101)

The CSD of Caveolin-1 is a hub for protein-protein interactions, influencing a multitude of signaling cascades.[2][5] Below, we delve into a key pathway regulated by this domain and present hypothetical comparative data.

Regulation of Endothelial Nitric Oxide Synthase (eNOS)

One of the most well-characterized functions of the Caveolin-1 scaffolding domain is its inhibitory interaction with endothelial nitric oxide synthase (eNOS).[9][10] Caveolin-1 binds to eNOS, holding it in an inactive state.[10] The Caveolin-1 (82-101) peptide can mimic this effect, thereby reducing nitric oxide (NO) production.

G cluster_0 Caveolin-1 (82-101) Action cluster_1 Scrambled Peptide Control Cav1_peptide Caveolin-1 (82-101) eNOS eNOS Cav1_peptide->eNOS Inhibits NO Nitric Oxide Production eNOS->NO Catalyzes Scrambled Scrambled Peptide eNOS2 eNOS NO2 Nitric Oxide Production eNOS2->NO2 Catalyzes

Sources

Comparative

Structure-Activity Relationship of Caveolin-1 Scaffolding Domain Subregions

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The Caveolin-1 Scaffolding Domain (CSD), spanning residues 82–101 of the Caveolin-1 protein,...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Caveolin-1 Scaffolding Domain (CSD), spanning residues 82–101 of the Caveolin-1 protein, represents a critical nexus in cellular signaling.[1][2][3][4][5] It functions as a "master regulator," inhibiting diverse signaling kinases (e.g., Src, PKC) and endothelial nitric oxide synthase (eNOS) by binding to their Caveolin Binding Motifs (CBM).

For drug development and mechanistic research, the full-length CSD peptide is often plagued by poor solubility and non-specific aggregation due to its high hydrophobicity. This guide objectively compares the full-length CSD against truncated subregions and modified variants, analyzing their binding affinity, inhibitory potency, and physicochemical properties.

Part 1: Anatomy of the CSD (Residues 82–101)

To manipulate Cav-1 signaling, one must understand the functional architecture of the CSD. The canonical sequence (Human Cav-1) is:

DGIWKASFTTFTVTKYWFYR (82–101)

Key SAR Determinants:
  • The "Phage Display" Motif: The CSD binds aromatic-rich CBMs (

    
    ) on client proteins.
    
  • Critical Residues:

    • F92 (Phenylalanine): The "kill switch" for eNOS inhibition.[6] Mutation to Alanine (F92A) abolishes inhibitory activity while retaining binding capacity.[7]

    • W87 & Y97: Essential aromatic anchors that stabilize the hydrophobic interface with client proteins.

    • Residues 90–99: Identified as the minimal binding core (

      
       nM for eNOS), sufficient for binding but often requiring flanking residues for full inhibitory efficacy.
      

Part 2: Comparative Analysis of CSD Subregions

This section compares the standard full-length CSD peptide against truncated fragments and mechanistic controls.

Product Comparison Matrix
FeatureFull-Length CSD (82–101) Core Binding Fragment (90–99) N-Terminal Fragment (82–88) F92A Mutant (Cavnoxin-like)
Sequence DGIWKASFTTFTVTKYWFYRTFTVTKYWFYDGIWKASDGIWKASA TTFTVTKYWFYR
Primary Mechanism Potent Inhibition (eNOS, Src)High Affinity BindingWeak/Partial InhibitionCompetitive Antagonism
eNOS Inhibition (

)
~1–5

M
~10–50

M
>100

M (Inactive)
Inactive (Non-inhibitory)
Solubility Poor (High Aggregation)ModerateHigh Poor
Cell Permeability Low (Requires TAT/Antp fusion)Low (Requires fusion)ModerateLow (Requires fusion)
Use Case Standard positive control for inhibition.Structural studies; identifying minimal pharmacophore.Negative control or specific antifibrotic sub-signaling.Displacing endogenous Cav-1 to restore signaling.
Performance Analysis
1. Full-Length CSD (82–101) vs. Core Fragment (90–99)

While residues 90–99 are sufficient to bind eNOS with nanomolar affinity, experimental data suggests that the flanking residues (82–89) stabilize the secondary structure (often helical or


-strand depending on lipid context).
  • Data Insight: In kinase assays, the full-length peptide consistently shows a 5–10 fold lower

    
     compared to the 90–99 fragment, suggesting that while 90–99 provides the anchor, the full domain provides the steric bulk necessary to occlude the active site of the client kinase.
    
2. The F92A "Uncoupling" Variant

The F92A mutant is a critical tool for distinguishing binding from inhibition.

  • Mechanism: It binds to eNOS but lacks the aromatic bulk at position 92 to lock the enzyme in an inactive state.

  • Application: Use F92A to prove that a phenotypic effect is due to inhibition of the kinase, not just steric crowding or non-specific binding.

Part 3: Mechanistic Visualization

The following diagram illustrates the inhibitory pathway of Cav-1 CSD on eNOS and how specific peptide variants intervene.

Cav1_Signaling Cav1 Endogenous Cav-1 eNOS_Inactive eNOS (Inactive) Cav-1 Bound Cav1->eNOS_Inactive Inhibits eNOS_Active eNOS (Active) NO Production NO Nitric Oxide (NO) Vasodilation/Anti-fibrotic eNOS_Active->NO Catalysis CSD_Peptide Synthetic CSD Peptide (82-101) CSD_Peptide->eNOS_Active Mimics Cav-1 (Inhibits) F92A_Peptide F92A Mutant Peptide (Non-Inhibitory) F92A_Peptide->Cav1 Displaces F92A_Peptide->eNOS_Inactive Binds but does NOT inhibit

Figure 1: Mechanism of Action. Synthetic CSD mimics endogenous inhibition, while F92A binds without inhibiting, potentially restoring NO levels by displacing endogenous Cav-1.

Part 4: Experimental Validation Protocols

To validate SAR claims, you must control for peptide aggregation and specific binding.

Protocol A: Fluorescence Polarization (FP) Binding Assay

Objective: Determine


 of CSD subregions binding to a target kinase (e.g., Src or eNOS).

Reagents:

  • Tracer: FITC-labeled target peptide (e.g., eNOS CBM).

  • Titrant: CSD variants (82–101, 90–99, F92A).

  • Buffer: PBS pH 7.4, 0.01% Tween-20 (Critical to prevent peptide aggregation), 1 mM DTT.

Workflow:

  • Preparation: Dissolve CSD peptides in DMSO (stock 10 mM). Dilute in Buffer to 2x final concentration. Note: Keep DMSO < 1% in final assay to avoid denaturing the target.

  • Plating: Add 10

    
    L of 20 nM FITC-Tracer to 384-well black plate.
    
  • Titration: Add 10

    
    L of serially diluted CSD peptides (Range: 1 nM to 100 
    
    
    
    M).
  • Incubation: Incubate 30 mins at RT in dark.

  • Read: Measure FP (Ex 485 nm / Em 535 nm).

  • Analysis: Plot mP vs. log[Peptide]. Fit to a one-site binding model.

    • Success Criterion: Full-length CSD should show

      
       nM. Scrambled peptide should show no binding curve.
      
Protocol B: Functional NO Release Assay (Cell-Based)

Objective: Compare inhibitory efficacy of CSD vs. F92A in endothelial cells.

Workflow:

  • Cell Culture: Seed HUVECs (Human Umbilical Vein Endothelial Cells) to 80% confluence.

  • Peptide Delivery:

    • Since CSD is not inherently permeable, use AP-CSD (Antennapedia fusion: RQIKIWFQNRRMKWKK-DGIWKASFTTFTVTKYWFYR).

    • Treat cells with AP-CSD or AP-F92A (1, 5, 10

      
      M) for 4 hours.
      
  • Stimulation: Stimulate eNOS with VEGF (50 ng/mL) or Acetylcholine (10

    
    M) for 15 mins.
    
  • Detection: Measure Nitrate/Nitrite in supernatant using a Griess Reagent Kit or intracellular NO using DAF-FM diacetate fluorescence.

  • Result Interpretation:

    • AP-CSD: Significant reduction in NO release vs. Vehicle.

    • AP-F92A: No reduction (or slight increase due to displacement of endogenous Cav-1).

Part 5: Synthesis and Troubleshooting

Peptide Synthesis Workflow (DOT Diagram)

Peptide_Workflow cluster_Purification Purification (Critical Step) Start Sequence Design (Include Penetratin/TAT tag) SPPS Solid Phase Synthesis (Fmoc Chemistry) Start->SPPS Cleavage Cleavage & Deprotection (TFA/TIS/H2O) SPPS->Cleavage HPLC Reverse Phase HPLC (C18 Column) Cleavage->HPLC Analysis MS Verification (ESI/MALDI) HPLC->Analysis Solubility_Check Solubility Test (Hydrophobic Aggregation?) Analysis->Solubility_Check Modify Add Solubilizing Tags (e.g., Poly-Arg, PEG) Solubility_Check->Modify Fail Final Lyophilized Product Store at -80°C Solubility_Check->Final Pass Modify->SPPS Re-synthesis

Figure 2: Production Workflow. Critical decision point at solubility testing due to CSD's hydrophobic nature.

Expert Tips for Handling CSD Peptides
  • Solubility: CSD (82–101) is extremely hydrophobic.

    • Solution: Dissolve initially in 100% DMSO or HFIP to disaggregate, then dilute slowly into aqueous buffer.

    • Alternative: Use the CSD-7 or 90–99 fragments if full inhibition is not required, as they are slightly more manageable.

  • Oxidation: The sequence contains Methionine (if using the fusion tag) or Tryptophan. Avoid vortexing vigorously; use gentle inversion.

  • Control Selection: Always use a Scrambled CSD (same amino acid composition, random order) rather than just a Vehicle control. The charge/hydrophobicity of the peptide itself can induce non-specific membrane effects.

References

  • Bernatchez, P. N., et al. (2005). "Dissecting the molecular control of endothelial NO synthase by caveolin-1 using cell-permeable peptides."[5] Proceedings of the National Academy of Sciences, 102(3), 761–766. Link

  • Bucci, M., et al. (2000). "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation." Nature Medicine, 6(12), 1362–1367. Link

  • Tranter, M., et al. (2012). "Peptide therapeutics for the heart: the caveolin-1 scaffolding domain." Future Medicinal Chemistry, 4(17), 2195–2209. Link

  • Bernatchez, P., et al. (2011). "A noninhibitory mutant of the caveolin-1 scaffolding domain enhances eNOS-derived NO synthesis and vasodilation in mice."[5] Journal of Clinical Investigation, 121(9), 3747–3755. Link

  • Couet, J., et al. (1997). "Identification of peptide and protein ligands for the caveolin-scaffolding domain." Journal of Biological Chemistry, 272(10), 6525-6533. Link

Sources

Validation

Dose-response analysis of Caveolin-1 (82-101) amide in vitro

A Technical Comparison Guide for Biochemical Inhibition Part 1: Executive Summary Caveolin-1 (82-101) amide (Sequence: DGIWKASFTTFTVTKYWFYR-NH₂ ) is the functional "scaffolding domain" (CSD) of the Caveolin-1 protein.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Comparison Guide for Biochemical Inhibition

Part 1: Executive Summary

Caveolin-1 (82-101) amide (Sequence: DGIWKASFTTFTVTKYWFYR-NH₂ ) is the functional "scaffolding domain" (CSD) of the Caveolin-1 protein.[1][2][3] Unlike broad-spectrum small molecule inhibitors, this peptide functions as an allosteric "biochemical brake." It selectively inhibits signal transduction by mimicking the endogenous docking site for client proteins—specifically endothelial Nitric Oxide Synthase (eNOS) and Src family kinases.

The Verdict: For in vitro kinase or synthase assays, Cav-1 (82-101) amide offers superior physiological relevance compared to ATP-competitive inhibitors (e.g., PP2) or arginine analogues (e.g., L-NAME). However, its utility is strictly governed by solubility management and dose-range precision (typically 1–10 µM).

Part 2: Mechanistic Architecture

To understand the dose-response relationship, one must understand the binding topology. The CSD does not compete for the active catalytic site (like ATP or Substrate); it locks the enzyme in an inactive conformation.

Mechanism of Action: The "Clamp" Model

Cav1_Mechanism CavPeptide Cav-1 (82-101) Amide Target_eNOS Target: eNOS (Oxygenase Domain) CavPeptide->Target_eNOS Binds CBM Motif (Kd ~1 µM) Target_Src Target: Src Kinase CavPeptide->Target_Src Binds Kinase Domain Mechanism Allosteric Locking (Prevents Conf. Change) Target_eNOS->Mechanism Target_Src->Mechanism Result_NO Inhibition of NO Release Mechanism->Result_NO Blocks CaM Binding Result_Phos Inhibition of Phosphorylation Mechanism->Result_Phos Auto-inhibition

Figure 1: Mechanistic Pathway. The peptide binds the Caveolin Binding Motif (CBM) on targets, preventing the conformational shift required for activation.

Part 3: Comparative Profiling

The following table contrasts Cav-1 (82-101) amide against standard small-molecule alternatives.

Table 1: Performance Matrix (In Vitro)
FeatureCav-1 (82-101) Amide L-NAME (eNOS Competitor)PP2 (Src Competitor)
Primary Target eNOS, Src, Gα subunitsNOS Isoforms (Non-selective)Src Family Kinases
Inhibition Type Allosteric (Protein-Protein Interaction)Competitive (Substrate analogue)Competitive (ATP analogue)
IC₅₀ (Typical) 1 – 5 µM 5 – 50 µM0.005 – 0.1 µM
Specificity High (Targets CBM-containing proteins)Low (Inhibits iNOS/nNOS)Moderate (Off-target kinase effects)
Solubility Low (Hydrophobic) - Requires DMSOHigh (Water soluble)Moderate (DMSO)
Cell Permeability Poor (Requires fusion/permeabilization)*HighHigh

*Note: For intact cell assays, the "Cavtratin" fusion (Antennapedia + CSD) is required. The amide form described here is best for lysates or purified protein assays.

Part 4: Dose-Response Characteristics

The Inhibition Curve

Unlike small molecules which often show sharp sigmoidal curves, Cav-1 (82-101) often exhibits a shallow Hill slope .

  • Threshold of Activity: ~0.1 µM

  • Linear Inhibition Range: 1.0 µM – 10 µM

  • Saturation/Aggregation Point: >30 µM (Risk of peptide precipitation)

Critical Residues

If you observe no inhibition, verify the sequence integrity. The "Phage Display" derived efficacy relies on the F-T-T-F-T core (Residues 90-94).

  • Phe-92 (F92): The critical anchor.[1] Mutation to Alanine (F92A) completely abolishes inhibitory activity (Bernatchez et al., 2005).[4]

Part 5: Experimental Protocol (Self-Validating)

Objective: Determine IC₅₀ of Cav-1 (82-101) amide in a purified eNOS assay.

Phase A: Solubilization (The Failure Point)

The peptide is highly hydrophobic.[5] Aqueous dissolution causes invisible aggregation, leading to false negatives.

  • Stock Preparation: Dissolve peptide in 100% DMSO to a concentration of 5 mM .

    • Validation: Solution must be crystal clear. Sonicate for 30 seconds if needed.

  • Aliquot: Store at -20°C. Avoid freeze-thaw cycles.

Phase B: The "Step-Down" Dilution

Do not dilute directly into the reaction well.

Dilution_Workflow Stock 5 mM Stock (100% DMSO) Inter Intermediate (10% DMSO) Stock->Inter 1:10 in Buffer Working Working Sol. (1% DMSO) Inter->Working Serial Dilution Assay Assay Well (0.1% DMSO) Working->Assay Add to Enzyme

Figure 2: Solubility Maintenance Workflow. Gradual reduction of DMSO prevents peptide crashing.

Phase C: Assay Execution
  • Enzyme Mix: Incubate purified eNOS (approx. 10-50 ng) with Calmodulin and Cofactors (NADPH, BH4).

  • Peptide Addition: Add Cav-1 (82-101) amide serial dilutions (0.1, 0.3, 1, 3, 10, 30 µM).

    • Control: Run a Scrambled Peptide control (same residues, random order) side-by-side.

  • Incubation: 15 minutes at 37°C (Pre-incubation is vital for allosteric binding).

  • Substrate Start: Add L-Arginine (containing radiolabeled ³H-Arginine or colorimetric probe).

  • Readout: Measure conversion to L-Citrulline or Nitrite accumulation.

Part 6: Troubleshooting & Validation

ObservationProbable CauseCorrective Action
No Inhibition Peptide AggregationCheck DMSO content. Ensure pre-incubation step is >10 mins.
Inhibition in Scrambled Control Non-specific HydrophobicityAdd 0.05% Tween-20 or BSA to buffer to prevent sticky binding.
Precipitate in Well Concentration >50 µMDo not exceed 30 µM. The IC₅₀ should be ~2 µM.

References

  • Bernatchez, P. et al. (2005). "Dissecting the molecular control of endothelial NO synthase by caveolin-1 using cell-permeable peptides." Proceedings of the National Academy of Sciences, 102(3), 761–766.

  • Bucci, M. et al. (2000). "In vivo delivery of the caveolin-1 scaffolding domain inhibits nitric oxide synthesis and reduces inflammation."[4] Nature Medicine, 6, 1362–1367.[4][6]

  • Ju, H. et al. (1997). "Direct interaction of endothelial nitric-oxide synthase and caveolin-1 inhibits synthase activity."[1] Journal of Biological Chemistry, 272(30), 18522–18525.

  • Gratton, J.P. et al. (2003). "Selective inhibition of tumor microvascular permeability by cavtratin blocks tumor progression in vivo." Cancer Cell, 4(1), 31-39.

Sources

Comparative

A Researcher's Guide to Selecting C-terminally Amidated vs. Free Acid Caveolin-1 (82-101) Peptides

An In-Depth Comparison for Modulating Cellular Signaling As a Senior Application Scientist, a frequent and critical question I encounter from researchers in signal transduction and drug development pertains to the select...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparison for Modulating Cellular Signaling

As a Senior Application Scientist, a frequent and critical question I encounter from researchers in signal transduction and drug development pertains to the selection of synthetic peptides: "Should I use the C-terminally amidated or the free acid form?" This choice is far from trivial, as this seemingly minor modification can profoundly influence a peptide's stability, membrane permeability, and ultimately, its biological activity. This guide provides an in-depth comparison of the C-terminally amidated and free acid forms of the Caveolin-1 scaffolding domain peptide (Cav-1 CSD), corresponding to amino acids 82-101, to empower researchers to make data-driven decisions for their experimental designs.

The Cav-1 CSD is a pivotal tool for cell biologists. It represents the functional region of Caveolin-1, a 22 kDa protein essential for the formation of caveolae and the regulation of numerous signaling pathways.[1][2] This domain (residues 82-101) directly binds and modulates a host of signaling proteins, including eNOS, G-proteins, and receptor tyrosine kinases, making it a powerful agent to probe and control cellular processes.[3] However, its efficacy as a research tool is contingent on choosing the correct C-terminal modification.

The Core Distinction: Amide vs. Carboxyl Group

At its heart, the difference is chemical. The free acid form terminates with a standard carboxyl group (-COOH), which is negatively charged at physiological pH. In contrast, the C-terminally amidated form has this group replaced by a neutral amide group (-CONH₂).[4] This single alteration sets off a cascade of differing physicochemical and biological properties.

Physicochemical Properties: Stability and Charge

C-terminal amidation is a common post-translational modification for a reason; it confers significant advantages.[5] The primary benefit is enhanced stability. The amide group protects the peptide from degradation by carboxypeptidases, enzymes that cleave the C-terminal amino acid.[5] This increased resistance to proteolysis is crucial for both in vitro experiments with longer incubation times and particularly for in vivo studies where enzymatic degradation is a major hurdle.

Furthermore, neutralizing the C-terminal negative charge alters the peptide's overall electrostatic profile.[4][][7] This can influence solubility and, more importantly, how the peptide interacts with biological membranes and protein binding partners.

FeatureC-Terminally Amidated Cav-1 (82-101)Free Acid Cav-1 (82-101)Rationale & Implication
C-Terminus -CONH₂ (Neutral)-COOH (Negative charge at phys. pH)Neutralizing the charge mimics many native peptide hormones and can enhance receptor/target binding by reducing electrostatic repulsion.[4][5]
Proteolytic Stability Increased Decreased The amide bond is resistant to carboxypeptidase cleavage, leading to a longer biological half-life.[5]
Cell Permeability Enhanced Reduced Higher polarity of the free acid form reduces passive diffusion across the cell membrane.[5] The neutral amide can better interact with the lipid bilayer.[7]
Biological Activity Often Higher Often Lower Enhanced stability and cell uptake typically translate to greater potency and efficacy.[]

Comparative Biological Effects: Permeability and Activity

The most significant functional divergence between the two forms lies in their ability to cross the cell membrane and exert a biological effect.

Enhanced Cellular Uptake with Amidation

For a peptide like the Cav-1 CSD to be effective, it must reach its intracellular targets, such as endothelial nitric oxide synthase (eNOS).[8] Studies on various peptides have consistently shown that C-terminal amidation enhances cell permeability.[5] The carboxylated C-terminus of the free acid form can form hydrogen bonds with the phosphate head groups of the lipid bilayer, effectively trapping the peptide at the water-lipid interface and preventing its entry into the cell.[7] In contrast, the neutral amide group facilitates a more favorable interaction and penetration of the lipid membrane.[7]

For this reason, when studying the intracellular effects of the Cav-1 CSD, the amidated form is often the superior choice. In fact, many commercially available and experimentally validated Cav-1 CSD peptides are not only amidated but also fused to a cell-penetrating peptide (CPP) sequence, like that from Antennapedia, to further guarantee efficient cellular uptake.[9][10][11]

Potency in Modulating Signaling Pathways

The primary function of the Cav-1 CSD peptide is to mimic the scaffolding domain of the full-length protein, thereby inhibiting its binding partners. A key example is the inhibition of eNOS, which is held in an inactive state when bound to Caveolin-1.[12][8] Peptides derived from the scaffolding domain can dose-dependently inhibit NOS activity in vitro, with reported IC₅₀ values in the low micromolar range (1-3 µM).[13]

While direct, side-by-side comparisons of the IC₅₀ values for amidated versus free acid Cav-1 (82-101) are not abundant in the literature, the principles of peptide chemistry strongly suggest that the amidated form would exhibit greater apparent potency in cell-based assays. This is a direct consequence of its enhanced stability and permeability, ensuring that a higher concentration of active peptide reaches the intracellular target over the course of the experiment.

Experimental Design: A Protocol for Assessing Peptide-Protein Interaction

To validate the interaction between your chosen Cav-1 (82-101) peptide and a target protein like eNOS, a pull-down assay followed by Western blotting is a robust and reliable method. This protocol provides a self-validating system by including appropriate controls.

Protocol: Biotinylated Peptide Pull-Down Assay

Objective: To determine if C-terminally amidated or free acid Cav-1 (82-101) interacts with a target protein (e.g., eNOS) from cell lysate.

Materials:

  • Biotinylated Cav-1 (82-101), amidated form

  • Biotinylated Cav-1 (82-101), free acid form

  • Biotinylated scrambled control peptide (amidated)

  • Streptavidin-coated magnetic beads

  • Cell lysate containing the target protein (e.g., from endothelial cells for eNOS)

  • Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

  • Wash Buffer (e.g., PBS with 0.1% Tween-20)

  • SDS-PAGE gels, transfer apparatus, and Western blot reagents

  • Primary antibody against the target protein (e.g., anti-eNOS)

  • Secondary HRP-conjugated antibody

Workflow Diagram:

G cluster_prep Preparation cluster_incubation Interaction cluster_analysis Analysis P1 1. Lyse Cells (e.g., Endothelial Cells) P2 2. Pre-clear Lysate (with uncoated beads) P1->P2 I1 4. Incubate Pre-cleared Lysate with Peptide-Bead Complexes (4°C, overnight) P2->I1 P3 3. Incubate Beads with Biotinylated Peptides P3->I1 A1 5. Wash Beads (3-5 times) I1->A1 A2 6. Elute Proteins (SDS sample buffer) A1->A2 A3 7. SDS-PAGE & Western Blot (Probe for target protein) A2->A3

Caption: Workflow for a peptide pull-down assay to detect protein interactions.

Step-by-Step Procedure:

  • Cell Lysis: Harvest cells and lyse them in ice-cold Lysis Buffer. Centrifuge to pellet cell debris and collect the supernatant (lysate). Determine protein concentration using a BCA assay.

  • Bead Preparation: Resuspend streptavidin beads. Wash them twice with Lysis Buffer.

  • Peptide Immobilization: In separate tubes, incubate a portion of the beads with the biotinylated amidated, free acid, or scrambled control peptides (e.g., 5-10 µg of peptide per 50 µL of bead slurry) for 1 hour at 4°C with gentle rotation. This allows the biotinylated peptides to bind to the streptavidin.

  • Pre-clearing Lysate (Optional but Recommended): To reduce non-specific binding, incubate the cell lysate with a small amount of unconjugated streptavidin beads for 1 hour at 4°C. Pellet the beads and use the supernatant for the pull-down.

  • Pull-Down: Add equal amounts of total protein from the pre-cleared lysate (e.g., 500 µg) to each tube of peptide-conjugated beads. Incubate overnight at 4°C with rotation.

  • Washing: Pellet the beads using a magnetic stand. Discard the supernatant. Wash the beads 3-5 times with ice-cold Wash Buffer to remove non-specifically bound proteins.

  • Elution: After the final wash, remove all supernatant and resuspend the beads in 2X SDS-PAGE sample buffer. Boil for 5-10 minutes to elute the bound proteins.

  • Analysis: Pellet the beads and load the supernatant onto an SDS-PAGE gel. Perform Western blotting using a primary antibody specific for your target protein.

Interpreting the Results: A strong band for the target protein in the lanes corresponding to the amidated and/or free acid Cav-1 peptides—but not in the scrambled peptide lane—indicates a specific interaction. Comparing the band intensity between the amidated and free acid lanes can provide qualitative insight into their relative binding affinities in this assay format.

Visualizing the Mechanism: Cav-1 CSD Regulation of eNOS

The Caveolin-1 scaffolding domain acts as a molecular brake on eNOS activity. Upon binding, it disrupts the electron flow within the eNOS enzyme, reducing the synthesis of nitric oxide (NO). This interaction is a cornerstone of vascular signaling regulation.

G cluster_active eNOS Activation cluster_inactive eNOS Inhibition CaM Ca2+/Calmodulin eNOS_active Active eNOS CaM->eNOS_active Binds NO Nitric Oxide (NO) + L-Citrulline eNOS_active->NO Converts eNOS_inactive Inactive eNOS eNOS_active->eNOS_inactive Binding by Cav-1 Arg L-Arginine Arg->eNOS_active Substrate Cav1 Caveolin-1 (82-101) (Amidated or Free Acid) Cav1->eNOS_inactive Binds & Inhibits

Sources

Validation

A Comparative Guide to the Efficacy of Caveolin-1 (82-101) Across Diverse Cell Lines

For researchers, scientists, and drug development professionals, understanding the nuanced effects of therapeutic peptides is paramount. This guide provides an in-depth, objective comparison of the efficacy of the Caveol...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, understanding the nuanced effects of therapeutic peptides is paramount. This guide provides an in-depth, objective comparison of the efficacy of the Caveolin-1 scaffolding domain peptide, spanning residues 82-101, across various cell lines. We will delve into the mechanistic underpinnings of its action, present supporting experimental data, and offer detailed protocols to empower your own investigations.

The Significance of the Caveolin-1 Scaffolding Domain

Caveolin-1 (Cav-1) is the principal structural protein of caveolae, which are small, flask-shaped invaginations of the plasma membrane.[1] Beyond its structural role, Cav-1 is a key regulator of signal transduction.[2] This regulatory function is largely attributed to its scaffolding domain (CSD) , a 20-amino acid sequence corresponding to residues 82-101.[1][3][4][5][6][7] The CSD acts as a hub for numerous signaling molecules, often holding them in an inactive state.[8][9]

The synthetic peptide corresponding to this domain, Caveolin-1 (82-101), often rendered cell-permeable by fusion with sequences like the Antennapedia homeodomain, serves as a powerful tool.[8][10][11][12] It allows researchers to mimic the inhibitory functions of full-length Cav-1, thereby dissecting its role in a multitude of cellular processes.[12][13] This guide will explore its differential effects in endothelial, fibroblast, and cancer cell lines, providing a framework for its application in your research.

cluster_membrane Plasma Membrane cluster_extracellular Experimental Application Cav1_protein Caveolin-1 Protein CSD Scaffolding Domain (82-101) Cav1_protein->CSD Signaling_Molecule Signaling Molecule (e.g., eNOS, Src, EGFR) CSD->Signaling_Molecule Binds & Inhibits Peptide Cell-Permeable Cav-1 (82-101) Peptide Target_Signaling_Molecule Intracellular Signaling Molecule Peptide->Target_Signaling_Molecule Mimics CSD action Cellular_Response Modulation of Cellular Response Target_Signaling_Molecule->Cellular_Response

Figure 1: Mechanism of Cav-1 (82-101) Peptide Action.

Comparative Efficacy in Key Cell Line Categories

The effects of the Caveolin-1 (82-101) peptide are highly context-dependent, varying significantly with the cell type and the signaling pathways that predominate within it.

Endothelial Cells (e.g., HUVECs)

In the vascular endothelium, Caveolin-1 is a critical regulator of nitric oxide synthesis and vascular permeability. The (82-101) peptide has been shown to directly interact with and inhibit endothelial nitric oxide synthase (eNOS).[10][11] This has significant implications for studies on vascular tone and inflammation. Overexpression of Caveolin-1 has been linked to reduced proliferative and migratory properties of endothelial cells, which may be a crucial factor in atherosclerosis.[14] The peptide can be used to probe these effects, for instance, by examining its impact on endothelial cell migration in wound healing assays. Furthermore, Caveolin-1 plays a role in stiffening the plasma membrane, thereby protecting endothelial cells from the extensive expansion of transcellular tunnels.[15][16]

Fibroblasts (e.g., Lung, Atrial, and Dermal Fibroblasts)

A growing body of evidence points to the anti-fibrotic potential of the Caveolin-1 (82-101) peptide. Loss of Caveolin-1 is a hallmark of many fibrotic diseases, and replenishing its function with a CSD peptide has shown therapeutic promise.[4] In models of lung, skin, and myocardial fibrosis, the peptide has been shown to suppress the fibrotic response.[17] A key mechanism is the inhibition of the TGF-β1/Smad signaling pathway, a central driver of fibrosis.[8] The peptide has been observed to reduce collagen deposition and the expression of fibrotic markers like α-smooth muscle actin (α-SMA) in hepatic stellate cells (a fibroblast-like cell type).[8] It can also reverse pathological atrial structural remodeling by exerting anti-fibrotic actions in human atrial fibroblasts.[12]

Cancer Cell Lines (e.g., Breast, Pancreatic)

The role of Caveolin-1 in cancer is complex and often described as a "Janus-like" protein, acting as both a tumor suppressor and a promoter of metastasis depending on the cancer type and stage.[18] However, the (82-101) peptide has demonstrated anti-tumorigenic properties in several contexts. By mimicking the scaffolding function of Cav-1, the peptide can inhibit the activity of several oncogenic signaling molecules it is known to interact with, such as EGFR, H-Ras, and Src family kinases.[6][10][11] In mammary cancer cell lines, the forced expression of Caveolin-1 can inhibit oncogenesis and migration.[19] The peptide can be a valuable tool to investigate these tumor-suppressive functions and to assess its potential as an anti-cancer agent, particularly in cancers where key signaling partners of Caveolin-1 are hyperactivated.

Summary of Caveolin-1 (82-101) Efficacy

Cell Line TypeKey Observed EffectsSignaling Pathways Implicated
Endothelial Cells Inhibition of eNOS activity, reduced cell migration, regulation of vascular permeability.eNOS signaling, Ras/MAP kinase pathway.[10][11][20]
Fibroblasts Anti-fibrotic (reduced collagen deposition), inhibition of fibroblast activation.TGF-β1/Smad signaling.[8][12]
Cancer Cells Inhibition of tumorigenesis and cell migration (context-dependent).EGFR, H-Ras, Src, PKCα signaling.[10][11][19]
Epithelial Cells Promotes cell survival, attenuates injury-induced fibrosis.TGF-β signaling.[4]
Immune Cells (Macrophages) Anti-inflammatory effects, increased HO-1 activity.Heme Oxygenase-1 (HO-1) pathway.[13]

Validated Experimental Protocols for Efficacy Assessment

To ensure scientific integrity, the protocols described below are designed as self-validating systems. The choice of each assay is deliberate, aimed at providing a multi-faceted view of the peptide's efficacy.

Cell Viability Assessment: MTT/XTT Assay

Causality: Before assessing functional effects, it is crucial to determine the peptide's cytotoxic profile. The MTT and XTT assays measure the metabolic activity of cells, which correlates with the number of viable cells.[21][22][23] This allows for the determination of a non-toxic working concentration range for subsequent functional experiments.

Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Peptide Treatment: Prepare serial dilutions of the Caveolin-1 (82-101) peptide in complete cell culture medium. Replace the existing medium with the peptide-containing medium. Include a vehicle control (e.g., DMSO, if used for peptide solubilization) and an untreated control.[24][25]

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) under standard cell culture conditions.

  • Reagent Addition:

    • For MTT: Add MTT reagent to each well and incubate for 2-4 hours. Then, add solubilization solution to dissolve the formazan crystals.[26]

    • For XTT: Add the XTT reagent mixture directly to the wells and incubate for 2-4 hours. No solubilization step is required.[22][23]

  • Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., ~570 nm for MTT, ~450-490 nm for XTT) using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot a dose-response curve to determine the IC50 (if cytotoxic) or to identify the optimal non-toxic concentration.

Figure 2: Workflow for MTT/XTT Cell Viability Assay.

Cell Migration Assessment: Wound Healing (Scratch) Assay

Causality: This assay is chosen to evaluate the peptide's effect on collective cell migration, a process fundamental to wound repair, immune response, and cancer metastasis.[27] It provides a straightforward and quantifiable measure of cell motility over a surface.

Methodology:

  • Create a Monolayer: Grow cells to full confluency in a 6-well or 12-well plate.

  • Create the "Wound": Using a sterile 200 µL pipette tip, make a straight scratch across the center of the cell monolayer.

  • Wash and Treat: Gently wash the wells with PBS to remove detached cells. Replace with fresh medium containing the desired concentration of the Caveolin-1 (82-101) peptide or a vehicle control.

  • Image Acquisition: Immediately capture an image of the scratch at time 0 using a microscope. Place the plate back in the incubator.

  • Time-Lapse Imaging: Acquire images of the same field of view at regular intervals (e.g., every 6-12 hours) until the wound in the control well is nearly closed.

  • Data Analysis: Use image analysis software (e.g., ImageJ) to measure the area of the scratch at each time point. Calculate the percentage of wound closure relative to the initial area. Compare the rate of closure between treated and control groups.

cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Grow cells to confluency B Create scratch with pipette tip A->B C Wash to remove debris B->C D Add medium with Cav-1 peptide C->D E Image at T=0 D->E F Incubate & image at intervals E->F G Measure wound area over time F->G H Calculate % wound closure G->H

Figure 3: Workflow for Wound Healing (Scratch) Assay.

Signaling Pathway Analysis: Western Blotting

Causality: To confirm that the observed functional effects are due to the peptide's intended mechanism of action, Western blotting is essential. This technique allows for the detection and quantification of specific proteins, including their phosphorylation status, which is a key indicator of signaling pathway activation.[28][29] For instance, you can verify if the peptide inhibits TGF-β signaling by measuring the levels of phosphorylated Smad2 (p-Smad2).[8]

Methodology:

  • Cell Treatment and Lysis: Plate cells and grow to ~80% confluency. Treat with the Caveolin-1 (82-101) peptide for the desired duration. If investigating a specific pathway, you may need to stimulate the cells (e.g., with TGF-β1) in the presence or absence of the peptide. After treatment, wash cells with cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE: Denature protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting:

    • Blocking: Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

    • Primary Antibody: Incubate the membrane with a primary antibody specific to your target protein (e.g., anti-p-Smad2, anti-total-Smad2, anti-α-SMA).

    • Secondary Antibody: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensity using densitometry software. Normalize the signal of the protein of interest (especially phosphoproteins) to a loading control (e.g., β-actin or GAPDH) or to the total protein level.[29]

A Cell Treatment & Lysis B Protein Quantification (BCA) A->B C SDS-PAGE (Separation) B->C D Transfer to Membrane C->D E Blocking D->E F Primary Antibody Incubation E->F G Secondary Antibody Incubation F->G H ECL Detection & Imaging G->H I Densitometry & Normalization H->I

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Safe Disposal of Caveolin-1 (82-101) Amide

Authored for Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of Caveolin-1 (82-101) amide, a synthetic 20-amino...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of Caveolin-1 (82-101) amide, a synthetic 20-amino acid peptide fragment used in research.[1][2] As a biologically active molecule with known effects on cellular signaling pathways, it is imperative that all waste generated from its use is managed with precision, care, and full regulatory compliance to ensure personnel safety and environmental protection.

The Core Principle: Proactive and Prudent Waste Management

While Caveolin-1 (82-101) amide is not currently classified as an acutely toxic or carcinogenic substance by OSHA, its potent biological activity mandates that it be treated as hazardous chemical waste.[1][3] The foundational principle of this guide is that every research activity must begin with a clear and compliant plan for the disposal of all generated waste streams.[4] This approach ensures adherence to the stringent regulations set forth by bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[5][6][7]

All disposal procedures must be conducted in alignment with your institution's Environmental Health & Safety (EH&S) department protocols, which are designed to meet local, state, and federal laws.[8]

Hazard Assessment and Personal Protective Equipment (PPE)

The primary risks associated with Caveolin-1 (82-101) amide are not from acute toxicity but from potential, and potentially unknown, biological effects resulting from accidental exposure, as well as possible respiratory, skin, or eye irritation.[9] Therefore, robust risk mitigation through the consistent use of appropriate PPE is non-negotiable.

Table 1: Required PPE for Handling Caveolin-1 (82-101) Amide and Associated Waste

PPE ItemSpecificationRationale
Eye Protection ANSI Z87.1-rated safety glasses or gogglesProtects against splashes of peptide solutions and aerosolized powder.
Hand Protection Nitrile glovesProvides a chemical-resistant barrier to prevent skin contact.
Body Protection Standard laboratory coatProtects skin and personal clothing from contamination.
Respiratory Protection Required if weighing or handling the lyophilized powder outside of a certified chemical fume hood or ventilated balance enclosure.Prevents inhalation of the biologically active peptide powder.[10]

Step-by-Step Disposal Protocols

The proper disposal of Caveolin-1 (82-101) amide requires the strict segregation of waste into distinct streams. Never dispose of this peptide or its solutions in the regular trash or down the drain.[8][9]

Protocol 3.1: Unused or Expired Lyophilized Peptide

This protocol applies to the pure, solid form of the peptide.

  • Do Not Attempt to Neutralize: No chemical deactivation should be attempted in the lab.

  • Secure Original Container: Ensure the cap of the original vial is tightly sealed.

  • Label for Disposal: Place the vial in a secondary, sealable container (e.g., a small plastic bag or a larger screw-cap jar).

  • Tag as Hazardous Waste: Affix your institution's hazardous waste tag to the secondary container. Clearly label it with the full chemical name: "Caveolin-1 (82-101) amide (human, mouse, rat)".

  • Store for Pickup: Place the container in your lab's designated Satellite Accumulation Area (SAA) for chemical waste.[5]

Protocol 3.2: Aqueous and Organic Peptide Solutions

This protocol covers waste solutions containing the peptide, such as those prepared in DMSO or aqueous buffers.[1]

  • Select a Waste Container: Use a designated, compatible liquid hazardous waste container (e.g., a high-density polyethylene (HDPE) carboy). Ensure it is clearly labeled for "Aqueous/Organic Peptide Waste" or as directed by your EH&S department.

  • Segregate Solvents: Do not mix halogenated and non-halogenated solvent waste unless your institution's protocol explicitly permits it. If the peptide is in a DMSO solution, it should go into a container designated for organic waste.

  • Transfer Waste: Carefully pour the peptide solution into the designated waste container using a funnel.

  • Keep Container Closed: Securely cap the waste container immediately after adding waste.[4][5]

  • Maintain Log: Update the hazardous waste tag on the container with the added chemical name and approximate quantity.

Protocol 3.3: Contaminated Labware (Solid Waste)

This protocol applies to items that have come into direct contact with the peptide in either solid or liquid form.

  • Identify Contaminated Items: This includes, but is not limited to:

    • Vials and microcentrifuge tubes

    • Pipette tips

    • Weigh boats

    • Contaminated bench paper

  • Segregate Waste: Place all contaminated solid labware into a designated, leak-proof hazardous waste container lined with a durable plastic bag. This container must be separate from regular trash and sharps waste.

  • Label Container: Clearly label the container as "Solid Chemical Waste" and list "Caveolin-1 (82-101) amide contaminated debris" on the hazardous waste tag.

  • Store for Pickup: Once full, securely seal the container and move it to your lab's SAA for pickup by EH&S.

Waste Segregation and Storage Workflow

Proper waste management hinges on a clear, logical workflow for segregating different materials at the point of generation.[4][11] The following diagram outlines the decision-making process for waste generated during experiments involving Caveolin-1 (82-101) amide.

G cluster_source Point of Generation cluster_streams Waste Stream Identification cluster_containers Segregation into Labeled Containers start Waste from Experiment using Caveolin-1 (82-101) Amide is_sharp Is it a sharp? (needle, glass slide) start->is_sharp is_liquid Is it a liquid solution? is_sharp->is_liquid No sharps_cont Sharps Container (Labeled: Chemical Contamination) is_sharp->sharps_cont Yes is_solid_peptide Is it pure/unused lyophilized peptide? is_liquid->is_solid_peptide No liquid_cont Liquid Hazardous Waste (Labeled: Peptide Waste) is_liquid->liquid_cont Yes is_ppe Is it contaminated labware or PPE? is_solid_peptide->is_ppe No solid_peptide_cont Solid Hazardous Waste (Labeled: Unused Peptide) is_solid_peptide->solid_peptide_cont Yes solid_debris_cont Solid Hazardous Waste (Labeled: Contaminated Debris) is_ppe->solid_debris_cont Yes

Sources

Handling

Personal protective equipment for handling Caveolin-1 (82-101) amide (human, mouse, rat)

A Researcher's Guide to the Safe Handling of Caveolin-1 (82-101) Amide This guide provides essential safety and operational protocols for researchers and drug development professionals working with Caveolin-1 (82-101) am...

Author: BenchChem Technical Support Team. Date: February 2026

A Researcher's Guide to the Safe Handling of Caveolin-1 (82-101) Amide

This guide provides essential safety and operational protocols for researchers and drug development professionals working with Caveolin-1 (82-101) amide (human, mouse, rat). As a synthetic peptide fragment corresponding to a functionally significant domain of the full-length Caveolin-1 protein, this reagent demands careful handling to ensure both personnel safety and experimental integrity. This document moves beyond a simple checklist, offering a framework for risk assessment, procedural guidance, and waste management grounded in established laboratory safety principles.

Hazard Assessment and Triage: Understanding the Risks

Caveolin-1 as a protein is deeply involved in critical cellular processes, including signal transduction, endocytosis, and cholesterol homeostasis.[6][7] It has been implicated in a wide array of human diseases, from cancer to cardiovascular conditions.[7][8] While the biological activity of this specific 20-amino acid fragment is the subject of research, its potential to interact with cellular signaling pathways underscores the importance of preventing unintended exposure.

Key Considerations:

  • Physical Form: Lyophilized powders are lightweight and can be easily aerosolized, posing an inhalation risk.[4]

  • Biological Activity: As a fragment of a key signaling protein, the potential for biological effects upon accidental exposure cannot be dismissed.[6][7][8]

  • Lack of Specific Data: The absence of a detailed toxicological profile necessitates a cautious approach, adhering to universal precautions for handling chemical reagents.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when working with synthetic peptides.[4] The following table outlines the minimum required PPE, with explanations for the inclusion of each item.

PPE ComponentSpecificationRationale for Use
Eye Protection Chemical safety gogglesProtects against accidental splashes of peptide solutions during reconstitution and handling.[4][9][10]
Hand Protection Nitrile glovesProvides a chemical-resistant barrier to prevent dermal absorption. Gloves should be changed immediately if contaminated.[4][9]
Body Protection Laboratory coatShields skin and personal clothing from spills and contamination.[4][9][10]
Respiratory Protection Use of a fume hood or biosafety cabinetEssential when handling the lyophilized powder to prevent inhalation of aerosolized particles.[4][9]
Foot Protection Closed-toe shoesA standard requirement in all laboratory settings to protect against spills and falling objects.[9][10]

The following diagram illustrates the decision-making process for selecting appropriate PPE based on the experimental procedure.

PPE_Selection_Workflow PPE Selection Workflow for Caveolin-1 (82-101) Amide Handling cluster_preparation Preparation Phase cluster_ppe PPE Requirements cluster_disposal Disposal Phase start Start: Handling Caveolin-1 (82-101) Amide is_powder Is the peptide in lyophilized powder form? start->is_powder weighing Weighing and Reconstitution is_powder->weighing Yes handling_solution Handling Peptide Solution is_powder->handling_solution No ppe_powder Required PPE: - Lab Coat - Nitrile Gloves - Safety Goggles - Work within a Fume Hood weighing->ppe_powder ppe_solution Required PPE: - Lab Coat - Nitrile Gloves - Safety Goggles handling_solution->ppe_solution dispose Proceed to Waste Disposal Protocol ppe_powder->dispose ppe_solution->dispose

Caption: PPE selection based on the physical form of the peptide.

Operational Protocols: From Receipt to Use

Adherence to a strict, step-by-step protocol minimizes the risk of exposure and preserves the integrity of the peptide.

Storage and Initial Handling
  • Upon Receipt: Inspect the vial for any damage.

  • Long-term Storage: Store the lyophilized peptide at -20°C or colder, protected from light.[11][12]

  • Equilibration: Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent condensation and moisture absorption, which can degrade the peptide.[11][13]

Reconstitution and Handling of Solutions
  • Designated Area: Conduct all handling of the peptide in a designated and clean laboratory area.[4]

  • Reconstitution:

    • Perform all manipulations of the lyophilized powder within a certified chemical fume hood or biosafety cabinet to prevent inhalation.[4][9]

    • Use an appropriate, sterile solvent to reconstitute the peptide.

    • Add the solvent slowly to the side of the vial to avoid aerosolizing the powder.

    • Gently swirl or vortex to dissolve the peptide.

  • Solution Storage: For short-term storage, keep peptide solutions at 4°C. For longer-term storage, it is advisable to aliquot the solution into single-use volumes and store at -20°C or colder to avoid repeated freeze-thaw cycles.[12][13]

Disposal Plan: A Cradle-to-Grave Approach

Proper disposal of peptide waste is a critical component of laboratory safety and environmental responsibility.[4] Never dispose of peptides or their solutions down the drain.[4][14]

Waste Segregation

All materials that come into contact with Caveolin-1 (82-101) amide must be treated as chemical waste. This includes:

  • Empty vials

  • Used pipette tips

  • Contaminated gloves and other PPE

  • Excess or unused peptide solutions

The following diagram outlines the waste segregation and disposal workflow.

Waste_Disposal_Workflow Waste Disposal Workflow for Caveolin-1 (82-101) Amide cluster_generation Waste Generation cluster_segregation Waste Segregation cluster_disposal Final Disposal start Experiment Complete waste_types Identify Waste Types: - Contaminated Sharps (needles, etc.) - Contaminated Labware (vials, tips) - Contaminated PPE (gloves, etc.) - Liquid Peptide Waste start->waste_types sharps_container Chemically Contaminated Sharps Container waste_types->sharps_container Sharps solid_waste_container Designated Solid Chemical Waste Container waste_types->solid_waste_container Solid Waste liquid_waste_container Designated Liquid Chemical Waste Container waste_types->liquid_waste_container Liquid Waste end Arrange for Pickup by Institutional Environmental Health & Safety (EH&S) sharps_container->end solid_waste_container->end liquid_waste_container->end

Caption: Waste segregation and disposal workflow.

Disposal Procedures
  • Solid Waste: Place all contaminated solid waste, including gloves, pipette tips, and empty vials, into a designated and clearly labeled hazardous waste container.[4][15]

  • Sharps Waste: Any chemically contaminated needles or other sharps must be disposed of in a designated, puncture-resistant sharps container for chemical waste.[16]

  • Liquid Waste: Collect all aqueous and organic solvent waste containing the peptide in a compatible, sealed, and clearly labeled hazardous waste container.[14][15]

  • Institutional Protocols: Adhere to your institution's specific protocols for hazardous waste disposal. Contact your Environmental Health and Safety (EH&S) department to arrange for the pickup and disposal of all waste containers.[4]

By implementing these comprehensive safety and handling procedures, researchers can confidently work with Caveolin-1 (82-101) amide, ensuring personal safety, experimental accuracy, and regulatory compliance.

References

  • Evonik. (2023, May 30).
  • 3M. (2023, October 10).
  • Zhang, W., et al. (2023). The critical roles of caveolin-1 in lung diseases. Frontiers in Pharmacology.
  • Zou, Y., et al. (2022). Role of caveolin-1 in human organ function and disease: friend or foe?. Cell & Bioscience.
  • Chen, Z., et al. (2018). Caveolin-1: An Oxidative Stress-Related Target for Cancer Prevention. Cancers.
  • Sigma-Aldrich. Storage and Handling Synthetic Peptides.
  • Zhang, W., et al. (2023). The critical roles of caveolin-1 in lung diseases. Frontiers in Pharmacology.
  • (2026, January 13). How to Dispose of Tesamorelin Peptide After Experiments.
  • (2025, November 21). Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides.
  • Volonte, D., et al. (2015).
  • Bachem. Handling and Storage Guidelines for Peptides.
  • Biovera. (2024, November 13). Laboratory Safety Guidelines for Peptide Handling.
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version.
  • Peptide Institute, Inc. (2021, March 30).
  • Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide.
  • Elmer, J. (2014, September 1). waste disposal final. YouTube.
  • Yanfen Biotech. (2024, January 29). Proper Storage and Handling Guidelines for Peptides.
  • Cayman Chemical. Caveolin-1 (82-101) amide (human, mouse, rat, porcine, bovine, ovine)
  • Abcepta.
  • PurePeptix. Safe Handling & Lab PPE for Peptides (Compliance-Focused Research Guide).
  • Peptide Synthetics.
  • US Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
  • Sigma-Aldrich. (2025, November 6).
  • Cayman Chemical. Caveolin-1 (82-101) amide (human, mouse, rat, porcine, bovine, ovine)

Sources

© Copyright 2026 BenchChem. All Rights Reserved.